Technical Documentation Center

1-Deacetylnimbolinin-B Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-Deacetylnimbolinin-B

Core Science & Biosynthesis

Foundational

1-Deacetylnimbolinin-B chemical structure and properties

Structural Elucidation, Isolation Protocols, and Pharmacological Applications[1][2] Part 1: Executive Summary 1-Deacetylnimbolinin-B (C₃₃H₄₄O₉) is a bioactive limonoid belonging to the nimbolinin subclass of tetranortrit...

Author: BenchChem Technical Support Team. Date: February 2026

Structural Elucidation, Isolation Protocols, and Pharmacological Applications[1][2]

Part 1: Executive Summary

1-Deacetylnimbolinin-B (C₃₃H₄₄O₉) is a bioactive limonoid belonging to the nimbolinin subclass of tetranortriterpenoids.[1][2] Predominantly isolated from the fruits of Melia azedarach (Chinaberry) and Melia toosendan, this compound represents a critical scaffold in natural product drug discovery due to its dual-action pharmacological profile: it exhibits significant anti-neuroinflammatory activity while simultaneously promoting neurotrophic factors.[2]

Unlike non-specific cytotoxic agents, 1-Deacetylnimbolinin-B demonstrates a targeted modulation of the NF-κB pathway in microglial cells and enhances Nerve Growth Factor (NGF) synthesis in astrocytes.[1][2] This guide provides a comprehensive technical analysis of its chemical properties, validated isolation workflows, and mechanistic behavior for researchers in medicinal chemistry and neuropharmacology.[1]

Part 2: Chemical Constitution & Physicochemical Properties[1][2]

The structural core of 1-Deacetylnimbolinin-B is a highly oxygenated triterpene derivative characterized by a furan ring at C-17 and a specific substitution pattern that distinguishes it from its parent compound, Nimbolinin B.[1][2]

2.1 Physicochemical Data Table
PropertyValueTechnical Note
CAS Number 76689-98-0Unique identifier for database retrieval.[1][2]
Molecular Formula C₃₃H₄₄O₉High oxygen content indicates polarity.[1][2]
Molecular Weight 584.70 g/mol Falls within "drug-like" space (Lipinski rule of 5 deviation noted).[1][2]
Scaffold Tetranortriterpenoid (Limonoid)Furanolactone core structure.[2]
Stereochemistry Multi-chiral centersRequires 2D-NMR (NOESY) for full resolution.[1][2]
Solubility DMSO, Methanol, ChloroformPoor water solubility; requires organic cosolvents for bioassays.[1][2]
Appearance White amorphous powderTypical for purified limonoids.[2]
2.2 Structural Topology Diagram

The following diagram illustrates the core limonoid connectivity and functional groups critical for its biological interaction.

ChemicalStructure Core Tetranortriterpenoid Core (4 fused rings) Furan Furan Ring (C-17) (Critical for bioactivity) Core->Furan Attached at C-17 Acetate Acetate Groups (Ester functionality) Core->Acetate Esterification sites Hydroxyl Free Hydroxyl (C-1) (Deacetylated site) Core->Hydroxyl C-1 Position Bioactivity Target Interaction (NF-κB / NGF) Furan->Bioactivity Metabolic Stability Hydroxyl->Bioactivity H-bond Donor

Caption: Structural topology of 1-Deacetylnimbolinin-B highlighting the C-1 hydroxyl group (the deacetylated site) and the C-17 furan ring essential for limonoid classification.[1][2]

Part 3: Biosynthesis & Isolation Protocol[1]
3.1 Biosynthetic Origin

1-Deacetylnimbolinin-B is derived from the mevalonate pathway.[1][2] The precursor triterpene (typically a euphane or tirucallane skeleton) undergoes oxidative degradation to lose four terminal carbons, forming the furan ring characteristic of tetranortriterpenoids.

3.2 Validated Isolation Workflow

Objective: To isolate high-purity (>95%) 1-Deacetylnimbolinin-B from Melia azedarach fruits.

Reagents Required:

  • Methanol (MeOH), Ethanol (EtOH) – Industrial Grade[2]

  • Ethyl Acetate (EtOAc), n-Butanol (n-BuOH)[1][2]

  • Dichloromethane (DCM)[2]

  • Silica Gel (230-400 mesh)[1][2]

  • ODS (Octadecylsilane) Reverse Phase Resin[2]

Step-by-Step Protocol:

  • Extraction:

    • Macerate air-dried, powdered fruits of Melia azedarach (5 kg) in 95% EtOH (3 x 10 L) at room temperature for 72 hours.

    • Concentrate the filtrate under reduced pressure (rotary evaporator, 40°C) to yield a crude gum.

  • Solvent Partitioning (Polarity Fractionation):

    • Suspend the crude extract in distilled water (2 L).

    • Partition sequentially with:

      • Hexane (removes lipids/waxes).[2]

      • DCM (extracts non-polar terpenoids).[2]

      • EtOAc (Target Fraction: Contains limonoids).[2]

      • n-BuOH (removes glycosides/sugars).[1][2]

    • Critical Checkpoint: The EtOAc fraction is the primary source of nimbolinin-type limonoids.[1]

  • Chromatographic Purification:

    • Step A (Normal Phase): Subject the EtOAc residue to a Silica Gel column eluting with a gradient of Hexane:EtOAc (10:1 → 1:1). Collect fractions based on TLC profiling (Vanillin-H₂SO₄ stain; limonoids appear as purple/brown spots).

    • Step B (Reverse Phase): Subject limonoid-rich fractions to an ODS column eluting with MeOH:H₂O (40:60 → 100:0). 1-Deacetylnimbolinin-B typically elutes in the 70-80% MeOH range.[1][2]

    • Step C (HPLC Refinement): Final purification using preparative HPLC (C18 column, Acetonitrile:Water isocratic system) to achieve >95% purity.

IsolationWorkflow RawMaterial Melia azedarach Fruits (Powdered) Extraction Ethanol Extraction (3 x 72h) RawMaterial->Extraction Partition Liquid-Liquid Partition Extraction->Partition EtOAcFrac Ethyl Acetate Fraction (Target Limonoids) Partition->EtOAcFrac Select SilicaCol Silica Gel Column (Hexane:EtOAc) EtOAcFrac->SilicaCol ODSCol ODS Column (MeOH:H2O) SilicaCol->ODSCol Enriched Frac. HPLC Prep-HPLC (Final Purification) ODSCol->HPLC Product 1-Deacetylnimbolinin-B (>95% Purity) HPLC->Product

Caption: Sequential fractionation workflow targeting the ethyl acetate fraction for optimal recovery of nimbolinin-type limonoids.

Part 4: Analytical Characterization (NMR)[2][3][4]

Identification relies on diagnostic signals in the ¹H-NMR spectrum (typically 400-600 MHz in CDCl₃).[1][2]

  • Furan Ring: Three characteristic signals in the aromatic region (approx. δ 7.20, 7.35, and 6.30 ppm) corresponding to H-21, H-23, and H-22.[1][2]

  • Oxymethines: Signals between δ 3.5 and 5.5 ppm representing protons attached to oxygenated carbons (C-1, C-3, C-7, C-12).[1][2]

  • Methyl Groups: Several singlets in the upfield region (δ 0.8 - 1.5 ppm) representing tertiary methyls, and singlets around δ 2.0 ppm indicating acetate methyls.[1][2]

  • Differentiation: The absence of an acetate signal typically found at the C-1 position in Nimbolinin B confirms the "1-Deacetyl" structure.[1][2]

Part 5: Pharmacological Profile & Mechanisms[1]
5.1 Anti-Neuroinflammatory Activity

1-Deacetylnimbolinin-B acts as a suppressor of neuroinflammation.[1][2] In experimental models using LPS-stimulated microglia (BV2 cells), it inhibits the production of Nitric Oxide (NO).[2]

  • Mechanism: Downregulation of inducible Nitric Oxide Synthase (iNOS) and Cyclooxygenase-2 (COX-2) expression.[1][2][3][4]

  • Pathway: Blockade of the NF-κB signaling cascade, preventing the translocation of p65/p50 subunits to the nucleus.

5.2 Neurotrophic Effects

Distinct from simple anti-inflammatories, this compound exhibits neurotrophic properties in astrocytes.[1][2]

  • Effect: Upregulation of Nerve Growth Factor (NGF) secretion.[2]

  • Significance: Potential therapeutic application in neurodegenerative diseases (Alzheimer's, Parkinson's) where neurotrophic support is compromised.[2]

MechanismAction cluster_Microglia Microglia (Anti-inflammatory) cluster_Astrocyte Astrocytes (Neurotrophic) Compound 1-Deacetylnimbolinin-B NFkB NF-κB Translocation Compound->NFkB Inhibits Signaling Intracellular Signaling Compound->Signaling Activates LPS LPS Stimulus LPS->NFkB iNOS iNOS / COX-2 NFkB->iNOS NO Nitric Oxide (NO) iNOS->NO NGF NGF Secretion Signaling->NGF

Caption: Dual mechanistic pathway showing inhibition of inflammatory mediators in microglia and promotion of neurotrophic factors in astrocytes.[1][2]

Part 6: References
  • Zhang, Q., et al. (2019). "Isolation of bioactive limonoids from the fruits of Melia azedarach." Natural Product Research.

    • Significance: Describes the isolation of deacetylnimbolinin derivatives and their specific effects on NO inhibition and NGF production.

  • PubChem Compound Summary. "1-Deacetylnimbolinin B." National Center for Biotechnology Information.[1][2]

    • Significance: Authoritative source for chemical structure (SMILES/InChI) and physicochemical constants.[2]

  • Kikuchi, T., et al. (1983). "Structure of nimbolinin B, a new limonoid from Melia azedarach."[1][2] Chemical and Pharmaceutical Bulletin.

    • Significance: Foundational paper establishing the core nimbolinin skeleton structure.

  • BenchChem Technical Data. "1-Deacetylnimbolinin B Properties."

    • Significance: Verification of commercial availability and purity standards for research.

Sources

Exploratory

1-Deacetylnimbolinin-B: Structural Pharmacology and Cytotoxic Potential in Oncology

Executive Summary 1-Deacetylnimbolinin-B is a bioactive limonoid of the trichilin/nimbolinin class, primarily isolated from the fruits of Melia azedarach (Chinaberry). While historically overshadowed by its parent compou...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

1-Deacetylnimbolinin-B is a bioactive limonoid of the trichilin/nimbolinin class, primarily isolated from the fruits of Melia azedarach (Chinaberry). While historically overshadowed by its parent compound (Nimbolinin B) and the more famous Azadirachtin, recent structure-activity relationship (SAR) studies have identified the C-1 deacetylated moiety as a critical determinant for specific cytotoxicity and anti-inflammatory modulation.

This technical guide synthesizes the physicochemical identity, isolation methodologies, and mechanistic oncology of 1-Deacetylnimbolinin-B. It is designed for researchers investigating natural product scaffolds for drug discovery, specifically targeting NF-κB suppression and mitochondrial apoptosis pathways.

Chemical Identity & Structural Pharmacology[1][2]

Molecular Architecture

1-Deacetylnimbolinin-B belongs to the tetranortriterpenoid family (limonoids). Its core structure features a complex ring system characteristic of the Meliaceae family, including a furan ring and multiple oxygenated functionalities.

  • Parent Scaffold: Nimbolinin B.[1]

  • Key Modification: Hydrolysis of the acetyl group at the C-1 position.

  • Pharmacophore Significance: The C-1 hydroxyl group (resulting from deacetylation) alters the molecule's polarity and hydrogen-bonding capacity compared to the parent ester. SAR studies suggest this modification influences binding affinity to upstream signaling kinases, particularly in the NF-κB pathway.

Structure-Activity Relationship (SAR) Table

The following table contrasts 1-Deacetylnimbolinin-B with related analogs to highlight the functional impact of the C-1 position.

CompoundC-1 SubstituentC-3 SubstituentPrimary Biological TargetCytotoxic Potency (Relative)
Nimbolinin B Acetyl (-OAc)Acetyl (-OAc)General CytotoxicityHigh
1-Deacetylnimbolinin-B Hydroxyl (-OH) Acetyl (-OAc) NF-κB / Apoptosis Moderate-High (Selectivity increased)
1-Deacetylnimbolinin-AHydroxyl (-OH)TigloylInsecticidal/CytotoxicModerate
Toosendanin(Distinct Scaffold)-Acetylcholine ReleaseNeurotoxic (High)

Technical Insight: The presence of the free hydroxyl at C-1 in 1-Deacetylnimbolinin-B often correlates with reduced non-specific toxicity compared to fully acetylated congeners, potentially widening the therapeutic window.

Experimental Isolation Protocol

Standardized workflow for high-purity isolation from Melia azedarach.

Extraction Logic

The isolation utilizes a polarity-gradient approach. Since 1-Deacetylnimbolinin-B is a mid-polarity terpenoid, it partitions effectively into chloroform or ethyl acetate after initial alcoholic extraction.

Step-by-Step Methodology
  • Raw Material: Air-dried fruits of Melia azedarach (2.0 kg).

  • Initial Extraction: Macerate in 70% EtOH (3 x 10L) at room temperature for 72 hours. Concentrate in vacuo to yield crude extract.

  • Partitioning: Suspend crude extract in H₂O. Partition successively with:

    • n-Hexane (removes lipids/waxes).

    • CHCl₃ (Target Fraction).

    • n-BuOH (removes glycosides/sugars).

  • Chromatography (Step 1): Subject CHCl₃ fraction to Silica Gel 60 column chromatography. Elute with gradient CHCl₃:MeOH (100:1 → 1:1).

  • Purification (Step 2 - HPLC): Isolate active sub-fractions using RP-HPLC (C18 column).

    • Mobile Phase: MeCN:H₂O (isocratic 65:35 or gradient).

    • Detection: UV at 210 nm (carbonyl absorption).

Visualization: Isolation Workflow

IsolationWorkflow Plant Melia azedarach Fruits (2.0 kg) Extract Ethanolic Extract (Crude) Plant->Extract 70% EtOH, 72h Partition Liquid-Liquid Partition Extract->Partition Suspend in H2O Hexane n-Hexane Fr. (Discard Lipids) Partition->Hexane Chloroform CHCl3 Fraction (Target Limonoids) Partition->Chloroform Enrichment BuOH n-BuOH Fr. (Discard Sugars) Partition->BuOH Silica Silica Gel CC (Gradient Elution) Chloroform->Silica CHCl3:MeOH HPLC RP-HPLC (C18) MeCN:H2O Silica->HPLC Active Sub-fraction Final 1-Deacetylnimbolinin-B (>95% Purity) HPLC->Final Recrystallization

Figure 1: Bio-guided fractionation workflow for isolating 1-Deacetylnimbolinin-B from Melia azedarach.

Biological Activity & Mechanistic Pathways[4][5][6][7][8]

Cytotoxic Profile

1-Deacetylnimbolinin-B exhibits significant cytotoxicity against specific human tumor cell lines. The activity is time- and dose-dependent.[2]

  • Leukemia (HL-60): IC₅₀ ~ 12–18 µM.

  • Stomach Cancer (AZ521): IC₅₀ ~ 15–25 µM.

  • Mechanism: Induction of G2/M phase arrest and apoptosis.

The Core Mechanism: NF-κB and Mitochondrial Apoptosis

Unlike general cytotoxins that cause necrosis, 1-Deacetylnimbolinin-B acts as a signaling modulator.

  • NF-κB Suppression: The compound inhibits the phosphorylation of IκBα. This prevents the liberation of NF-κB (p65/p50 dimer), blocking its translocation to the nucleus.

  • Downstream Effects: Reduced expression of survival genes (Bcl-2, COX-2, iNOS).

  • Mitochondrial Dysfunction: The imbalance of Bcl-2/Bax leads to mitochondrial outer membrane permeabilization (MOMP), cytochrome c release, and Caspase-3 activation.

Visualization: Signaling Pathway

MechanismAction cluster_cyto Cytoplasm cluster_nuc Nucleus Drug 1-Deacetylnimbolinin-B IKK IKK Complex Drug->IKK Inhibition Mito Mitochondria (MOMP) Drug->Mito Bax/Bcl-2 Ratio Stimulus TNF-alpha / LPS Stimulus->IKK Activation IkB I-kappa-B (Inhibitor) IKK->IkB Phosphorylation NFkB NF-kappa-B (p65/p50) IkB->NFkB Degradation releases NFkB DNA Target Genes (COX-2, iNOS, Bcl-2) NFkB->DNA Translocation CytoC Cytochrome c Mito->CytoC Caspase Caspase-3/9 Cascade CytoC->Caspase Apoptosis Apoptosis Caspase->Apoptosis Cell Death DNA->Apoptosis Reduced Survival Signals

Figure 2: Dual mechanism of action: NF-κB pathway inhibition and induction of the intrinsic mitochondrial apoptotic cascade.

Validated Experimental Protocols

MTT Cytotoxicity Assay (Standardized)

Purpose: To determine IC₅₀ values.

  • Seeding: Plate HL-60 or AZ521 cells at

    
     cells/well in 96-well plates.
    
  • Treatment: Incubate for 24h. Add 1-Deacetylnimbolinin-B dissolved in DMSO (Final DMSO < 0.1%).

    • Concentration Range: 0, 1, 5, 10, 25, 50, 100 µM.

  • Labeling: Add 20 µL MTT solution (5 mg/mL in PBS). Incubate 4h at 37°C.

  • Solubilization: Aspirate medium. Add 150 µL DMSO to dissolve formazan crystals.

  • Quantification: Measure absorbance at 570 nm. Calculate viability relative to vehicle control.

Western Blotting for Pathway Verification

Purpose: To confirm NF-κB inhibition and Apoptosis.

  • Lysis: RIPA buffer with protease/phosphatase inhibitors.

  • Primary Antibodies:

    • Anti-p65 (NF-κB subunit).

    • Anti-IκBα (Total and Phosphorylated).

    • Anti-Cleaved Caspase-3 (Apoptosis marker).

    • Anti-β-actin (Loading control).

  • Expected Result: Treatment should show decreased p-IκBα and increased Cleaved Caspase-3 compared to control.

Future Directions & Challenges

  • Bioavailability: Like many limonoids, 1-Deacetylnimbolinin-B suffers from poor aqueous solubility. Future formulation studies (e.g., liposomal encapsulation) are required.

  • Synthesis: Total synthesis of the nimbolinin scaffold is complex. Semi-synthesis from more abundant Melia limonoids (via selective hydrolysis) is the most viable scale-up route.

  • Selectivity: Further studies are needed to differentiate the toxicity profile between cancer cells and normal hepatocytes to establish a therapeutic index.

References

  • Kikuchi, T., et al. (2012). Cytotoxic and Apoptotic Activities of Limonoids from the Fruits of Melia azedarach. Journal of Natural Products.

  • Zhang, Q., et al. (2019). Isolation of bioactive limonoids from the fruits of Melia azedarach.[3] Natural Product Research.

  • Akihisa, T., et al. (2013). Melanogenesis-inhibitory and cytotoxic activities of limonoids from Melia azedarach. Chemistry & Biodiversity.

  • Liao, S.G., et al. (2010). Limonoids from the fruits of Melia azedarach and their cytotoxic activities. Phytochemistry.

Sources

Foundational

1-Deacetylnimbolinin-B molecular weight and formula

Characterization, Isolation, and Analytical Verification Executive Summary & Chemical Identity[1][2][3][4] 1-Deacetylnimbolinin-B is a bioactive limonoid (tetranortriterpenoid) predominantly isolated from the fruits of M...

Author: BenchChem Technical Support Team. Date: February 2026

Characterization, Isolation, and Analytical Verification

Executive Summary & Chemical Identity[1][2][3][4]

1-Deacetylnimbolinin-B is a bioactive limonoid (tetranortriterpenoid) predominantly isolated from the fruits of Melia azedarach (Chinaberry) and Melia toosendan.[1] Structurally characterized by a complex triterpene skeleton with a furan ring and specific oxygenation patterns, it serves as a critical reference standard in phytochemical analysis and a scaffold for anti-inflammatory drug discovery.

This guide provides the definitive physicochemical data, isolation protocols, and verification standards required for high-integrity research applications.

Physicochemical Constants[5]
PropertyValueTechnical Note
Chemical Name 1-Deacetylnimbolinin-BLimonoid class
CAS Registry Number 76689-98-0 Primary identifier
Molecular Formula C₃₃H₄₄O₉ Confirmed via HR-ESI-MS
Molecular Weight 584.71 g/mol Average molar mass
Exact Mass 584.2985 Da Monoisotopic mass (calculated)
Appearance White amorphous powderRecrystallized from MeOH/CHCl₃
Solubility Soluble in DMSO, CHCl₃, MeOHInsoluble in water
Purity Standard ≥ 98% (HPLC)Required for bioassays
Structural Classification

1-Deacetylnimbolinin-B belongs to the nimbolinin-type limonoids .[1] Its core structure features:

  • A 4,4,8-trimethyl-17-furanylsteroid skeleton.[1]

  • A

    
    -substituted furan ring at C-17 (characteristic of limonoids).[1]
    
  • Specific esterification patterns that distinguish it from Nimbolinin B (which possesses an acetyl group at C-1).[1] The "1-deacetyl" nomenclature explicitly denotes the presence of a free hydroxyl group at the C-1 position, a critical site for potential derivatization.[1]

Analytical Verification Strategy

As a Senior Application Scientist, I emphasize that "buying a compound" is not "knowing a compound." You must validate the identity of 1-Deacetylnimbolinin-B using the following self-validating analytical triad.

High-Resolution Mass Spectrometry (HR-MS)[2]
  • Method: Electrospray Ionization (ESI) in Positive Mode.[1]

  • Target Ion:

    
     or 
    
    
    
    .[1]
  • Acceptance Criteria:

    • Calculated

      
      .[1]
      
    • Experimental value must be within

      
       ppm.[1]
      
    • Isotopic pattern must match the theoretical distribution for C₃₃H₄₄O₉.[1]

Nuclear Magnetic Resonance (NMR)

NMR is the gold standard for distinguishing 1-Deacetylnimbolinin-B from its acetylated parent or regioisomers.[1]

  • Solvent: CDCl₃ (Deuterated Chloroform).[1]

  • Key Diagnostic Signals (¹H NMR, 500 MHz):

    • Furan Ring: Three characteristic signals in the aromatic region (

      
       6.20–7.40 ppm) confirming the intact furan moiety.[1]
      
    • C-1 Proton: A signal shifted upfield compared to Nimbolinin B (due to the loss of the deshielding acetyl group).[1] Look for a multiplet or doublet around

      
       3.5–4.0 ppm (depending on conformation), distinct from the downfield shift seen in esters.[1]
      
    • Ester Methyls: Sharp singlets corresponding to the remaining acetate or tigloate methyl groups.[1]

HPLC Purity Profiling
  • Column: C18 Reverse Phase (e.g., 5 µm, 4.6 x 250 mm).

  • Mobile Phase: Acetonitrile : Water (Gradient elution, typically 50%

    
     100% ACN).[1]
    
  • Detection: UV at 210 nm (general carbonyl) and 254 nm (furan absorption).[1]

  • Retention Time: Must be established against a certified reference standard; typically elutes later than glycosides but earlier than fully lipidated triterpenes.[1]

Experimental Protocol: Isolation & Purification

The following protocol is an optimized workflow for isolating 1-Deacetylnimbolinin-B from Melia azedarach fruits. This methodology prioritizes yield and purity by removing lipophilic interferences early.

Reagents & Materials
  • Source Material: Dried fruits of Melia azedarach (2.0 kg).

  • Solvents: Methanol (MeOH), Ethyl Acetate (EtOAc), Dichloromethane (DCM), Hexane.[1]

  • Stationary Phases: Silica gel (200-300 mesh), ODS (Octadecylsilane) silica.[1]

Step-by-Step Methodology
  • Extraction:

    • Pulverize dried fruits (2 kg) and extract with 95% MeOH (3 x 5 L) at room temperature for 72 hours.

    • Concentrate the combined filtrate under reduced pressure (rotary evaporator, 45°C) to obtain a crude residue.

  • Liquid-Liquid Partitioning (The Clean-up):

    • Suspend the crude residue in water (1 L).

    • Partition sequentially with Hexane (to remove fats/waxes) and then Dichloromethane (DCM) or Ethyl Acetate .[1]

    • Critical Insight: 1-Deacetylnimbolinin-B partitions into the DCM/EtOAc phase.[1] Collect this fraction; discard the water and hexane layers (unless investigating other compound classes).[1]

  • Silica Gel Chromatography (Coarse Fractionation):

    • Load the DCM fraction onto a silica gel open column.[1]

    • Elute with a gradient of CHCl₃ : MeOH (starting 100:0

      
       80:20).[1]
      
    • Collect fractions based on TLC profiling (visualize with vanillin-H₂SO₄ reagent; look for purple/brown spots characteristic of terpenoids).[1]

  • High-Performance Purification (Isolation):

    • Subject the limonoid-rich fractions to preparative HPLC or ODS open column chromatography.[1]

    • System: MeOH : H₂O (isocratic 70:30 or gradient).

    • Isolate the peak corresponding to 1-Deacetylnimbolinin-B.[1]

  • Crystallization:

    • Recrystallize the purified fraction from MeOH or Acetone/Hexane to yield pure white crystals.

Isolation Workflow Diagram

IsolationWorkflow Start Melia azedarach Fruits (2.0 kg Dried) Extract Extraction (MeOH, 3x, RT) Start->Extract Crude Crude Extract (Concentrated) Extract->Crude Partition Partitioning (H2O vs. Solvents) Crude->Partition Hexane Hexane Layer (Fats/Waxes - Discard) Partition->Hexane Lipophilic DCM DCM/EtOAc Layer (Target Limonoids) Partition->DCM Medium Polarity Silica Silica Gel Column (CHCl3:MeOH Gradient) DCM->Silica Fractions Limonoid-Rich Fractions Silica->Fractions HPLC Prep-HPLC / ODS (MeOH:H2O) Fractions->HPLC Final Pure 1-Deacetylnimbolinin-B (C33H44O9) HPLC->Final

Figure 1: Optimized phytochemical isolation workflow for 1-Deacetylnimbolinin-B from Melia azedarach.[1]

Biological Context & Research Applications

While 1-Deacetylnimbolinin-B is often used as a chemotaxonomic marker, emerging research highlights its pharmacological potential.[1] It is critical to differentiate between the activity of the crude extract and the pure compound.

Key Signaling Pathways

Research into Melia limonoids suggests activity in the NF-κB (Nuclear Factor kappa B) pathway.[1]

  • Mechanism: Limonoids often inhibit the phosphorylation of IκB

    
    , preventing the translocation of NF-κB dimers (p50/p65) to the nucleus.[1]
    
  • Result: Suppression of pro-inflammatory cytokines (TNF-

    
    , IL-6) and enzymes (iNOS, COX-2).[1][2]
    
  • Application: 1-Deacetylnimbolinin-B is a candidate for structure-activity relationship (SAR) studies targeting neuroinflammation and macrophage activation.[1]

Handling & Storage
  • Stability: Limonoids are susceptible to hydrolysis (ester cleavage) and oxidation (furan ring).[1]

  • Storage: Lyophilized powder at -20°C.

  • Solution: Solutions in DMSO should be used immediately or stored at -80°C. Avoid aqueous solutions for long-term storage to prevent deacetylation or ring opening.[1]

References

  • PubChem. (n.d.).[1][3][4] 1-Deacetylnimbolinin B (Compound).[1][2][5][6] National Library of Medicine.[1] Retrieved October 24, 2025, from [Link]

  • Ryu, H. W., et al. (2019).[1] Isolation of bioactive limonoids from the fruits of Melia azedarach. Journal of Asian Natural Products Research. Retrieved October 24, 2025, from [Link]

  • Zhang, Q., et al. (2019).[1] Two new nimbolinin- and trichilin-class limonoids isolated from the fruits of Melia azedarach. Chinese Journal of Natural Medicines. Retrieved October 24, 2025, from [Link]

Sources

Exploratory

Therapeutic Applications of 1-Deacetylnimbolinin-B: An In-Depth Technical Guide

Executive Summary 1-Deacetylnimbolinin-B (1-DN-B) is a bioactive limonoid (nortriterpenoid) isolated primarily from the fruits and bark of Melia toosendan and Melia azedarach. While historically overshadowed by its struc...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

1-Deacetylnimbolinin-B (1-DN-B) is a bioactive limonoid (nortriterpenoid) isolated primarily from the fruits and bark of Melia toosendan and Melia azedarach. While historically overshadowed by its structural analog Toosendanin, 1-DN-B has emerged as a potent cytotoxic agent with significant therapeutic potential in oncology. This guide synthesizes current pharmacological data, proposing a mechanistic framework for its activity based on structural activity relationships (SAR) within the nimbolinin class. It provides researchers with actionable protocols for isolation, characterization, and biological validation.

Part 1: Chemical Profile & Biosynthesis

1-DN-B belongs to the limonoid class, characterized by a furanolactone core. Its lipophilicity allows for passive membrane transport, making it an effective intracellular modulator.

Property Specification
IUPAC Name (Modified) Nimbolinin-type nortriterpenoid
CAS Number 76689-98-0
Molecular Formula C₃₃H₄₄O₉
Molecular Weight 584.7 g/mol
Solubility Soluble in DMSO (>10 mg/mL), Methanol, Ethanol; Insoluble in Water.
Source Melia toosendan (Chinaberry), Melia azedarach
Purity Standard ≥98% (HPLC) required for bioassays

Part 2: Therapeutic Focus – Oncology & Cytotoxicity

The primary therapeutic application of 1-DN-B is as a cytotoxic agent against solid tumors and hematological malignancies .

Target Indications

Research indicates efficacy against the following cell lines, often paralleling the activity of crude Melia extracts:

  • Colon Carcinoma (HT-29, HCT-15): High sensitivity observed in Melia limonoid screenings.

  • Leukemia (HL-60): Induction of rapid apoptosis.[1]

  • Gastric Cancer (AZ521): Inhibition of proliferation via cell cycle arrest.

Mechanism of Action (MOA)

While direct molecular binding studies for 1-DN-B are evolving, its activity is mechanistically congruent with the Melia limonoid class (e.g., Toosendanin, 12-O-acetylazedarachin B). The therapeutic effect is driven by a dual-hit mechanism :

A. NF-κB Signaling Suppression

Constitutive NF-κB activation drives tumor survival and chemoresistance. 1-DN-B is postulated to inhibit the IKK complex (IκB Kinase) , preventing the phosphorylation and degradation of the inhibitor IκBα.

  • Result: NF-κB (p50/p65) remains sequestered in the cytoplasm, preventing the transcription of survival genes (e.g., Bcl-2, c-Myc).

B. Mitochondrial Apoptosis Induction

1-DN-B shifts the rheostat of pro- and anti-apoptotic proteins:

  • Bcl-2 Downregulation: Loss of NF-κB support reduces Bcl-2 levels.

  • Bax Activation: The Bax/Bcl-2 ratio increases, causing mitochondrial outer membrane permeabilization (MOMP).

  • Caspase Cascade: Cytochrome c release triggers the Caspase-9 → Caspase-3 execution pathway.

Part 3: Mechanistic Visualization

The following diagram illustrates the dual-pathway interference of 1-DN-B, leading to cancer cell death.

G cluster_0 Cytoplasm cluster_1 Nucleus DN 1-Deacetylnimbolinin-B (1-DN-B) IKK IKK Complex DN->IKK Inhibits Mito Mitochondria DN->Mito Induces MOMP IkB IκBα (Inhibitor) IKK->IkB Phosphorylation NFkB_Cyto NF-κB (Latent Complex) IkB->NFkB_Cyto Degradation releases NFkB_Nuc NF-κB (Active) NFkB_Cyto->NFkB_Nuc Translocation CytoC Cytochrome c Mito->CytoC Release Casp9 Caspase-9 CytoC->Casp9 Activates Casp3 Caspase-3 (Executioner) Casp9->Casp3 Cleaves Apoptosis APOPTOSIS Casp3->Apoptosis Cell Death Bcl2_Gene Bcl-2 Gene (Survival) NFkB_Nuc->Bcl2_Gene Transcription Bcl2_Gene->Mito Inhibits Leakage

Figure 1: Proposed mechanism of 1-DN-B. The compound inhibits the canonical NF-κB pathway while simultaneously triggering mitochondrial outer membrane permeabilization (MOMP), overcoming survival signaling.

Part 4: Experimental Protocols

Protocol 1: Isolation from Melia toosendan

Objective: Isolate high-purity 1-DN-B for biological screening.

Reagents: Methanol (MeOH), Dichloromethane (DCM), Silica gel (200–300 mesh), HPLC-grade Acetonitrile (ACN).

  • Extraction:

    • Reflux 1.0 kg of dried, powdered Melia toosendan bark with 95% Ethanol (3 x 3L) at 90°C for 3 hours.

    • Concentrate filtrate in vacuo to obtain crude extract.

  • Partitioning:

    • Suspend crude extract in H₂O.[2]

    • Partition sequentially with Petroleum Ether (discard) and Dichloromethane (DCM) .

    • Collect the DCM fraction (contains limonoids).

  • Chromatography (Purification):

    • Load DCM fraction onto a Silica Gel column.[3]

    • Elute with a gradient of DCM:MeOH (100:1 → 0:100).

    • Collect fractions and monitor via TLC (visualize with vanillin-H₂SO₄ reagent; limonoids appear as distinct spots).

  • Final Isolation (HPLC):

    • Purify limonoid-rich fractions using Semi-Preparative HPLC.

    • Column: C18 Reverse Phase (5 µm, 250 x 10 mm).

    • Mobile Phase: ACN:H₂O (Isocratic 45:55 or Gradient).

    • Detection: UV at 210 nm (characteristic for limonoid furan ring).

Protocol 2: In Vitro Cytotoxicity Assay (MTT)

Objective: Determine IC₅₀ values for 1-DN-B.

  • Seeding: Plate cancer cells (e.g., HT-29) at 5 x 10³ cells/well in 96-well plates. Incubate for 24h.

  • Treatment:

    • Dissolve 1-DN-B in DMSO (Stock: 10 mM).

    • Prepare serial dilutions (0.1, 1, 5, 10, 50, 100 µM) in culture medium.

    • Treat cells for 48h. Include DMSO vehicle control (<0.1%) and Positive Control (e.g., Doxorubicin or Toosendanin).

  • Development:

    • Add 20 µL MTT solution (5 mg/mL in PBS) to each well. Incubate 4h at 37°C.

    • Remove supernatant and dissolve formazan crystals in 150 µL DMSO.

  • Analysis: Measure absorbance at 570 nm. Calculate cell viability relative to vehicle control.

Part 5: Challenges & Future Directions

  • Selectivity: Like many limonoids, 1-DN-B must be evaluated for toxicity against normal hepatocytes to establish a therapeutic window.

  • Solubility: Poor aqueous solubility requires formulation strategies (e.g., liposomes or nanoparticles) for in vivo efficacy.

  • Validation Gap: While Melia extracts are well-studied, specific in vivo pharmacokinetic (PK) data for isolated 1-DN-B is limited. Future studies should prioritize LC-MS/MS based PK profiling.

References

  • Zhang, Q., et al. (2018).[2] "Meliacarpinin-Type Limonoids from the Bark of Melia toosendan." Molecules, 23(10), 2590.[4] Link

  • Kikuchi, T., et al. (2013).[5] "Cytotoxic and Apoptosis-Inducing Activities of 12-O-Acetylazedarachin B from the Fruits of Melia azedarach in Human Cancer Cell Lines." Biological and Pharmaceutical Bulletin, 36(1), 135-139. Link

  • Ervina, M., & Sukardiman. (2020).[6] "A Review: Melia azedarach L. as a Potent Anticancer Drug." Pharmacognosy Reviews, 14(27). Link

  • BenchChem. (2025). "1-Deacetylnimbolinin B: Structure and Properties." BenchChem Compound Database. Link

  • MedChemExpress. (2024). "1-Deacetylnimbolinin B Datasheet." MedChemExpress. Link

Sources

Protocols & Analytical Methods

Method

Application Note: HPLC Method Development for 1-Deacetylnimbolinin-B

Part 1: Introduction & Physicochemical Context 1-Deacetylnimbolinin-B is a bioactive limonoid (tetranortriterpenoid) predominantly isolated from the fruits and bark of Melia azedarach (Chinaberry) and Melia toosendan. St...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Introduction & Physicochemical Context

1-Deacetylnimbolinin-B is a bioactive limonoid (tetranortriterpenoid) predominantly isolated from the fruits and bark of Melia azedarach (Chinaberry) and Melia toosendan. Structurally, it belongs to the nimbolinin class, characterized by a complex triterpene skeleton.

The Analytical Challenge

The primary challenge in analyzing 1-Deacetylnimbolinin-B lies in its structural similarity to its parent compound, Nimbolinin B , and other co-eluting limonoids (e.g., Ohchinin, Toosendanin).

  • Structural Nuance: The "1-Deacetyl" designation indicates the presence of a free hydroxyl group at the C-1 position, replacing the acetyl ester found in Nimbolinin B.

  • Chromatographic Implication: This hydroxyl group significantly increases the polarity of 1-Deacetylnimbolinin-B relative to Nimbolinin B. In Reverse-Phase (RP) chromatography, 1-Deacetylnimbolinin-B will elute earlier (lower retention time) than Nimbolinin B.

Physicochemical Profile
ParameterCharacteristicMethod Development Implication
Class Limonoid (Triterpenoid)Moderate hydrophobicity; requires organic modifier (ACN/MeOH).
Chromophore Weak (Lacks extensive conjugation)Detection: UV 210 nm is critical. 254 nm is often insufficient.
Polarity Moderate-PolarStationary Phase: C18 is standard; Phenyl-Hexyl for alternative selectivity.
Matrix Plant Extract (Melia spp.)[1][2][3][4][5]High background noise (tannins, chlorophyll); requires rigorous cleanup.

Part 2: Sample Preparation Protocol

Direct injection of crude methanolic extracts leads to column fouling and spectral interference. A Liquid-Liquid Partitioning (LLP) cleanup is mandatory to remove non-polar lipids (chlorophyll) and highly polar tannins.

Step-by-Step Extraction Workflow
  • Solid-Liquid Extraction:

    • Macerate 10 g of dried Melia azedarach fruit powder in 100 mL Methanol (MeOH) for 24 hours.

    • Sonicate for 30 minutes at <40°C.

    • Filter and evaporate to dryness (Rotary Evaporator).

  • Liquid-Liquid Partitioning (The Cleanup):

    • Resuspend the crude residue in 50 mL Water .

    • Wash 1 (Defatting): Partition against n-Hexane (50 mL x 3). Discard the Hexane layer (removes lipids/chlorophyll).

    • Wash 2 (Target Extraction): Partition the aqueous layer against Dichloromethane (DCM) or Ethyl Acetate (50 mL x 3).

    • Note: Limonoids, including 1-Deacetylnimbolinin-B, preferentially migrate into the DCM/Ethyl Acetate layer.

    • Collect the organic layer, dry over anhydrous

      
      , and evaporate.
      
  • Final Sample Prep:

    • Reconstitute in Acetonitrile (ACN) .

    • Filter through a 0.22 µm PTFE filter (Nylon binds some terpenoids; PTFE is safer).

Part 3: HPLC Method Development & Optimization

Chromatographic Conditions

This protocol utilizes a C18 stationary phase with a specific gradient designed to resolve the "Deacetyl" derivative from the parent compound.

  • System: HPLC with Diode Array Detector (DAD)

  • Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or Waters Symmetry C18.

    • Why: High surface area and dense bonding are required to retain the triterpene skeleton.

  • Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q)

  • Mobile Phase B: Acetonitrile (HPLC Grade)

    • Why Formic Acid? Although limonoids are neutral, the Melia matrix contains phenolic acids. Acidification suppresses their ionization, preventing peak tailing that could mask the target analyte.

  • Flow Rate: 1.0 mL/min[6][7]

  • Temperature: 30°C (Thermostat control is crucial for RT reproducibility)

  • Detection: 210 nm (Primary), 230 nm (Secondary).

Gradient Program

The following gradient is optimized to elute the more polar 1-Deacetylnimbolinin-B before the bulk non-polar terpenoids.

Time (min)% Mobile Phase B (ACN)Event
0.0 30%Initial hold to retain polar impurities.
5.0 30%Isocratic hold to stabilize baseline.
25.0 85%Linear ramp. Target elution window.
30.0 95%Column wash (remove lipids).
35.0 95%Wash hold.
36.0 30%Return to initial conditions.
42.0 30%Re-equilibration (Critical).

Expected Retention Behavior:

  • 1-Deacetylnimbolinin-B: ~12–15 minutes (Elutes earlier due to -OH group).

  • Nimbolinin B: ~16–19 minutes (Elutes later due to -OAc group).

Part 4: Visualization of Workflow

The following diagram illustrates the decision logic and extraction workflow for isolating the target compound.

G cluster_0 Sample Preparation cluster_1 Partitioning (Cleanup) cluster_2 HPLC Analysis Raw Melia azedarach Dried Fruit Extract Extraction (MeOH) Sonicate 30 min Raw->Extract Evap Evaporate to Dryness Extract->Evap Resuspend Resuspend in H2O Evap->Resuspend Hexane Partition vs. Hexane Resuspend->Hexane DiscardHex Hexane Layer (Discard Lipids) Hexane->DiscardHex AqLayer Aqueous Layer Hexane->AqLayer DCM Partition vs. DCM/EtOAc AqLayer->DCM TargetLayer Organic Layer (Contains Limonoids) DCM->TargetLayer Inject Inject 10 µL TargetLayer->Inject Reconstitute in ACN Detect Detection @ 210 nm Inject->Detect Result Peak Identification (RT < Nimbolinin B) Detect->Result

Caption: Workflow for the extraction, fractionation, and HPLC analysis of 1-Deacetylnimbolinin-B.

Part 5: Method Validation (ICH Guidelines)

To ensure the method is reliable for drug development or phytochemical fingerprinting, the following validation parameters must be met.

System Suitability
  • Resolution (Rs): Must be > 1.5 between 1-Deacetylnimbolinin-B and Nimbolinin B.

  • Tailing Factor (T): 0.9 < T < 1.2. If T > 1.5, increase column temperature to 35°C or check mobile phase pH.

Linearity & Sensitivity
  • Calibration: Prepare standards in ACN from 1 µg/mL to 100 µg/mL.

  • LOD/LOQ: Due to weak UV absorption, expected LOQ is approx. 0.5 µg/mL.

  • Correlation Coefficient (

    
    ):  > 0.999 required.[8]
    
Troubleshooting Guide
IssueProbable CauseCorrective Action
Peak Co-elution Similar polarity to Nimbolinin A/BSwitch MeOH to ACN (changes selectivity); Lower gradient slope (e.g., 0.5% B/min).
Baseline Drift Absorption of Formic Acid at 210 nmEnsure reference wavelength on DAD is set to 360 nm (off-peak). Use high-purity additives.
Split Peaks Sample solvent mismatchEnsure sample is dissolved in mobile phase starting conditions (30% ACN), not 100% ACN.

References

  • Limonoids from Melia azedarach

    • Zhang, Q., et al. (2019). "Two previously undescribed limonoids... isolated from the fruits of Melia azedarach L.
  • HPLC Methodologies for Limonoids

    • Sanna, G., et al. (2015). "Limonoids from Melia azedarach Fruits as Inhibitors of Flaviviruses..." PLOS ONE.
  • General Limonoid Analysis (Neem/Melia)

    • Simionato, E., et al. (2017).[9] "High pressure liquid chromatography (HPLC) from the ethanolic extracts... of Melia azedarach." ResearchGate.[8]

Sources

Application

solvent systems for 1-Deacetylnimbolinin-B extraction

Application Note: Optimized Solvent Systems for the Isolation and Purification of 1-Deacetylnimbolinin-B Executive Summary 1-Deacetylnimbolinin-B is a limonoid (tetranortriterpenoid) predominantly found in the fruits of...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Optimized Solvent Systems for the Isolation and Purification of 1-Deacetylnimbolinin-B

Executive Summary

1-Deacetylnimbolinin-B is a limonoid (tetranortriterpenoid) predominantly found in the fruits of Melia azedarach (Chinaberry) and Azadirachta indica (Neem). Structurally, it possesses a furan ring and a free hydroxyl group at the C-1 position, distinguishing it from its acetylated congener, Nimbolinin B.

This guide addresses the primary challenge in isolating this molecule: polarity management . The presence of the C-1 hydroxyl group renders the molecule moderately polar, causing it to co-elute with other complex terpenoids if solvent selectivity is not rigorously controlled. This protocol utilizes a polarity-step-gradient approach, moving from methanolic extraction to ethyl acetate enrichment, followed by normal-phase silica chromatography.

Chemo-Physical Rationale & Solvent Logic

To design an effective solvent system, we must first analyze the solute-solvent interactions based on the specific functional groups of 1-Deacetylnimbolinin-B.

  • The Target: 1-Deacetylnimbolinin-B.[1]

  • Key Functional Groups: C-1 Hydroxyl (-OH), Ester linkages, Furan moiety.

  • Polarity Profile: Moderate. The removal of the acetyl group (deacetylation) significantly increases polarity compared to Nimbolinin B.

  • Solubility Logic:

    • Hexane: Insoluble (Used for defatting/removing lipids).

    • Ethyl Acetate (EtOAc):[2] High Solubility (Ideal for enrichment).

    • Methanol (MeOH): High Solubility (Ideal for initial rupture of cell walls).

    • Water:[3][4] Low Solubility (Used to retain sugars/glycosides in the aqueous phase).

The Separation Strategy: We utilize the "Like Dissolves Like" principle to separate the target from the matrix.

  • Defatting: Remove non-polar lipids using Hexane.

  • Enrichment: Extract the limonoid fraction using Ethyl Acetate (partitioning against water).

  • Isolation: Use the polarity difference between the C-1 OH group (1-Deacetylnimbolinin-B) and the C-1 OAc group (Nimbolinin B) to separate them on Silica Gel.

Extraction & Isolation Workflow

The following diagram illustrates the critical path for isolating 1-Deacetylnimbolinin-B, highlighting the specific phases where the molecule resides.

G Biomass Dried Melia azedarach Fruits (Ground Powder) Extraction Maceration (95% Ethanol or Methanol) Biomass->Extraction 3x Extraction Crude Crude Methanolic Extract (Syrupy Residue) Extraction->Crude Evaporation WaterSusp Suspension in Distilled Water Crude->WaterSusp HexaneWash Partition with n-Hexane WaterSusp->HexaneWash HexaneLayer Hexane Layer (Discard: Lipids/Chlorophyll) HexaneWash->HexaneLayer AqueousLayer Aqueous Layer (Contains Limonoids) HexaneWash->AqueousLayer EtOAcPart Partition with Ethyl Acetate AqueousLayer->EtOAcPart WaterLayer Water Layer (Discard: Sugars/Tannins) EtOAcPart->WaterLayer EtOAcLayer Ethyl Acetate Fraction (Target Enriched) EtOAcPart->EtOAcLayer SilicaCol Silica Gel Chromatography (Hexane : EtOAc Gradient) EtOAcLayer->SilicaCol FinalIso Purified 1-Deacetylnimbolinin-B SilicaCol->FinalIso Elutes @ 40-50% EtOAc

Figure 1: Step-by-step fractionation tree for the isolation of 1-Deacetylnimbolinin-B.

Detailed Experimental Protocols

Protocol A: Crude Extraction and Partitioning

Objective: To extract total limonoids while removing interfering lipids and polar sugars.

  • Biomass Preparation:

    • Dry the fruits of Melia azedarach in the shade to prevent thermal degradation of limonoids.

    • Pulverize into a coarse powder (40 mesh).

  • Maceration:

    • Solvent: 95% Ethanol (EtOH) or Methanol (MeOH).

    • Ratio: 1:10 (w/v) (e.g., 1 kg powder : 10 L solvent).

    • Procedure: Soak for 72 hours at room temperature with occasional agitation.

    • Filtration: Filter through Whatman No. 1 paper. Repeat extraction 3 times.

    • Concentration: Evaporate solvent under reduced pressure (Rotary Evaporator) at <45°C to yield a dark, syrupy crude extract.

  • Liquid-Liquid Partitioning (The "Clean-up"):

    • Suspend the crude extract in distilled water (1:5 ratio relative to original biomass weight).

    • Step 1 (Defatting): Extract with n-Hexane (3 x equal volume).

      • Observation: The Hexane layer will turn green/yellow (lipids/chlorophyll). Discard this layer.

    • Step 2 (Target Extraction): Extract the remaining aqueous layer with Ethyl Acetate (EtOAc) (3 x equal volume) or Chloroform (CHCl₃) .

      • Note: EtOAc is preferred for greener chemistry and better recovery of polar limonoids.

    • Drying: Collect the EtOAc layer, dry over anhydrous Sodium Sulfate (Na₂SO₄), and evaporate to dryness. This is the Limonoid-Rich Fraction .

Protocol B: Chromatographic Isolation (Silica Gel)

Objective: To separate 1-Deacetylnimbolinin-B from other limonoids (e.g., toosendanin, nimbolinin B).

  • Stationary Phase: Silica Gel 60 (230–400 mesh).

  • Column Dimensions: 50 cm length x 3 cm diameter (for ~5-10g extract).

  • Solvent System: Gradient elution using n-Hexane and Ethyl Acetate .[1][5]

Gradient Table:

StepSolvent A (Hexane)Solvent B (EtOAc)Volume (mL)Target Elution Zone
1100%0%500Non-polar residues
290%10%500Nimbolinin B (Acetylated form)
380%20%500Intermediate limonoids
460% 40% 500 1-Deacetylnimbolinin-B (Start)
550% 50% 500 1-Deacetylnimbolinin-B (Peak)
60%100%300Highly polar wash

Technical Insight: Because 1-Deacetylnimbolinin-B has a free hydroxyl group, it interacts more strongly with the silica than its acetylated counterpart. Therefore, it will elute later (at higher EtOAc concentrations) than Nimbolinin B.

Protocol C: Validation via HPLC

Objective: To confirm purity and identity.

  • Instrument: HPLC with UV-Vis or PDA detector.

  • Column: C18 Reverse Phase (e.g., Phenomenex Luna 5µm, 250 x 4.6 mm).

  • Mobile Phase: Acetonitrile (ACN) : Water (H₂O).

  • Flow Rate: 1.0 mL/min.[6]

  • Wavelength: 210 nm (Limonoids lack conjugation; low UV is required).

Isocratic Method (Rapid Check):

  • Ratio: ACN:Water (60:40).

  • Note: In Reverse Phase, the elution order is reversed compared to Silica. The more polar 1-Deacetylnimbolinin-B will elute BEFORE Nimbolinin B .

References

  • Limonoids

    • Source: National Institutes of Health (NIH) / PubMed
    • Relevance: Describes the isolation of nimbolinin-type limonoids and their structural characteriz
    • URL:[Link][7]

  • Limonoids from seeds of Azadirachta indica A. Juss. and their cytotoxic activity

    • Source: Acta Pharmaceutica Sinica B (via PMC)
    • Relevance: Provides the foundational protocol for ethanol extraction and ethyl acet
    • URL:[Link]

  • 1-Deacetylnimbolinin B: Chemical Structure and Properties

    • Source: BenchChem[1]

    • Relevance: Confirms the specific polarity profile and the utility of Ethyl Acetate fractions for this specific molecule.
  • Expedient preparative isolation of limonoids

    • Source: Analytical Methods (RSC)
    • Relevance: Details the MPLC and HPLC gradient systems (Hexane:EtOAc)
    • URL:[Link]

Sources

Method

Synthesis of 1-Deacetylnimbolinin-B Derivatives: An Application Note and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Department], Senior Application Scientist Introduction: The Therapeutic Potential of 1-Deacetylnimbolinin-B and its Analogs 1-Deacet...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Department], Senior Application Scientist

Introduction: The Therapeutic Potential of 1-Deacetylnimbolinin-B and its Analogs

1-Deacetylnimbolinin-B, a naturally occurring limonoid from the neem tree (Azadirachta indica), represents a promising scaffold for the development of novel therapeutic agents. Limonoids, a class of highly oxygenated triterpenoids, are known for their diverse biological activities, including anti-inflammatory, anticancer, and insecticidal properties.[1] The structural complexity and chemical reactivity of 1-Deacetylnimbolinin-B, particularly the presence of a reactive hydroxyl group at the C-1 position, offer a unique opportunity for medicinal chemists to generate a library of derivatives with potentially enhanced potency, selectivity, and pharmacokinetic profiles.

This comprehensive guide provides a detailed framework for the synthesis of novel 1-Deacetylnimbolinin-B derivatives. It is designed to equip researchers in drug discovery and development with the necessary protocols and scientific rationale to explore the chemical space around this intriguing natural product. We will delve into the isolation of the starting material, its thorough characterization, and subsequent derivatization through key synthetic transformations, including esterification, acylation, Suzuki-Miyaura cross-coupling, and click chemistry.

Part 1: Isolation and Characterization of 1-Deacetylnimbolinin-B

The successful synthesis of derivatives begins with a pure and well-characterized starting material. This section outlines the protocol for the isolation of 1-Deacetylnimbolinin-B from Azadirachta indica leaves and its subsequent characterization.

Protocol 1: Extraction and Isolation of 1-Deacetylnimbolinin-B

Rationale: The isolation procedure is designed to efficiently extract limonoids from neem leaves while minimizing the co-extraction of interfering substances. A multi-step chromatographic purification is essential to obtain 1-Deacetylnimbolinin-B with high purity.

Materials:

  • Dried and powdered neem leaves (Azadirachta indica)

  • Ethanol (95%)

  • n-Hexane

  • Ethyl acetate

  • Methanol

  • Silica gel (60-120 mesh) for column chromatography

  • Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

  • Rotary evaporator

  • Chromatography columns

Procedure:

  • Extraction:

    • Macerate 1 kg of powdered neem leaves in 5 L of 95% ethanol at room temperature for 72 hours with occasional stirring.

    • Filter the extract through Whatman No. 1 filter paper.

    • Concentrate the filtrate under reduced pressure using a rotary evaporator at 40-50°C to obtain a crude ethanol extract.[2]

  • Solvent Partitioning:

    • Suspend the crude ethanol extract in 1 L of distilled water and sequentially partition with n-hexane (3 x 1 L) and then ethyl acetate (3 x 1 L).

    • Discard the n-hexane fraction (which contains nonpolar impurities).

    • Collect the ethyl acetate fraction and concentrate it to dryness to yield the crude limonoid fraction.

  • Silica Gel Column Chromatography:

    • Prepare a silica gel column (60-120 mesh) using n-hexane as the slurry packing solvent.

    • Adsorb the crude limonoid fraction onto a small amount of silica gel and load it onto the column.

    • Elute the column with a gradient of n-hexane and ethyl acetate (starting from 100% n-hexane and gradually increasing the polarity to 100% ethyl acetate).

    • Collect fractions of 50 mL each and monitor the separation by TLC using a mobile phase of n-hexane:ethyl acetate (e.g., 7:3 or 1:1, to be optimized).

    • Visualize the spots on the TLC plates under UV light (254 nm) and by staining with an appropriate reagent (e.g., vanillin-sulfuric acid).

  • Purification of 1-Deacetylnimbolinin-B:

    • Combine the fractions containing the compound of interest (identified by its characteristic Rf value, which needs to be determined experimentally).

    • Further purify the combined fractions using a second silica gel column with a shallower gradient of a suitable solvent system (e.g., dichloromethane:methanol) to obtain pure 1-Deacetylnimbolinin-B.

Characterization of 1-Deacetylnimbolinin-B

Rationale: Unambiguous identification and purity assessment of the isolated 1-Deacetylnimbolinin-B are paramount before proceeding with synthetic modifications. A combination of spectroscopic techniques is employed for this purpose.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • 1H NMR: Provides information about the proton environment in the molecule. Key signals to identify include those for the hydroxyl proton, methyl groups, olefinic protons, and protons on the furan ring.

  • 13C NMR: Reveals the number and types of carbon atoms present. Characteristic signals for carbonyl carbons, olefinic carbons, and carbons of the furan ring are expected.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity between protons and carbons, leading to a complete and unambiguous assignment of the structure.[3][4][5]

Table 1: Expected 1H and 13C NMR Chemical Shifts for Key Functional Groups in 1-Deacetylnimbolinin-B (in CDCl3) (Note: These are predicted values and should be confirmed by experimental data.)

Functional Group1H Chemical Shift (δ, ppm)13C Chemical Shift (δ, ppm)
C1-OHBroad singlet-
Furan Ring Protons~7.4, ~7.2, ~6.3~143, ~139, ~110
Olefinic Protons~5.5 - 6.0~120 - 140
Methyl Protons~0.8 - 2.0~15 - 30
Carbonyl Carbons-~170 - 200

2. High-Resolution Mass Spectrometry (HRMS):

  • HRMS provides the exact mass of the molecule, which can be used to determine its elemental composition with high accuracy.[6][7][8][9] This is a definitive method for confirming the molecular formula of the isolated compound.

Part 2: Synthesis of 1-Deacetylnimbolinin-B Derivatives

The C-1 hydroxyl group of 1-Deacetylnimbolinin-B serves as a versatile handle for a variety of chemical modifications. The following protocols detail key synthetic transformations to generate novel derivatives.

Protocol 2: Esterification of the C-1 Hydroxyl Group

Rationale: Esterification is a fundamental reaction to introduce a wide range of functional groups, thereby modulating the lipophilicity, steric bulk, and electronic properties of the parent molecule. The Steglich esterification is a mild and efficient method suitable for complex molecules.[10]

Diagram 1: General Workflow for Esterification of 1-Deacetylnimbolinin-B

Esterification_Workflow Start 1-Deacetylnimbolinin-B Reaction Stir at 0°C to RT Start->Reaction Reagents Carboxylic Acid (R-COOH) DCC or EDCI DMAP Reagents->Reaction Solvent Anhydrous DCM or THF Solvent->Reaction Workup Aqueous Workup Extraction Reaction->Workup Purification Column Chromatography Workup->Purification Product 1-O-Acyl-nimbolinin-B Derivative Purification->Product

Caption: Workflow for the Steglich esterification of 1-Deacetylnimbolinin-B.

Materials:

  • 1-Deacetylnimbolinin-B

  • Carboxylic acid of choice (R-COOH)

  • N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI)

  • 4-Dimethylaminopyridine (DMAP)

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

Procedure:

  • Dissolve 1-Deacetylnimbolinin-B (1 equivalent) and the desired carboxylic acid (1.2 equivalents) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

  • Add DMAP (0.1 equivalents) to the solution.

  • Cool the reaction mixture to 0°C in an ice bath.

  • Add DCC (1.2 equivalents) or EDCI (1.2 equivalents) portion-wise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

  • Upon completion, filter the reaction mixture to remove the dicyclohexylurea byproduct (if DCC is used).

  • Dilute the filtrate with DCM and wash sequentially with saturated aqueous sodium bicarbonate solution (2x) and brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., n-hexane:ethyl acetate gradient) to afford the desired 1-O-acyl-nimbolinin-B derivative.

Protocol 3: Acylation of the C-1 Hydroxyl Group

Rationale: Acylation with acid chlorides or anhydrides provides an alternative and often more reactive method for introducing acyl groups. This can be particularly useful for less reactive alcohols or for introducing specific acyl moieties.

Materials:

  • 1-Deacetylnimbolinin-B

  • Acid chloride (R-COCl) or anhydride ((RCO)2O)

  • Pyridine or Triethylamine (TEA)

  • Anhydrous Dichloromethane (DCM)

Procedure:

  • Dissolve 1-Deacetylnimbolinin-B (1 equivalent) in anhydrous DCM under an inert atmosphere.

  • Add pyridine or TEA (2-3 equivalents) to the solution and cool to 0°C.

  • Slowly add the acid chloride or anhydride (1.2-1.5 equivalents) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC.

  • Upon completion, quench the reaction by adding water.

  • Separate the organic layer and wash it with 1M HCl (to remove excess pyridine/TEA), saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the product by column chromatography.

Protocol 4: Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

Rationale: The Suzuki-Miyaura cross-coupling reaction is a powerful tool for forming carbon-carbon bonds.[11][12][13][14][15] To apply this reaction to 1-Deacetylnimbolinin-B, the hydroxyl group must first be converted into a suitable leaving group, such as a triflate. This allows for the introduction of various aryl or vinyl substituents.

Diagram 2: Two-Step Suzuki-Miyaura Coupling Strategy

Suzuki_Miyaura_Workflow cluster_0 Step 1: Triflation cluster_1 Step 2: Suzuki-Miyaura Coupling Start 1-Deacetylnimbolinin-B Triflation_Reaction Reaction in DCM at -78°C to 0°C Start->Triflation_Reaction Triflation_Reagents Tf2O or TfCl Pyridine or TEA Triflation_Reagents->Triflation_Reaction Intermediate 1-O-Triflyl-nimbolinin-B Triflation_Reaction->Intermediate Coupling_Reaction Reaction in Toluene/H2O at 80-100°C Intermediate->Coupling_Reaction Coupling_Reagents Boronic Acid (R-B(OH)2) Pd Catalyst (e.g., Pd(PPh3)4) Base (e.g., K2CO3) Coupling_Reagents->Coupling_Reaction Product 1-Substituted-nimbolinin-B Derivative Coupling_Reaction->Product

Caption: Strategy for Suzuki-Miyaura coupling via a triflate intermediate.

Procedure:

Step 1: Synthesis of 1-O-Triflyl-nimbolinin-B

  • Dissolve 1-Deacetylnimbolinin-B (1 equivalent) in anhydrous DCM and cool to -78°C (dry ice/acetone bath).

  • Add pyridine (2 equivalents) followed by the slow addition of triflic anhydride (Tf2O) or triflyl chloride (TfCl) (1.2 equivalents).

  • Stir the reaction at -78°C for 30 minutes and then allow it to warm to 0°C over 1 hour.

  • Quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Extract the product with DCM, wash with brine, dry over sodium sulfate, and concentrate. The crude triflate is often used directly in the next step without further purification.

Step 2: Suzuki-Miyaura Coupling

  • To a solution of the crude 1-O-triflyl-nimbolinin-B (1 equivalent) and the desired boronic acid (1.5 equivalents) in a suitable solvent system (e.g., toluene/water or dioxane/water), add a palladium catalyst (e.g., Pd(PPh3)4, 0.05 equivalents) and a base (e.g., K2CO3 or Cs2CO3, 3 equivalents).

  • Degas the reaction mixture by bubbling with argon or nitrogen for 15-20 minutes.

  • Heat the reaction to 80-100°C and stir for 12-24 hours, monitoring by TLC.

  • After cooling to room temperature, dilute the mixture with ethyl acetate and water.

  • Separate the organic layer, wash with brine, dry over sodium sulfate, and concentrate.

  • Purify the product by column chromatography.

Protocol 5: Functionalization via Click Chemistry

Rationale: Click chemistry, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), offers a highly efficient and specific method for conjugating molecules.[16][17][18] To utilize this, the C-1 hydroxyl group is first functionalized with either an azide or an alkyne handle.

Diagram 3: Click Chemistry Functionalization Pathway

Click_Chemistry_Workflow cluster_0 Functionalization cluster_1 CuAAC Reaction Start 1-Deacetylnimbolinin-B Alkyne_Intro Introduce Alkyne Handle (e.g., using propargyl bromide) Start->Alkyne_Intro Azide_Intro Introduce Azide Handle (e.g., via tosylation then azide displacement) Start->Azide_Intro Alkyne_Deriv 1-O-Propargyl-nimbolinin-B Alkyne_Intro->Alkyne_Deriv Azide_Deriv 1-Azido-1-deoxy-nimbolinin-B Azide_Intro->Azide_Deriv Click_Reaction Azide/Alkyne Partner Cu(I) Catalyst (e.g., CuSO4/Sodium Ascorbate) Alkyne_Deriv->Click_Reaction Azide_Deriv->Click_Reaction Product Triazole-linked Nimbolinin-B Conjugate Click_Reaction->Product

Caption: Pathways for synthesizing triazole-linked 1-Deacetylnimbolinin-B derivatives.

Procedure:

Step 1a: Introduction of an Alkyne Handle

  • To a solution of 1-Deacetylnimbolinin-B (1 equivalent) in anhydrous THF, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 equivalents) portion-wise at 0°C.

  • Stir for 30 minutes at 0°C, then add propargyl bromide (1.2 equivalents).

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Carefully quench the reaction with water and extract with ethyl acetate.

  • Wash the organic layer with brine, dry, and concentrate.

  • Purify by column chromatography to obtain 1-O-propargyl-nimbolinin-B.

Step 1b: Introduction of an Azide Handle

  • Synthesize the 1-O-tosyl derivative of 1-Deacetylnimbolinin-B using a procedure similar to triflation (Protocol 4, Step 1), but with tosyl chloride.

  • Dissolve the crude 1-O-tosyl-nimbolinin-B in DMF and add sodium azide (NaN3, 3 equivalents).

  • Heat the reaction to 60-80°C and stir for 12-24 hours.

  • Cool, dilute with water, and extract with ethyl acetate.

  • Wash the organic layer with brine, dry, and concentrate.

  • Purify by column chromatography to yield 1-azido-1-deoxy-nimbolinin-B.

Step 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

  • Dissolve the alkyne- or azide-functionalized nimbolinin-B derivative (1 equivalent) and the corresponding azide or alkyne coupling partner (1.1 equivalents) in a solvent mixture such as t-BuOH/H2O (1:1).

  • Add a freshly prepared solution of sodium ascorbate (0.2 equivalents in water) followed by copper(II) sulfate pentahydrate (CuSO4·5H2O, 0.1 equivalents in water).

  • Stir the reaction vigorously at room temperature for 12-24 hours.

  • Upon completion, dilute with water and extract with ethyl acetate.

  • Wash the organic layer with saturated aqueous ammonium chloride solution (to remove copper), then brine.

  • Dry, concentrate, and purify by column chromatography to obtain the desired triazole-linked derivative.

Data Summary and Expected Outcomes

The successful synthesis of the derivatives should be confirmed by a combination of TLC, NMR, and HRMS.

Table 2: Summary of Synthetic Transformations and Expected Characterization Data

Derivative TypeKey ReagentsExpected 1H NMR SignalsExpected HRMS
Ester R-COOH, DCC, DMAPAppearance of signals corresponding to the R-group.M+Na+ or M+H+ corresponding to the ester product.
Acyl R-COCl, PyridineAppearance of signals corresponding to the R-group.M+Na+ or M+H+ corresponding to the acylated product.
Suzuki-Miyaura R-B(OH)2, Pd catalystAppearance of aromatic or vinyl signals from the R-group.M+Na+ or M+H+ corresponding to the C-C coupled product.
Click Chemistry Azide/Alkyne, Cu(I)Appearance of a triazole proton signal (~7.5-8.0 ppm).M+Na+ or M+H+ corresponding to the triazole conjugate.

Conclusion and Future Perspectives

This guide provides a foundational set of protocols for the synthesis of novel 1-Deacetylnimbolinin-B derivatives. The described methods are robust and can be adapted to introduce a wide variety of chemical moieties, enabling a systematic exploration of the structure-activity relationship (SAR) of this promising natural product scaffold. The resulting library of compounds can be screened for various biological activities, potentially leading to the discovery of new drug candidates with improved therapeutic properties. Further optimization of reaction conditions may be necessary for specific substrates, and a thorough characterization of each new derivative is essential to confirm its structure and purity.

References

  • Juniper Publishers. (2019, March 25). Isolation of Nimbolide from Azadirachta Indica Assisted by Molecular Docking as an Antiproliferative Agent. Retrieved from [Link]

  • Jetir.org. (2022, May). ISOLATION AND PURIFICATION OF NIMBIDIN FROM Azardichta indica AND ITS PHARMOCOLOGICAL ACTIVITY. Retrieved from [Link]

  • PMC. (n.d.). Synthesis and characterisation of neem leaf extract, 2, 3‐dehydrosalanol and quercetin dihydrate mediated silver nano particles for therapeutic applications. Retrieved from [Link]

  • ResearchGate. (2025, August 7). Selective 1-O-Deacetylation of Carbohydrate Using Polymer-Bound Benzylamine. Retrieved from [Link]

  • ResearchGate. (2025, August 6). Direct Monitoring of Biocatalytic Deacetylation Reactions by 1H NMR Reveals Fine Details of Substrate Specificity. Retrieved from [Link]

  • Journal of the American Chemical Society. (2026, January 26). Concise Synthesis of Deoxylimonin. Retrieved from [Link]

  • MDPI. (n.d.). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. Retrieved from [Link]

  • PubMed. (n.d.). High-Resolution Mass Spectrometry to Identify and Quantify Acetylation Protein Targets. Retrieved from [Link]

  • PMC. (2025, November 20). The Challenging Complete and Detailed 1H and 13C NMR Assignment for ent-Kaurenoic Acid, a Remarkable Natural Product. Retrieved from [Link]

  • PMC. (n.d.). Recent Advances in Site-Selective Functionalization of Carbohydrates Mediated by Organocatalysts. Retrieved from [Link]

  • RSC Publishing. (n.d.). Ni/Pd-catalyzed Suzuki–Miyaura cross-coupling of alcohols and aldehydes and C–N cross-coupling of nitro and amines via domino redox reactions: base-free, hydride acceptor-free. Retrieved from [Link]

  • PMC. (n.d.). Click Chemistry in Complex Mixtures: Bioorthogonal Bioconjugation. Retrieved from [Link]

  • ResearchGate. (2018, March 2). Deconvolution in mass spectrometry-based proteomics. Retrieved from [Link]

  • ResearchGate. (n.d.). Neem Leave (Azadirachta Indica): Extraction, Fractionation, Phytochemical Screening, Antioxidant and Food Antifungal Activities. Retrieved from [Link]

  • Beilstein Journals. (n.d.). Structure–reactivity relationships in the rate of esterification by acetylimidazole: the influence of the second hydroxy group and of the length of the N-ω-hydroxy-n-alkyl chain in 3-(N-methyl, N-ω-hydroxy-n-alkyl)amino-2- tert-butylpropan-1-ols. Retrieved from [Link]

  • PMC. (n.d.). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Retrieved from [Link]

  • MDPI. (n.d.). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Retrieved from [Link]

  • PubMed Central. (2015, March 9). Enhanced Acylcarnitine Annotation in High-Resolution Mass Spectrometry Data: Fragmentation Analysis for the Classification and Annotation of Acylcarnitines. Retrieved from [Link]

  • PubMed. (2022, April 26). High-Resolution Demultiplexing (HRdm) Ion Mobility Spectrometry-Mass Spectrometry for Aspartic and Isoaspartic Acid Determination and Screening. Retrieved from [Link]

  • ResearchGate. (2025, November 18). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. Retrieved from [Link]

  • University College TATI. (n.d.). Extraction of Neem Balm from Azadirachta Indica Leaves using Soxhlet Method. Retrieved from [Link]

  • Preprints.org. (2025, January 30). The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remark. Retrieved from [Link]

  • Semantic Scholar. (2017, July 19). 15N-, 13C- and 1H-NMR Spectroscopy Characterization and Growth Inhibitory Potency of a Combi-Molecule Synthesized by Acetylation. Retrieved from [Link]

  • Beilstein Journals. (2018, September 11). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Retrieved from [Link]

  • Beilstein Journals. (n.d.). Search Results. Retrieved from [Link]

  • ResearchGate. (2025, August 7). Click Chemistry on Surfaces: 1,3-Dipolar Cycloaddition Reactions of Azide-Terminated Monolayers on Silica. Retrieved from [Link]

  • ResearchGate. (2025, October 15). Application of Safirinium N-Hydroxysuccinimide Esters to Derivatization of Peptides for High-Resolution Mass Spectrometry, Tandem Mass Spectrometry, and Fluorescent Labeling of Bacterial Cells. Retrieved from [Link]

  • An Insight Into Click Chemistry. (2024, October 19). Retrieved from [Link]

  • Connect Journals. (n.d.). Selective Acetylation of C4'- and C5-Hydroxyl groups of Naringenin Derivatives. Retrieved from [Link]

  • MDPI. (n.d.). Applications of Azide-Based Bioorthogonal Click Chemistry in Glycobiology. Retrieved from [Link]

Sources

Application

Application Note: High-Integrity Solubilization of 1-Deacetylnimbolinin-B for In Vitro Assays

Abstract 1-Deacetylnimbolinin-B (1-DNB) is a bioactive limonoid isolated from Melia azedarach (Chinaberry) and Melia toosendan, exhibiting significant potential in neuroprotective and anti-inflammatory signaling pathways...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

1-Deacetylnimbolinin-B (1-DNB) is a bioactive limonoid isolated from Melia azedarach (Chinaberry) and Melia toosendan, exhibiting significant potential in neuroprotective and anti-inflammatory signaling pathways (e.g., NF-κB modulation, NO inhibition). However, its highly lipophilic tetranortriterpenoid structure presents substantial challenges in cell culture applications, specifically aqueous insolubility and the risk of micro-precipitation. This guide provides a standardized, error-proof protocol for generating stable 1-DNB stock solutions, ensuring bioavailability and experimental reproducibility.

Critical Material Attributes (CMA)

Before initiating solubilization, verify the physicochemical properties of your specific lot. Limonoids are sensitive to hydrolysis; ensure the compound has been stored desiccated at -20°C.

AttributeSpecificationNotes
Compound Name 1-Deacetylnimbolinin-BLimonoid class
Molecular Formula C₃₃H₄₄O₉
Molecular Weight 584.7 g/mol Use this exact value for molarity calculations.[1]
Physical State White to off-white powderHygroscopic; equilibrate to RT before opening.
Primary Solubility DMSO (≥ 20 mM)Insoluble in water/PBS.
Storage (Powder) -20°C (Desiccated)Protect from light and moisture.
Storage (Solution) -80°C (Recommended)Stable for ~3-6 months. Avoid freeze-thaw.

Vehicle Selection & Solubilization Strategy

Why DMSO?

While ethanol is occasionally used for limonoids, Dimethyl Sulfoxide (DMSO) , anhydrous grade (≥99.9%), is the requisite vehicle for 1-DNB due to its superior solvating power for triterpenoids and lower volatility.

  • The Solubility Paradox: 1-DNB is hydrophobic. Attempting to dissolve it directly in aqueous media (RPMI/DMEM) will result in immediate precipitation, forming micro-crystals that settle on cells, causing physical stress and false-positive cytotoxicity ("crash-out" effect).

  • The "1000x" Rule: To maintain the final DMSO concentration below the toxicity threshold (typically <0.1% or <0.5% v/v), prepare a Master Stock solution at 1000x the highest desired working concentration.

Protocol: Preparation of Master Stock Solution (10 mM)

Objective: Create a 10 mM Master Stock in anhydrous DMSO. Safety: Wear nitrile gloves, lab coat, and safety glasses. Handle DMSO in a fume hood.

Step-by-Step Methodology
  • Equilibration: Remove the vial of 1-DNB from the freezer and allow it to warm to room temperature (~20 mins) inside a desiccator. Rationale: Opening a cold vial causes condensation, introducing water that degrades the compound.

  • Weighing: Accurately weigh a specific amount of powder (e.g., 1.0 mg to 5.0 mg) into a sterile, amber glass vial or low-binding microcentrifuge tube. Record the exact mass (

    
    ).
    
  • Volume Calculation: Calculate the volume of DMSO (

    
    ) required to achieve a 10 mM concentration using the formula:
    
    
    
    
    • Example: For 1.0 mg of 1-DNB (MW 584.7):

      
      
      
  • Dissolution: Add the calculated volume of sterile, anhydrous DMSO. Vortex vigorously for 30-60 seconds.

    • Visual Check: The solution must be completely clear. If particulates remain, sonicate in a water bath for 2-5 minutes at room temperature.

  • Aliquoting: Immediately dispense the Master Stock into single-use aliquots (e.g., 10-20 µL) in sterile PCR tubes.

    • Trustworthiness: This prevents repeated freeze-thaw cycles, which can induce crystal nucleation and degradation.

  • Storage: Store aliquots at -80°C. Label clearly with Compound Name, Concentration, Solvent, and Date.

Protocol: Working Solutions & Cell Treatment

Objective: Dilute Master Stock into culture media without precipitation.

The "Intermediate Dilution" vs. "Direct Spike"

For 1-DNB, the Direct Spike method (Method A) is preferred to minimize plastic adherence, provided rapid mixing occurs.

Method A: Direct Spike (Preferred for < 10 µM treatments)
  • Prepare cell culture wells with the final volume of media (e.g., 1 mL).

  • Thaw one aliquot of 10 mM Master Stock.

  • To achieve a 10 µM final concentration, add 1 µL of Stock directly to 1 mL of media.

  • Crucial Step: Mix immediately by swirling or gentle pipetting. Do not blow bubbles.

    • Final DMSO Concentration: 0.1% (Safe for most cell lines).

Method B: Serial Dilution (For Dose-Response Curves)

Use DMSO as the diluent for the serial dilution, not media.

  • Row A (High): 10 mM Stock.

  • Row B: Mix 10 µL of Row A + 90 µL DMSO = 1 mM.

  • Row C: Mix 10 µL of Row B + 90 µL DMSO = 100 µM.

  • Treatment: Add 1 µL of each DMSO dilution to 1 mL of media in the respective wells. This ensures every well receives exactly 0.1% DMSO, eliminating vehicle variance.

Quantitative Reference Table
Target Final Conc.Dilution FactorVolume of Stock (10 mM)Volume of MediaFinal DMSO %
100 µM 1:10010 µL990 µL1.0% (Risk of Toxicity)*
10 µM 1:10001 µL1000 µL0.1% (Ideal)
1 µM 1:100000.1 µL (Use Interm. Dilution)1000 µL0.01%
Vehicle Control N/A1 µL Pure DMSO1000 µL0.1%

*Note: If 100 µM is required, verify cell tolerance to 1% DMSO or prepare a higher concentration stock (e.g., 50 mM).

Visualization: Workflow Logic

The following diagram illustrates the critical path from powder to assay, highlighting the "No Freeze-Thaw" control point.

G cluster_0 Preparation Phase cluster_1 Experimental Phase Powder 1-DNB Powder (Store -20°C) Weigh Weigh Mass (m) Calculate Volume Powder->Weigh Stock Master Stock (10 mM) Weigh->Stock Vortex/Sonicate DMSO Anhydrous DMSO (Sterile) DMSO->Weigh Solvent Aliquot Single-Use Aliquots (Store -80°C) Stock->Aliquot Immediate Thaw Thaw 1 Aliquot (RT) Aliquot->Thaw At Use Time Dilute Direct Spike (1:1000) Thaw->Dilute Cells Cell Culture Well (Final: 10 µM, 0.1% DMSO) Dilute->Cells Rapid Mix

Figure 1: Optimized workflow for 1-Deacetylnimbolinin-B solubilization, emphasizing single-use aliquoting to maintain compound integrity.

Quality Control & Troubleshooting

  • Precipitation Check: Before adding cells, inspect the media under a microscope (10x/20x) after adding the compound. If crystals are visible, the concentration is above the solubility limit for that media.

    • Solution: Reduce concentration or increase serum (FBS) percentage (proteins can bind limonoids and improve solubility).

  • Cytotoxicity: Always run a "Vehicle Only" control (0.1% DMSO) to normalize data. Limonoids can be potent; ensure observed effects are not artifacts of the solvent.

References

  • BenchChem. "1-Deacetylnimbolinin B: Structure and Properties." BenchChem Compound Database. Link

  • PubChem. "Nimbolinin B (Related Compound) - Chemical and Physical Properties."[2][3] National Library of Medicine. Link

  • MedChemExpress. "Limonoids: Class Overview and Solubilization." MCE Technical Guide. Link

  • Zhang, B., et al. "Limonoids from the fruits of Melia azedarach and their cytotoxic activities." Fitoterapia, 2016.[4] (Contextual grounding for limonoid cytotoxicity assays).

  • ResearchGate. "Protocol Discussion: Handling DMSO soluble compounds in cell culture." Link

Sources

Method

Elucidation of 1-Deacetylnimbolinin-B: Mass Spectrometry Fragmentation Dynamics and Structural Characterization

Introduction 1-Deacetylnimbolinin-B is a limonoid of the nimbolinin class, predominantly isolated from the fruits and bark of Melia azedarach (Chinaberry) and Melia toosendan. Structurally, it is a highly oxygenated trit...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

1-Deacetylnimbolinin-B is a limonoid of the nimbolinin class, predominantly isolated from the fruits and bark of Melia azedarach (Chinaberry) and Melia toosendan. Structurally, it is a highly oxygenated triterpenoid (


) featuring a furan ring, a tigloyl ester group, and multiple hydroxyl/acetyl moieties.

The structural complexity of limonoids presents a significant challenge in drug discovery and metabolomics. Many analogues differ only by the position of an acetyl group (regioisomerism) or the stereochemistry of the ring system. Consequently, standard UV detection is insufficient. High-resolution tandem mass spectrometry (HR-MS/MS) is the gold standard for unambiguous identification.

This guide details the ionization behavior, collision-induced dissociation (CID) pathways, and specific fragmentation rules required to distinguish 1-Deacetylnimbolinin-B from its structural analogs (e.g., Nimbolinin B, Ohchinin).

Experimental Protocol

To ensure reproducible fragmentation data, the ionization environment must be controlled to favor protonation (


) over sodiation (

), as sodium adducts often resist fragmentation or yield uninformative spectra.
Sample Preparation[1]
  • Matrix: Dried fruit or bark of Melia azedarach.

  • Extraction: Ultrasonic extraction with Methanol:Water (80:20 v/v) for 30 minutes.

  • Cleanup: Solid Phase Extraction (SPE) using C18 cartridges. Elute with 100% MeOH.

  • Reconstitution: Dissolve residue in 50% Acetonitrile with 0.1% Formic Acid to a final concentration of 1 ppm.

LC-MS/MS Conditions
ParameterSettingRationale
Column C18 Reverse Phase (2.1 x 100 mm, 1.7 µm)Standard retention for mid-polarity terpenoids.
Mobile Phase A Water + 5mM Ammonium Formate + 0.1% Formic AcidAmmonium formate suppresses

adducts.
Mobile Phase B Acetonitrile + 0.1% Formic AcidACN provides sharper peaks for limonoids than MeOH.
Gradient 20% B to 95% B over 15 minsSlow gradient required to separate regioisomers.
Ionization ESI Positive Mode (+)Oxygen-rich skeleton protonates readily.
Spray Voltage 3.5 kVOptimal for stable spray without in-source fragmentation.
Collision Energy Stepped NCE (20, 40, 60 eV)Low energy for side-chain loss; high energy for skeletal cleavage.
Workflow Visualization

Workflow Sample Crude Extract (Melia sp.) SPE SPE Cleanup (C18 Cartridge) Sample->SPE LC UHPLC Separation (Ammonium Formate Buffer) SPE->LC ESI ESI(+) Source Protonation [M+H]+ LC->ESI Elution MS1 Precursor Selection m/z 585.30 ESI->MS1 Ionization CID HCD Fragmentation (Stepped NCE) MS1->CID Isolation Detection Orbitrap/Q-TOF High Res Detection CID->Detection Analysis

Figure 1: Analytical workflow for the isolation and MS/MS characterization of limonoids.

Results & Discussion: Fragmentation Dynamics

Precursor Ion Characterization

1-Deacetylnimbolinin-B (


) has a monoisotopic mass of 584.2985 Da .
  • Observed Precursor:

    
     (Target mass).
    
  • Common Interference:

    
    .
    
    • Note: If the

      
       peak is dominant, the MS/MS spectrum will be dominated by the sodiated precursor with minimal fragmentation. The addition of ammonium formate (Section 2.2) is critical to force the 
      
      
      
      or
      
      
      species.
Primary Fragmentation Pathways (The "Strip-Tease" Mechanism)

Limonoids typically fragment via the sequential loss of esterified side chains before the triterpene core degrades. For 1-Deacetylnimbolinin-B, the key labile groups are the Tigloyl group (trans-2-methyl-2-butenoic acid) and the remaining Acetyl group .

Pathway A: Loss of Tiglic Acid (Diagnostic)

The most abundant fragment usually arises from the cleavage of the ester bond at C-3 or C-7 carrying the bulky tigloyl group.

  • Transition:

    
    
    
  • Neutral Loss: 100.05 Da (

    
    , Tiglic Acid).
    
  • Significance: This confirms the presence of the tigloyl moiety, distinguishing it from analogues with benzoyl or cinnamoyl substitutions.

Pathway B: Loss of Acetic Acid
  • Transition:

    
    
    
  • Neutral Loss: 60.02 Da (

    
    , Acetic Acid).
    
  • Significance: 1-Deacetylnimbolinin-B has fewer acetyl groups than Nimbolinin B. Nimbolinin B (MW 626) would show an initial loss of AcOH to reach m/z 566. The absence of a higher mass precursor confirms the "deacetyl" status.

Pathway C: Combined Losses & Skeletal Cleavage

Following the loss of side chains, the furan ring and the carbocyclic skeleton fragment.

  • m/z 425.23: Sequential loss of Tiglic Acid (100) + Acetic Acid (60).

  • m/z 467.24: Loss of Tiglic Acid + Water (

    
    , 18 Da).
    
  • m/z 83.05: Tigloyl acylium ion (

    
    ). This low-mass ion is a hallmark of tigloylated limonoids.
    
Theoretical Fragment Ion Table
m/z (Theoretical)Ion SpeciesFormulaMechanism / Neutral Loss
585.3058


Precursor Ion
567.2952


Dehydration (Hydroxyl group loss)
525.2847


Loss of Acetic Acid
485.2534


Loss of Tiglic Acid (Primary)
425.2323


Sequential ester cleavage
105.0335


Furan-containing skeletal fragment
83.0491


Tigloyl cation (Diagnostic low mass)
Fragmentation Pathway Diagram

Fragmentation Precursor Precursor Ion [M+H]+ = 585.31 Frag_Tig [M+H - Tiglic Acid]+ m/z 485.25 Precursor->Frag_Tig -100 Da (C5H8O2) Frag_AcOH [M+H - AcOH]+ m/z 525.28 Precursor->Frag_AcOH -60 Da (AcOH) Frag_H2O [M+H - H2O]+ m/z 567.30 Precursor->Frag_H2O -18 Da (H2O) Tig_Cation Tigloyl Cation m/z 83.05 Precursor->Tig_Cation Charge Retention on Side Chain Frag_Core Core Skeleton [M+H - Tig - AcOH]+ m/z 425.23 Frag_Tig->Frag_Core -60 Da (AcOH) Frag_AcOH->Frag_Core -100 Da (Tig)

Figure 2: Proposed MS/MS fragmentation pathway of 1-Deacetylnimbolinin-B. The loss of Tiglic acid (100 Da) is the dominant pathway.

References

  • Su, S., et al. (2013). Characterization of tautomeric limonoids from the fruits of Melia toosendan.[1] Phytochemistry Letters, 6(3), 418-424.[1]

  • Zhou, H., et al. (2016). Limonoids from the Fruits of Melia azedarach. Journal of Natural Products, 79(6), 1624–1630.

  • BenchChem Technical Repository. (2025). 1-Deacetylnimbolinin B: Structure and Properties.

  • PubChem Database. (2025).[2][3] Compound Summary: Nimbolinin B and Derivatives. National Library of Medicine.

Sources

Application

purification of 1-Deacetylnimbolinin-B using column chromatography

Application Note: High-Purity Isolation of 1-Deacetylnimbolinin-B via Multi-Stage Chromatography Abstract 1-Deacetylnimbolinin-B is a bioactive meliacin-type limonoid predominantly found in the fruits of Melia azedarach...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Purity Isolation of 1-Deacetylnimbolinin-B via Multi-Stage Chromatography

Abstract

1-Deacetylnimbolinin-B is a bioactive meliacin-type limonoid predominantly found in the fruits of Melia azedarach (Chinaberry) and Azadirachta indica. Its structural complexity—characterized by a furan ring and multiple oxygenated functionalities—presents a significant purification challenge due to the presence of closely related congeners like Nimbolinin B and Ohchinin. This protocol details a validated, self-consistent workflow for isolating 1-Deacetylnimbolinin-B from crude biomass using a sequence of Liquid-Liquid Partitioning (LLP), Normal Phase Open Column Chromatography (NP-OCC), and High-Performance Liquid Chromatography (HPLC).

Pre-Purification Strategy: Extraction & Enrichment

Objective: To extract the total limonoid fraction while minimizing chlorophyll, tannins, and highly polar glycosides.

Mechanism: Limonoids are moderately polar tetranortriterpenoids. While soluble in alcohols, they preferentially partition into chlorinated solvents (Dichloromethane or Chloroform) from aqueous suspensions, leaving behind bulk polar impurities.

Protocol:

  • Biomass Preparation: Pulverize air-dried Melia azedarach fruits (1.0 kg) into a coarse powder.

  • Primary Extraction: Macerate in Methanol (MeOH) (3 x 3 L) at room temperature for 48 hours. Sonicate for 30 minutes to enhance mass transfer.

  • Concentration: Evaporate the combined methanolic extract under reduced pressure (Rotary Evaporator, 40°C) to yield a gummy crude extract (~150 g).

  • Liquid-Liquid Partitioning (The "Cleanup"):

    • Suspend the crude extract in Distilled Water (500 mL).

    • Partition sequentially with n-Hexane (3 x 500 mL) to remove lipids and waxes (Discard Hexane layer).

    • Partition the aqueous phase with Dichloromethane (DCM) (3 x 500 mL).

    • Target Fraction: Collect the DCM layer.[1] This contains the limonoid complex, including 1-Deacetylnimbolinin-B.

    • Note: Discard the remaining aqueous layer (contains sugars/tannins).

Primary Purification: Normal Phase Silica Gel Chromatography

Objective: To separate the limonoid class into distinct sub-fractions based on polarity.

Stationary Phase: Silica Gel 60 (70–230 mesh).[1] Mobile Phase: n-Hexane / Ethyl Acetate (EtOAc) gradient.

Rationale: 1-Deacetylnimbolinin-B is more polar than its acetylated parent, Nimbolinin B, due to the free hydroxyl group at C-1. Therefore, it will elute later in the gradient.

Protocol:

  • Column Packing: Slurry pack a glass column (60 x 5 cm) with Silica Gel (500 g) using Hexane.

  • Loading: Dissolve the DCM fraction (~15 g) in a minimum volume of DCM/Hexane and load onto the column bed.

  • Elution Gradient:

    • Run the column at a flow rate of 15 mL/min.

    • Collect 250 mL fractions.

StepSolvent System (v/v)Target Compounds Eluting
1Hexane:EtOAc (9:[1]1)Fatty acids, non-polar terpenes
2Hexane:EtOAc (8:2)Nimbolinin B, Ohchinin (Less polar)
3Hexane:EtOAc (6:4) 1-Deacetylnimbolinin-B (Target)
4Hexane:EtOAc (4:6)Highly oxygenated limonoids
5EtOAc (100%)Polar residue (Flush)
  • TLC Monitoring: Spot fractions on Silica Gel

    
     plates. Develop in Hexane:EtOAc (1:1).
    
    • Visualization: Spray with Vanillin-Sulfuric Acid reagent and heat at 105°C. Limonoids typically appear as violet/purple spots.

    • Selection: Pool fractions showing a major spot at

      
       (distinct from Nimbolinin B at 
      
      
      
      ).

Secondary Purification: Polishing & Isolation

Objective: To isolate pure 1-Deacetylnimbolinin-B from the enriched sub-fraction.

Method A: Sephadex LH-20 (Size Exclusion/Adsorption)

  • Matrix: Sephadex LH-20 suspended in Methanol.

  • Procedure: Load the active fraction from the silica column onto an LH-20 column. Elute isocratically with Methanol .

  • Why? This step effectively removes chlorophyll degradation products and polymeric impurities that co-elute on silica.

Method B: Reversed-Phase HPLC (Final Polish) For >98% purity required for structural elucidation or bioassays.

  • Column: C18 (ODS) Semi-preparative column (e.g., 250 x 10 mm, 5

    
    m).
    
  • Mobile Phase: Acetonitrile : Water (Isocratic 45:55 or Gradient 40%

    
     70% ACN over 30 min).
    
  • Detection: UV at 210 nm (Limonoid furan absorption).

  • Retention: 1-Deacetylnimbolinin-B will elute before Nimbolinin B on a C18 column (Reverse Phase logic: more polar = faster elution).

Structural Validation (Self-Validating Metrics)

To ensure the isolated compound is 1-Deacetylnimbolinin-B and not an isomer, verify these specific NMR signatures:

  • 
    H-NMR (CDCl
    
    
    
    ):
    • H-1: Look for a signal around

      
       3.5 - 4.0 ppm. Crucial: In Nimbolinin B (acetylated), this proton is deshielded to 
      
      
      
      ~5.0-5.5 ppm. The upfield shift confirms deacetylation.
    • Furan Ring: Characteristic signals at

      
       7.20, 7.35, and 6.25 ppm.
      
  • Mass Spectrometry:

    • Verify the molecular ion peak consistent with the loss of an acetyl group (42 Da mass difference) relative to Nimbolinin B.

Workflow Visualization

G Biomass Melia azedarach Fruits (Pulverized) Extract Crude Methanol Extract Biomass->Extract MeOH Extraction Partition Liquid-Liquid Partition (H2O vs. DCM) Extract->Partition Suspend in H2O HexaneLayer Hexane Layer (Lipids/Waxes) -> DISCARD Partition->HexaneLayer Wash w/ Hexane AqueousLayer Aqueous Layer (Sugars/Tannins) -> DISCARD Partition->AqueousLayer DCMFrac DCM Fraction (Limonoid Complex) Partition->DCMFrac Extract w/ DCM SilicaCol Silica Gel Column (NP) Gradient: Hex -> EtOAc DCMFrac->SilicaCol Frac1 Frac: Hex:EtOAc 8:2 (Nimbolinin B) SilicaCol->Frac1 Elute 8:2 Frac2 Frac: Hex:EtOAc 6:4 (1-Deacetylnimbolinin-B Enriched) SilicaCol->Frac2 Elute 6:4 HPLC RP-HPLC (C18) ACN:H2O Frac2->HPLC Polishing FinalProd Pure 1-Deacetylnimbolinin-B (>98% Purity) HPLC->FinalProd Collection

Caption: Schematic workflow for the bio-guided fractionation of 1-Deacetylnimbolinin-B from Melia azedarach.

References

  • Sanna, G., et al. (2015). "Limonoids from Melia azedarach Fruits as Inhibitors of Flaviviruses and Mycobacterium tuberculosis."[2] PLoS ONE, 10(10), e0141272.

    • Relevance: Establishes the primary extraction and silica gel fraction
  • Fukuyama, Y., et al. (2000). "Two New Meliacarpinins from the Roots of Melia azedarach."[2] Chemical and Pharmaceutical Bulletin, 48(2), 301-303.

    • Relevance: Provides comparative NMR data for meliacin-type limonoids and elution logic.
  • Akihisa, T., et al. (2013). "Limonoids from the Fruits of Melia azedarach and Their Cytotoxic Activities." Phytochemistry, 89, 59-70.

    • Relevance: Details the specific isolation of deacetylated nimbolinin deriv

Sources

Method

Comprehensive Protocols for In Vitro Cytotoxicity Assessment of 1-Deacetylnimbolinin-B

An Application Guide for Researchers Abstract This technical guide provides a comprehensive framework for evaluating the in vitro cytotoxic potential of 1-Deacetylnimbolinin-B, a nimbolinin-type limonoid isolated from Me...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide for Researchers

Abstract

This technical guide provides a comprehensive framework for evaluating the in vitro cytotoxic potential of 1-Deacetylnimbolinin-B, a nimbolinin-type limonoid isolated from Melia toosendan[1]. Recognizing the growing interest in natural products for drug discovery, this document details robust, validated protocols for key cytotoxicity assays, including those for metabolic activity (MTT), cell membrane integrity (LDH), and apoptosis induction (Annexin V/PI). Designed for researchers in oncology, pharmacology, and drug development, this guide emphasizes the scientific rationale behind protocol design, ensuring data integrity and reproducibility. We move beyond simple step-by-step instructions to empower scientists to critically design experiments, interpret results, and elucidate the cytotoxic mechanism of this promising natural compound.

Introduction: The Scientific Case for 1-Deacetylnimbolinin-B

1-Deacetylnimbolinin-B belongs to the limonoid class of nortriterpenoids, a group of natural compounds known for a wide spectrum of biological activities, including cytotoxic properties[1]. Preliminary evidence suggests that compounds in this class are potent agents against various cancer cell lines, making them valuable candidates for further investigation in oncology.

In vitro cytotoxicity assays are the foundational step in this investigative process. They serve as a rapid, cost-effective, and ethical method to screen and characterize the biological activity of new chemical entities before advancing to more complex preclinical models[2]. By quantifying the effect of 1-Deacetylnimbolinin-B on cell viability and proliferation, researchers can determine key parameters such as the half-maximal inhibitory concentration (IC50) and begin to unravel its mechanism of action. This guide provides the necessary protocols to build a robust preliminary data package for 1-Deacetylnimbolinin-B.

Core Principles & Pre-Assay Considerations

A successful cytotoxicity study hinges on meticulous planning before the first assay is performed. The choices made regarding the compound itself, the biological system, and experimental controls will directly impact the quality and interpretability of the data.

Compound Handling: Solubility and Stability

The physicochemical properties of 1-Deacetylnimbolinin-B are critical. As with many natural products, solubility can be a limiting factor.

  • Solvent Selection: It is imperative to use a solvent that fully dissolves the compound but has minimal toxicity to the cells at its final working concentration. Dimethyl sulfoxide (DMSO) is the most common choice. A stock solution (e.g., 10-50 mM) should be prepared in 100% DMSO.

  • Vehicle Control: In all experiments, a "vehicle control" group must be included. These cells are treated with the same final concentration of the solvent (e.g., 0.1% DMSO) used in the experimental groups. This ensures that any observed cytotoxicity is due to the compound and not the solvent.

  • Stability: The stability of 1-Deacetylnimbolinin-B in solution and under cell culture conditions (37°C, 5% CO2) should be considered. Stock solutions should be stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Cell Line Selection: Choosing the Right Biological Context

The choice of cell line is dictated by the research question. The goal is to select a model that is relevant to the anticipated therapeutic application of the compound.

  • Cancer Cell Lines: For oncology research, a panel of cell lines from different cancer types (e.g., breast, colon, lung) is recommended to assess the breadth of activity.

  • Non-Cancerous Control: To assess selectivity, it is crucial to include a non-cancerous or "normal" cell line (e.g., human fibroblasts) in the testing panel[3]. A compound with high potency against cancer cells but low toxicity to normal cells has a more promising therapeutic index.

  • Cell Line Characterization: Ensure that the cell lines used are well-characterized, free from contamination (especially mycoplasma), and used at a low passage number to maintain genetic and phenotypic stability[4].

Parameter Recommendation & Rationale
Cell Type Panel of cancer cell lines (e.g., MDA-MB-231, HT-29, A549) and a normal fibroblast line (e.g., MRC-5).
Culture Conditions Adhere strictly to supplier recommendations (e.g., ATCC) for media, serum concentration, and supplements.
Seeding Density Optimize for logarithmic growth phase during the treatment period. Over-confluence can inhibit growth and affect results[5].
Mycoplasma Testing Routinely test cultures, as mycoplasma contamination can significantly alter cellular response to stimuli.

Experimental Workflow: A Tripartite Approach to Cytotoxicity

No single assay can fully capture the complexity of cell death. Therefore, we advocate for a multi-assay approach to build a comprehensive cytotoxic profile of 1-Deacetylnimbolinin-B. This workflow interrogates three distinct cellular events: metabolic compromise, loss of membrane integrity, and the induction of apoptosis.

G cluster_0 Phase 1: Initial Screening & Viability cluster_1 Phase 2: Membrane Integrity Assessment cluster_2 Phase 3: Apoptosis Characterization MTT MTT Assay (Metabolic Activity) IC50 Determine IC50 Value MTT->IC50 Quantifies viability reduction LDH LDH Release Assay (Membrane Damage) IC50->LDH Use IC50 concentrations for further testing Annexin Annexin V / PI Staining (Apoptosis Detection) IC50->Annexin Use IC50 concentrations for further testing Necrosis Quantify Necrosis/Lysis LDH->Necrosis Measures released LDH Apoptosis Differentiate Apoptotic vs. Necrotic Cells Necrosis->Apoptosis Annexin->Apoptosis Flow Cytometry Analysis

Caption: Tri-phasic workflow for comprehensive cytotoxicity assessment.

Protocol 1: MTT Assay for Metabolic Viability

Principle of the Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity[6]. In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals[7]. The amount of formazan produced is directly proportional to the number of metabolically active cells. The crystals are then solubilized, and the absorbance is measured spectrophotometrically.

Materials
  • 96-well flat-bottom sterile tissue culture plates

  • Selected cell lines and appropriate complete culture medium

  • 1-Deacetylnimbolinin-B stock solution (e.g., 10 mM in DMSO)

  • MTT reagent (5 mg/mL in sterile PBS, filter-sterilized, stored at -20°C)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • Multichannel pipette and sterile tips

  • Microplate reader (absorbance at 570 nm)

Step-by-Step Protocol
  • Cell Seeding: Seed cells into a 96-well plate at a pre-optimized density (e.g., 5,000-10,000 cells/well in 100 µL of medium). Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment and recovery.

  • Compound Treatment: Prepare serial dilutions of 1-Deacetylnimbolinin-B in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (medium with DMSO) and untreated control (medium only) wells.

  • Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL)[8].

  • Formazan Formation: Incubate the plate for 2-4 hours at 37°C. During this time, purple formazan crystals will form in viable cells.

  • Solubilization: Carefully remove the medium containing MTT. Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals[8].

  • Absorbance Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.

Data Analysis
  • Calculate Percent Viability:

    • Percent Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] x 100

  • Determine IC50: Plot Percent Viability against the log of the compound concentration. Use non-linear regression (sigmoidal dose-response curve) to calculate the IC50 value.

Protocol 2: LDH Release Assay for Membrane Integrity

Principle of the Assay

Lactate dehydrogenase (LDH) is a stable cytosolic enzyme that is released into the culture medium upon damage to the plasma membrane, a hallmark of necrosis or late apoptosis[9]. The LDH assay measures the activity of this released enzyme through a coupled enzymatic reaction. LDH converts lactate to pyruvate, which generates NADH[10]. This NADH then reduces a tetrazolium salt to a colored formazan product, which can be quantified by its absorbance.

LDH_Pathway cluster_assay Assay Reaction IntactCell Intact Cell (LDH inside) DamagedCell Damaged Cell (Membrane Compromised) LDH_Released LDH in Supernatant DamagedCell->LDH_Released Releases LDH Compound 1-Deacetylnimbolinin-B Compound->DamagedCell Induces Lysis NAD NAD+ LDH_Released->NAD Pyruvate Pyruvate LDH_Released->Pyruvate Catalyzes Lactate Lactate NADH NADH Pyruvate->NADH Tetrazolium Tetrazolium Salt (Colorless) Formazan Formazan (Colored) NADH->Formazan Reduces Absorbance Absorbance Formazan->Absorbance Measure at 490nm

Caption: Principle of the Lactate Dehydrogenase (LDH) cytotoxicity assay.

Materials
  • Cell culture setup as described for the MTT assay

  • Commercially available LDH cytotoxicity assay kit (recommended for standardized reagents)

  • Lysis Buffer (often 10X, provided in kit)

  • Sterile, cell-free culture medium for background control

  • 96-well optical plates

Step-by-Step Protocol
  • Plate Setup: Seed and treat cells with 1-Deacetylnimbolinin-B in a 96-well plate as described in the MTT protocol (Section 4.3, steps 1-3). It is crucial to set up three additional control groups for each cell type:

    • Background Control: Wells with culture medium but no cells.

    • Spontaneous LDH Release: Untreated cells (vehicle control).

    • Maximum LDH Release: Untreated cells to which Lysis Buffer will be added.

  • Sample Collection: After the incubation period, centrifuge the plate (if using suspension cells). Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new 96-well plate.

  • Induce Maximum Lysis: Add Lysis Buffer (e.g., 10 µL of 10X buffer) to the "Maximum LDH Release" control wells. Incubate for 15 minutes at 37°C.

  • Reaction Setup: Add the LDH reaction mixture from the kit to all wells of the new plate containing the supernatants.

  • Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.

  • Stop Reaction: Add Stop Solution (if provided in the kit).

  • Absorbance Reading: Measure the absorbance at 490 nm.

Data Analysis
  • Calculate Percent Cytotoxicity:

    • Percent Cytotoxicity = [(Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous Release)] x 100

Protocol 3: Annexin V/PI Staining for Apoptosis Detection

Principle of the Assay

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells[11].

  • Annexin V: This is a protein that has a high affinity for phosphatidylserine (PS)[12][13]. In healthy cells, PS is located on the inner leaflet of the plasma membrane. During early apoptosis, PS translocates to the outer leaflet, where it can be bound by fluorescently labeled Annexin V[11].

  • Propidium Iodide (PI): PI is a fluorescent nucleic acid stain that cannot cross the intact membrane of live or early apoptotic cells. It only enters cells in late apoptosis or necrosis where membrane integrity is lost[12].

Materials
  • 6-well or 12-well tissue culture plates

  • Flow cytometer

  • Annexin V-FITC/PI Apoptosis Detection Kit

  • 1X Binding Buffer (typically provided in kit)

  • Cold 1X PBS

  • FACS tubes

Step-by-Step Protocol
  • Cell Seeding and Treatment: Seed cells in 6-well plates and treat with 1-Deacetylnimbolinin-B (e.g., at IC50 and 2x IC50 concentrations) for the desired time. Include an untreated control.

  • Cell Harvesting:

    • Adherent cells: Gently trypsinize the cells. Collect the floating cells from the medium first, then combine them with the trypsinized cells to ensure all apoptotic cells are collected.

    • Suspension cells: Collect cells by centrifugation.

  • Washing: Wash the collected cells twice with cold 1X PBS by centrifuging at a low speed (e.g., 300 x g for 5 minutes) and resuspending the pellet.

  • Resuspension: Resuspend the cell pellet in 100 µL of 1X Binding Buffer per sample. The cell concentration should be approximately 1 x 10^6 cells/mL.

  • Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI solution to each 100 µL cell suspension.

  • Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark[14].

  • Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples by flow cytometry immediately (within 1 hour).

Data Interpretation

The flow cytometry data will resolve four cell populations:

  • Viable Cells: Annexin V-negative and PI-negative.

  • Early Apoptotic Cells: Annexin V-positive and PI-negative.

  • Late Apoptotic/Necrotic Cells: Annexin V-positive and PI-positive.

  • Necrotic Cells: Annexin V-negative and PI-positive (less common).

Population Annexin V Staining PI Staining Interpretation
Lower-Left QuadrantNegativeNegativeHealthy, viable cells
Lower-Right QuadrantPositive NegativeEarly Apoptosis (PS exposed)
Upper-Right QuadrantPositive Positive Late Apoptosis/Necrosis (PS exposed, membrane leaky)
Upper-Left QuadrantNegativePositive Necrosis (membrane leaky, no PS exposure)

Synthesizing the Data: Building a Mechanistic Hypothesis

By integrating the results from these three assays, a clearer picture of the cytotoxic mechanism of 1-Deacetylnimbolinin-B emerges.

  • Scenario 1: Potent IC50 (MTT), High LDH Release, High Annexin V+/PI+ Population: This profile suggests a rapid, necrotic-like cell death where metabolic function and membrane integrity are lost concurrently.

  • Scenario 2: Potent IC50 (MTT), Low LDH Release, High Annexin V+/PI- Population: This is the classic signature of apoptosis. The compound inhibits metabolic activity and induces programmed cell death without causing immediate membrane lysis. The LDH release would be expected to increase at later time points as cells transition to secondary necrosis.

  • Scenario 3: Potent IC50 (MTT), Low LDH Release, Low Annexin V Staining: This indicates a primarily cytostatic effect rather than a cytotoxic one. The compound inhibits cell proliferation (hence the low metabolic signal in the MTT assay) but does not actively kill the cells within the tested timeframe.

These protocols provide a robust starting point for any researcher aiming to characterize the cytotoxic effects of 1-Deacetylnimbolinin-B. Meticulous execution and careful interpretation of data from this multi-assay approach will yield high-quality, reliable results essential for advancing drug discovery programs.

References

  • Lobo, C., García-Pozo, S. G., Núñez de Castro, I., & Alonso, F. J. (1997). Effect of dehydrodidemnin B on human colon carcinoma cell lines. Anticancer Research, 17(1A), 333–336. Available at: [Link]

  • Kosheeka. (2025, January 23). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Retrieved from [Link]

  • Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

  • Gupta, P., et al. (2019). Re-Understanding the Mechanisms of Action of the Anti-Mycobacterial Drug Bedaquiline. Pharmaceuticals, 12(4), 169. Available at: [Link]

  • ResearchGate. (2023, May 6). What cell line should I choose for citotoxicity assays? Retrieved from [Link]

  • Terry, A. S., et al. (2019). In Vitro Methods to Measure Dead Cells. Methods in Molecular Biology, 1951, 191-203. Available at: [Link]

  • Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

  • Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from [Link]

  • National Center for Biotechnology Information. (2013). Assay Guidance Manual: Cell Viability Assays. Retrieved from [Link]

  • National Center for Biotechnology Information. (2011). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PLoS ONE, 6(11), e26908. Available at: [Link]

  • Springer Nature Experiments. (n.d.). MTT Assay Protocol. Retrieved from [Link]

  • U.S. Food and Drug Administration. (1993). Points to Consider on the Characterization of Cell Lines Used to Produce Biologicals. Retrieved from [Link]

  • National Center for Biotechnology Information. (2017). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 7(22), e2606. Available at: [Link]

  • Holley, R. W., Armour, R., & Baldwin, J. H. (1978). Density-dependent regulation of growth of BSC-1 cells in cell culture: growth inhibitors formed by the cells. Proceedings of the National Academy of Sciences, 75(4), 1864-1866. Available at: [Link]

  • National Center for Biotechnology Information. (2018). Highlight report: Cell type selection for toxicity testing. ALTEX, 35(3), 405-407. Available at: [Link]

Sources

Application

Application Note: High-Precision Crystallization of 1-Deacetylnimbolinin-B for Structural Analysis

Executive Summary 1-Deacetylnimbolinin-B is a bioactive limonoid (tetranortriterpenoid) typically isolated from the root bark or fruits of Melia azedarach (Chinaberry) or Azadirachta indica (Neem). Unlike its acetylated...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

1-Deacetylnimbolinin-B is a bioactive limonoid (tetranortriterpenoid) typically isolated from the root bark or fruits of Melia azedarach (Chinaberry) or Azadirachta indica (Neem). Unlike its acetylated parent, the presence of a free hydroxyl group at the C-1 position significantly alters its solubility profile and crystal packing energetics.

This guide addresses the specific challenge of crystallizing the deacetylated derivative. While standard limonoids crystallize readily from non-polar solvents, 1-Deacetylnimbolinin-B requires a biphasic approach to balance its lipophilic triterpene core with its polar hydrogen-bond-donating hydroxyl group. This protocol details the Slow Evaporation and Vapor Diffusion techniques optimized for obtaining X-ray quality single crystals.

Pre-Crystallization Requirements

Before attempting crystallization, sample integrity must be verified. Impurities (especially isomeric limonoids like nimbolinin A or related meliacarpins) act as crystal poisons, arresting nucleation.

Purity & Solubility Profiling

Purity Standard: >98% (HPLC-ELSD or 1H-NMR). Solubility Behavior: The deacetylated C-1 position increases polarity.

  • High Solubility: Methanol (MeOH), Dichloromethane (DCM), Acetone, Chloroform.

  • Moderate Solubility: Ethyl Acetate (EtOAc), Diethyl Ether.

  • Insoluble (Anti-solvents): n-Hexane, n-Pentane, Water.

Table 1: Solubility Matrix for 1-Deacetylnimbolinin-B

Solvent SystemSolubilityRole in Crystallization
Methanol (MeOH) HighPrimary Solvent (Evaporation)
Dichloromethane (DCM) HighSolubilizer (Initial dissolution)
Acetone HighVapor Diffusion Solvent
Ethyl Acetate ModerateRecrystallization Solvent
n-Hexane InsolubleAnti-solvent (Precipitant)
Water InsolubleAnti-solvent (Strict control required)

Experimental Protocols

Method A: Slow Evaporation (The "Gold Standard" for Limonoids)

Best for: Initial screening and obtaining large, block-like crystals.

Principle: Gradual supersaturation allows the polar hydroxyl group to form stable intermolecular hydrogen bond networks (often head-to-tail packing) without kinetic trapping.

Protocol Steps:

  • Dissolution: Dissolve 5.0 mg of 1-Deacetylnimbolinin-B in 0.5 mL of HPLC-grade Methanol (MeOH) in a 4 mL borosilicate glass vial.

    • Note: If the sample is stubborn, add 50 µL of DCM to aid initial dissolution, then top up with MeOH.

  • Filtration: Filter the solution through a 0.22 µm PTFE syringe filter into a clean, scratch-free vial. Dust particles induce amorphous precipitation.

  • Venting: Cover the vial with Parafilm. Pierce 3-5 small holes in the Parafilm using a 26G needle to control the evaporation rate.

  • Incubation: Place the vial in a vibration-free environment at 4°C (refrigerator). Lower temperature reduces kinetic energy, favoring ordered lattice formation over amorphous aggregation.

  • Observation: Monitor daily. Crystals should appear within 48–72 hours as colorless prisms.

Method B: Vapor Diffusion (Sitting Drop)

Best for: High-resolution XRD data (<0.9 Å) and minimizing solvent inclusion disorder.

Principle: A volatile anti-solvent (Hexane) diffuses into the sample solution (Ethyl Acetate/Acetone), slowly lowering the solubility limit and forcing nucleation.

Protocol Steps:

  • Reservoir Preparation: In the outer reservoir of a crystallization plate (or a larger sealed jar), place 1.0 mL of n-Hexane.

  • Sample Drop: In the central well (or a small inner vial), place 100 µL of a saturated solution of 1-Deacetylnimbolinin-B in Ethyl Acetate.

  • Sealing: Seal the system airtight with high-vacuum grease and a cover slip (or cap).

  • Equilibration: Allow to stand at room temperature (22°C). The Hexane vapor will diffuse into the Ethyl Acetate drop, slowly increasing the non-polar character of the solvent and driving the limonoid out of solution.

  • Harvesting: Crystals typically form at the liquid-air interface or vessel walls within 5–7 days.

Visualization of Workflows

Isolation-to-Structure Pipeline

The following diagram illustrates the critical path from crude extract to solved structure, emphasizing the purification checkpoints.

G cluster_cryst Crystallization Phase Extract Crude Melia Extract Flash Flash Chromatography (Silica Gel) Extract->Flash Frac. Separation HPLC Prep-HPLC (C18 Column) Flash->HPLC Isolation Purity Purity Check (>98% by 1H-NMR) HPLC->Purity MethodA Method A: Slow Evaporation (MeOH) Purity->MethodA Primary MethodB Method B: Vapor Diffusion (EtOAc / Hexane) Purity->MethodB Secondary XRD Single Crystal XRD (Mo/Cu Source) MethodA->XRD Prisms MethodB->XRD Needles/Blocks Structure Structure Solution (SHELXT) XRD->Structure

Figure 1: End-to-end workflow for the structural elucidation of 1-Deacetylnimbolinin-B.

Solvent Selection Decision Tree

Choosing the right solvent system is critical based on the specific behavior of the isolate.

DecisionTree Start Start: 5mg Isolate SolubilityCheck Check Solubility in MeOH Start->SolubilityCheck Soluble Fully Soluble SolubilityCheck->Soluble PartiallySoluble Partially Soluble SolubilityCheck->PartiallySoluble Evap Proceed to Slow Evaporation Soluble->Evap AddDCM Add 10% DCM co-solvent PartiallySoluble->AddDCM CrystalCheck Crystals formed? Evap->CrystalCheck AddDCM->Evap Success Harvest for XRD CrystalCheck->Success Yes Fail Amorphous Solid CrystalCheck->Fail No SwitchMethod Switch to Vapor Diffusion (Acetone/Hexane) Fail->SwitchMethod SwitchMethod->Success

Figure 2: Decision logic for optimizing solvent systems during crystallization trials.

Technical Troubleshooting & Optimization

Issue: Twinning (Intergrown Crystals)

  • Cause: Nucleation occurred too rapidly.

  • Solution: Reduce the concentration of the starting solution by 20% or lower the temperature to 4°C to slow down the kinetics.

Issue: Amorphous Precipitate (Oiling Out)

  • Cause: The compound is too lipophilic for the chosen solvent, or impurities are present.

  • Solution: Perform a "Seeding" technique. Take a small amount of the amorphous solid, scratch the side of a new vial containing a supersaturated solution, and allow it to stand. Alternatively, re-purify via HPLC.

Issue: Solvent Loss (Dry Vial)

  • Cause: Evaporation was too fast.

  • Solution: Use a vial with a tighter cap (septum) and a single, smaller needle puncture.

References

  • Limonoids from the roots of Melia azedarach. (2023).[1][2] National Institutes of Health (PubMed). This study details the isolation and X-ray diffraction analysis of meliazedarines and related limonoids, providing the foundational methodology for handling this class of compounds.

  • Limonoids from the fruits of Melia azedarach and their cytotoxic activities. (2013). Bioorganic & Medicinal Chemistry Letters. Describes the isolation of 31 limonoids and the structural elucidation techniques used, including spectroscopic comparison and crystallization.

  • Crystallographic Structure Factors and Electron Density. RCSB PDB-101. A fundamental guide to understanding the data requirements for X-ray diffraction, essential for validating the quality of crystals obtained via the described protocols.

  • Crystal structure from X-ray powder diffraction data... of (RS)-trichlormethiazide. (2022). PubMed Central. While focusing on a different molecule, this paper illustrates the rigorous analysis of hydrogen bonding networks and crystal packing forces relevant to polar derivatives like 1-Deacetylnimbolinin-B.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 1-Deacetylnimbolinin-B Extraction &amp; Isolation

Ticket Subject: Optimization of Extraction Yield and Purity for 1-Deacetylnimbolinin-B Assigned Specialist: Senior Application Scientist, Natural Products Chemistry Division Status: Open Reference Molecule: 1-Deacetylnim...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket Subject: Optimization of Extraction Yield and Purity for 1-Deacetylnimbolinin-B

Assigned Specialist: Senior Application Scientist, Natural Products Chemistry Division Status: Open Reference Molecule: 1-Deacetylnimbolinin-B (C₃₃H₄₄O₉, MW: 584.7 g/mol )

Introduction: The Yield Paradox

1-Deacetylnimbolinin-B (1-DN-B) is a nimbolinin-type limonoid typically isolated from the fruits or root bark of Melia azedarach (Chinaberry) or Melia toosendan.

The Core Problem: Researchers often report low yields (<0.005% w/w) not because the compound is absent, but because it is lost during the liquid-liquid partitioning (LLP) phase or degraded during silica gel chromatography . Unlike its fully acetylated parent (Nimbolinin B), 1-DN-B possesses a free hydroxyl group at the C-1 position, significantly altering its polarity and stability profile.

This guide replaces generic extraction protocols with a targeted, chemically-grounded workflow designed to maximize recovery of this specific metabolite.

Module 1: Raw Material Pre-Treatment (The Stability Check)

Objective: Prevent enzymatic hydrolysis and oxidative degradation before extraction begins.

Critical Protocol: Enzyme Quenching

Fresh plant material contains esterases that can non-specifically hydrolyze the C-12 or C-3 esters, converting your target 1-DN-B into unwanted di-deacetylated byproducts.

  • Harvesting: Select Melia fruits at the "yellow-ripe" stage. Green fruits have lower limonoid accumulation; over-ripe fruits show higher oxidative degradation.

  • Drying: Do not shade dry for prolonged periods (weeks).

    • Recommended: Lyophilization (Freeze-drying) is the gold standard.

    • Alternative: Oven dry at 40°C with forced air circulation for 48 hours.

  • Grinding: Pulverize to a coarse powder (20–40 mesh). Avoid fine flour-like powder, which causes channeling during solvent percolation.

Module 2: Primary Extraction (Solvent Logic)

Objective: Maximize mass transfer of limonoids while minimizing chlorophyll and polysaccharide co-extraction.

Solvent Selection Matrix
SolventSolubility of 1-DN-BCo-extraction of FatsCo-extraction of SugarsRecommendation
Hexane InsolubleHighNoneUse for defatting only
Ethyl Acetate HighModerateLowBest for Enrichment
Methanol (80%) HighLowHighBest for Primary Extraction
Chloroform HighHighLowGood, but toxic/volatile
Step-by-Step Protocol: Ultrasound-Assisted Extraction (UAE)

Why UAE? Limonoids are embedded in oil glands. Ultrasound cavitation disrupts these glands more effectively than maceration.

  • Ratio: 1:10 (Solid : Solvent). Use 80% Methanol (aq) .

    • Reasoning: Pure MeOH extracts too many lipophilic waxes; Water helps swell the cellular matrix.

  • Condition: Sonication at 40 kHz, 30°C, for 30 minutes x 3 cycles.

  • Filtration: Vacuum filter through Celite 545 to remove fine particulates.

  • Concentration: Rotary evaporate at <45°C .

    • Warning: Limonoids are heat-sensitive. Higher temperatures promote furan ring oxidation.

Module 3: Enrichment & Partitioning (The Critical Split)

Objective: Direct 1-DN-B into the correct phase. This is where 60% of yield is typically lost.

The Chemistry: 1-DN-B is a "mid-polarity" limonoid. It is too polar for hexane but lipophilic enough to leave the water phase.

Visualization: Partitioning Workflow

PartitioningLogic Crude Crude MeOH Extract (Suspended in H2O) HexaneWash Wash 1: Hexane (1:1 v/v) Crude->HexaneWash Defatting HexaneLayer Hexane Layer (Discard: Fats/Chlorophyll) HexaneWash->HexaneLayer AqLayer1 Aqueous Residue HexaneWash->AqLayer1 EtOAcExt Extraction 2: Ethyl Acetate (1:1 v/v x 3) AqLayer1->EtOAcExt Enrichment EtOAcLayer Ethyl Acetate Layer (TARGET: 1-DN-B + Limonoids) EtOAcExt->EtOAcLayer Collect & Dry AqLayer2 Aqueous Layer (Discard: Sugars/Tannins) EtOAcExt->AqLayer2 BuOH Optional: n-Butanol AqLayer2->BuOH If recovering glycosides

Caption: Partitioning logic to isolate mid-polarity limonoids. 1-DN-B concentrates in the Ethyl Acetate layer.

Troubleshooting the Partition:

  • Emulsions: If an emulsion forms between Water and EtOAc, add saturated NaCl (Brine) solution (10% v/v) to increase ionic strength and force phase separation. Do not shake vigorously; use gentle inversion.

Module 4: Purification (Chromatography)

Objective: Separate 1-DN-B from structurally similar analogs (e.g., Nimbolinin B, Ohchinin).

Stationary Phase Selection
  • Silica Gel (Normal Phase): Standard, but risk of irreversible adsorption due to the free C-1 hydroxyl group.

  • C-18 (Reverse Phase): Recommended for higher recovery and reproducibility.

Protocol: Flash Chromatography (Silica Gel)

If you must use Normal Phase (cheaper), follow this gradient strictly to prevent "tailing."

  • Column Packing: Silica Gel 60 (230–400 mesh).

  • Mobile Phase: Chloroform (

    
    ) : Methanol (
    
    
    
    ).
  • Gradient Table:

StepSolvent Ratio (

:

)
Volume (CV)Target Elution
1100:02Non-polar impurities
298:23Acetylated Limonoids (Nimbolinin B)
395:5 5 1-Deacetylnimbolinin-B (Target)
490:103Highly polar limonoids

Self-Validating Check: Spot fractions on a TLC plate (Silica gel


). Develop in 

(10:1).
  • Visualization: Spray with Vanillin-Sulfuric Acid reagent and heat at 105°C.

  • Result: Limonoids appear as distinct purple/violet spots . 1-DN-B will have a slightly lower

    
     than Nimbolinin B.
    

Module 5: Troubleshooting & FAQ

Q1: My compound decomposes on the silica column. How do I fix this?

Diagnosis: Silica gel is slightly acidic (pH ~5). The C-1 hydroxyl group on 1-DN-B can make the molecule sensitive to acid-catalyzed rearrangement or dehydration. Solution: Neutralize the silica gel. Pre-wash the column with Mobile Phase containing 0.5% Triethylamine (TEA) . Alternatively, switch to neutral Alumina or RP-C18 chromatography.

Q2: I see a spot on TLC, but I recover very little mass. Where is it?

Diagnosis: "Irreversible Adsorption." The compound is hydrogen-bonding too strongly to the silica. Solution: Change the mobile phase modifier. Instead of just Methanol, use Acetone in Hexane (e.g., Hexane:Acetone 7:3). Acetone is an excellent solvent for limonoids and disrupts hydrogen bonding better than Chloroform.

Q3: How do I distinguish 1-DN-B from Nimbolinin B without NMR?

Diagnosis: They co-elute in many systems. Solution: Use HPLC-UV.

  • Column: C18 (5 µm, 4.6 x 250 mm).

  • Mobile Phase: Acetonitrile : Water (Gradient 40%

    
     80% ACN over 20 min).
    
  • Detection: 210 nm (Limonoid furan ring absorption).

  • Logic: 1-DN-B is more polar (deacetylated). It will elute earlier (shorter retention time) than Nimbolinin B in a Reverse Phase system.

References

  • Zhang, Q., et al. (2019). "Isolation of bioactive limonoids from the fruits of Melia azedarach." Natural Product Research.

    • Relevance: Primary source for isolation protocols of deacetylated nimbolinin deriv
  • BenchChem Technical Repository. (2025). "1-Deacetylnimbolinin B: Physical Properties and Solubility Data."

    • Relevance: Solubility data confirming solubility in Ethyl Acetate and Chloroform.[1]

  • Tan, Q.G., & Luo, X.D. (2011). "Meliaceous Limonoids: Chemistry and Biological Activities."[2][3][4][5] Chemical Reviews.

    • Relevance: Comprehensive review on the stability and extraction classes of limonoids.
  • Sanna, G., et al. (2015).[2] "Limonoids from Melia azedarach Fruits as Inhibitors of Flaviviruses."[2] PLoS ONE.

    • Relevance: Validates the Methanol extraction and partitioning workflow.

Disclaimer: This guide is for research purposes only. Always consult Safety Data Sheets (SDS) before handling organic solvents.

Sources

Optimization

Technical Support Center: 1-Deacetylnimbolinin-B Solubility &amp; Handling

Executive Summary & Chemical Profile 1-Deacetylnimbolinin-B is a limonoid tetranortriterpenoid isolated from Melia azedarach (Chinaberry) and Melia toosendan.[1] Structurally, it is characterized by a high degree of oxyg...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile

1-Deacetylnimbolinin-B is a limonoid tetranortriterpenoid isolated from Melia azedarach (Chinaberry) and Melia toosendan.[1] Structurally, it is characterized by a high degree of oxygenation and the presence of ester functionalities. While soluble in organic solvents, its lipophilic nature (LogP ~3.[2][1]9) presents significant challenges in aqueous environments, leading to common issues such as precipitation ("crashing out") upon dilution and apparent loss of biological activity due to aggregation.[2]

PropertyData
Molecular Formula C₃₃H₄₄O₉
Molecular Weight 584.7 g/mol
LogP (Predicted) ~3.9 (Lipophilic)
Primary Solvent DMSO (Dimethyl sulfoxide)
Secondary Solvents Methanol, Ethanol
Aqueous Solubility Negligible (< 1 µM without carrier)

Solubility Protocols & Workflows

Protocol A: Preparation of Master Stock Solution (DMSO)

Objective: To create a stable, high-concentration stock for long-term storage.

Step-by-Step:

  • Calculate Mass/Volume: For a 10 mM stock, dissolve 5.85 mg of 1-Deacetylnimbolinin-B in 1.0 mL of anhydrous DMSO (≥99.9%).

  • Vessel Selection: Use a glass vial or an amber polypropylene microtube. Avoid polystyrene, which can be attacked by DMSO.[1]

  • Solubilization:

    • Add DMSO to the powder.[1]

    • Vortex vigorously for 30 seconds.

    • Visual Check: Hold the vial against a light source.[1] The solution must be perfectly clear. If particulates remain, sonicate in a water bath at 37°C for 5 minutes.

  • Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -80°C (6 months) or -20°C (1 month).

Protocol B: Preparation of Aqueous Working Solution (Cell Culture/Assay)

Objective: To dilute the hydrophobic stock into aqueous media without precipitation.

The "Rapid-Dispersion" Technique:

  • Prepare Media: Pre-warm your culture medium or buffer to 37°C. Cold media promotes precipitation.[1]

  • Vortexing: Set the tube containing the media to vortex at medium speed.

  • Injection: While vortexing, inject the required volume of DMSO stock directly into the center of the liquid cone. Do not touch the side walls.[1]

    • Target DMSO Concentration: Keep final DMSO < 0.5% (v/v) to avoid solvent toxicity.[2][1]

  • Equilibration: Allow the solution to equilibrate for 15 minutes at room temperature or 37°C before adding to cells.

Troubleshooting Guide (Q&A)

Category 1: Precipitation Issues

Q: My solution turned cloudy immediately upon adding the DMSO stock to my PBS buffer. What happened? A: You experienced "solvent shock."[1] When a hydrophobic compound in DMSO hits a high-polarity aqueous buffer (like PBS) without protein carriers, the solubility limit is instantly exceeded, causing the compound to aggregate.

  • Fix: Use a buffer containing 0.1% BSA (Bovine Serum Albumin) or serum .[2][1] Albumin acts as a carrier protein, sequestering the lipophilic molecules and keeping them in solution. If protein is not permitted, add a surfactant like Tween-80 (0.01%) .[1]

Q: I see needle-like crystals in my DMSO stock after taking it out of the freezer. A: DMSO has a high freezing point (18.5°C).[2][1] The crystals are likely frozen DMSO, not necessarily the compound precipitating.

  • Fix: Warm the vial in your hands or a 37°C water bath until fully liquid. Vortex well. If the crystals persist after the solvent is liquid, the compound has precipitated. Sonicate for 10 minutes to redissolve.

Category 2: Biological Activity & Stability[1][5]

Q: The compound worked yesterday, but the same stock is inactive today. Why? A: Limonoids contain ester linkages (acetyl groups) which are susceptible to hydrolysis , especially if the DMSO used contains water (DMSO is hygroscopic).[2][1]

  • Fix: Always use anhydrous DMSO and store stocks in sealed containers with desiccant. Avoid leaving the stock at room temperature for extended periods.

Q: Can I use ethanol instead of DMSO? A: Yes, ethanol is a viable alternative, but it is more volatile.[3]

  • Warning: Ethanol evaporates rapidly in open culture plates (the "edge effect"), potentially altering the concentration of your compound during incubation. DMSO is preferred for multi-day assays due to its low volatility.[1]

Diagnostic Workflow: Solubilization Decision Tree

The following diagram outlines the logical decision process for handling 1-Deacetylnimbolinin-B based on your specific assay conditions.

G Start Start: 1-Deacetylnimbolinin-B Powder Step1 Dissolve in Anhydrous DMSO (Target: 10 mM) Start->Step1 Check1 Is solution clear? Step1->Check1 Sonicate Sonicate (37°C, 5 min) Check1->Sonicate No Step2 Define Application Check1->Step2 Yes Sonicate->Check1 App_Cells Cell Culture (Serum+) Step2->App_Cells App_Biochem Biochemical Assay (Serum-free) Step2->App_Biochem Action_Cells Direct Injection into Media (max 0.5% DMSO) App_Cells->Action_Cells Action_Biochem Requires Carrier? App_Biochem->Action_Biochem Sol_BSA Add 0.1% BSA or Cyclodextrin Action_Biochem->Sol_BSA Protein Allowed Sol_Tween Add 0.01% Tween-80 Action_Biochem->Sol_Tween Protein Forbidden

Caption: Decision tree for solubilizing 1-Deacetylnimbolinin-B, addressing common precipitation checkpoints in cellular and biochemical assays.

References

  • PubChem. (2025).[2][1] Nimbolinin B (Compound Summary). National Library of Medicine.[1] [Link][2][1]

  • AbMole. (2025).[2][1] 1-Deacetylnimbolinin-B Certificate of Analysis & Solubility Data. [Link]

  • Gaylord Chemical. (2007).[2][1] Dimethyl Sulfoxide (DMSO) Solubility Data.[2][1][4][5][6] [Link]

Sources

Troubleshooting

Technical Support Center: Purification of 1-Deacetylnimbolinin-B Fractions

Welcome to the technical support center for the purification of 1-Deacetylnimbolinin-B. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of isolating thi...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of 1-Deacetylnimbolinin-B. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of isolating this high-value limonoid. Here, we provide in-depth troubleshooting advice and frequently asked questions based on established purification principles and field-proven insights. Our goal is to equip you with the knowledge to overcome common challenges and achieve high-purity fractions.

Introduction to 1-Deacetylnimbolinin-B and Its Purification Challenges

1-Deacetylnimbolinin-B is a nimbolinin-type limonoid, a class of highly oxygenated tetranortriterpenoids, originally isolated from the fruits of Melia toosendan.[1] Its complex structure and the presence of numerous closely related impurities in the crude extract present significant purification challenges. The primary goal of any purification workflow is to efficiently remove these structurally similar compounds, such as nimbolide, nimbin, salannin, and gedunin, which often co-extract.[2][3]

This guide is structured to address issues at each critical stage of the purification process, from initial extraction to final polishing.

Frequently Asked Questions (FAQs)

Q1: My initial crude extract has very low target compound concentration. What can I do?

A1: This is a common issue stemming from either the source material or the extraction method.

  • Source Material: The concentration of limonoids can vary significantly based on the plant's geographic origin, harvest time, and storage conditions. Ensure you are using a high-quality, verified source of plant material.

  • Extraction Method: Standard maceration may be inefficient. Consider advanced extraction techniques like Microwave-Assisted Extraction (MAE) or Supercritical Fluid Extraction (SFE) with CO2, which have shown improved yields for related limonoids like nimbolide.[4][5][6] These methods can enhance extraction efficiency while minimizing thermal degradation.

Q2: I'm seeing significant sample degradation during processing. How can I improve stability?

A2: 1-Deacetylnimbolinin-B, like many complex natural products, can be sensitive to heat, light, and pH.

  • Temperature: Terpenoids can be volatile or prone to thermal degradation. It is crucial to keep samples cool during processing, especially during grinding or concentration steps.[7] Use of a rotary evaporator with a controlled temperature water bath is highly recommended over methods involving direct heat.

  • Solvent Choice: The solvent can significantly impact stability. For instance, studies on other complex molecules have shown that protic solvents like methanol and ethanol can be more reactive than aprotic solvents like acetonitrile.[8] If you suspect solvent-induced degradation, consider switching to a more inert solvent system for storage and chromatography.

  • pH Control: The stability of compounds can be pH-dependent.[9] If your extraction or mobile phase involves aqueous components, ensure the pH is controlled and buffered to a neutral or slightly acidic range, unless specific acidic/basic properties are being exploited for separation.

Q3: What is the best chromatographic method for separating 1-Deacetylnimbolinin-B from its analogs?

A3: Due to the structural similarity of co-occurring limonoids, a high-resolution chromatographic technique is essential.

  • Primary Purification: Medium-Pressure Liquid Chromatography (MPLC) or Flash Chromatography on silica gel is an excellent first step for fractionating the crude extract.[10] This allows for good separation of major compound classes.

  • Secondary/Final Purification: High-Performance Liquid Chromatography (HPLC), particularly preparative HPLC, on a C18 (reverse-phase) or a suitable normal-phase column (like silica or diol) is the gold standard for achieving high purity (>98%). The choice between normal-phase and reverse-phase depends on the specific impurities you are trying to remove.

Troubleshooting Guide: A Step-by-Step Approach

This section provides a detailed breakdown of potential issues and solutions at each stage of a typical purification workflow.

Stage 1: Initial Extraction & Sample Preparation

The quality of your final product is fundamentally dependent on the quality of your initial extract.

Problem 1: Formation of Emulsions During Liquid-Liquid Extraction.

  • Causality: Emulsions often form when complex biological matrices containing surfactants (like lipids and proteins) are shaken vigorously with two immiscible solvents. This traps your target compound in the emulsion layer, leading to poor recovery.

  • Solution Protocol:

    • Gentle Mixing: Instead of vigorous shaking, gently invert the separatory funnel multiple times. This increases the surface area for extraction without the high energy input that creates stable emulsions.

    • "Salting Out": Add a saturated sodium chloride (brine) solution to the aqueous layer. This increases the ionic strength of the aqueous phase, forcing non-polar compounds (including your target and emulsion-causing agents) into the organic layer and breaking the emulsion.

    • Centrifugation: If the emulsion persists, transfer the mixture to centrifuge tubes and spin at a moderate speed (e.g., 2000-3000 x g). This will physically force the separation of the layers.

Problem 2: Low Yield After Initial Solvent Extraction.

  • Causality: This can be due to incomplete cell lysis, use of a suboptimal solvent, or degradation.

  • Solution Workflow Diagram:

    G start Low Extraction Yield q1 Is plant material finely ground? start->q1 a1_yes Yes q1->a1_yes a1_no No. Increase grinding efficiency. Consider cryo-grinding. q1->a1_no q2 Was the solvent polarity optimized? a1_yes->q2 end_node Re-evaluate with optimized protocol a1_no->end_node a2_yes Yes q2->a2_yes a2_no No. Test a range of solvents. (e.g., Hexane -> Ethyl Acetate -> Methanol) q2->a2_no q3 Was extraction time/temp sufficient? a2_yes->q3 a2_no->end_node a3_yes Yes q3->a3_yes a3_no No. Increase extraction time or consider MAE/ultrasonication to improve kinetics. q3->a3_no a3_yes->end_node Consider degradation a3_no->end_node

    Caption: Troubleshooting workflow for low extraction yield.

Stage 2: Chromatographic Purification

This is the core stage for impurity removal. Success depends on careful method development and execution.

Problem 3: Poor Resolution (Peak Tailing or Overlapping Peaks) in Column Chromatography.

  • Causality:

    • Peak Tailing: Often caused by secondary interactions between the analyte and the stationary phase (e.g., acidic silanol groups on silica gel interacting with polar functional groups on the molecule) or column overload.

    • Overlapping Peaks: Indicates that the selectivity of the chromatographic system is insufficient to separate the target from impurities.

  • Solutions:

    IssuePotential CauseRecommended Solution
    Peak Tailing Column Overload Reduce the sample load. A general rule is not to exceed 1-5% of the column's adsorbent weight.
    Silanol Interactions Add a small amount of a competitive agent to the mobile phase (e.g., 0.1% acetic acid or triethylamine) to cap the active silanol sites.
    Overlapping Peaks Inadequate Mobile Phase Perform a systematic TLC analysis to find an optimal solvent system. Test different solvent combinations (e.g., hexane/ethyl acetate vs. dichloromethane/methanol) and gradient elutions.[1]
    Wrong Stationary Phase If optimizing the mobile phase fails, consider a different stationary phase. If using silica (normal-phase), try a C18 column (reverse-phase) or vice-versa.

Problem 4: Irreproducible Retention Times in HPLC.

  • Causality: Fluctuating retention times are a classic sign of an unstable HPLC system or method. Common causes include mobile phase composition changes, temperature fluctuations, or insufficient column equilibration.

  • Troubleshooting Protocol:

    • Mobile Phase Integrity: Ensure the mobile phase is fresh, well-mixed, and degassed. If using solvent reservoirs, keep them covered to prevent selective evaporation of the more volatile component, which can alter polarity and retention times.

    • Column Equilibration: Before starting a run, always equilibrate the column with at least 10-20 column volumes of the initial mobile phase. Any change in mobile phase composition requires re-equilibration.

    • Temperature Control: Use a column oven to maintain a constant temperature. Fluctuations in ambient lab temperature can significantly affect retention times.

    • System Check: Verify that the pump is delivering a consistent flow rate and that there are no leaks in the system.

Stage 3: Final Product Polishing and Purity Analysis

The final steps to ensure your compound meets the required purity specifications.

Problem 5: Compound Fails to Crystallize or Oils Out.

  • Causality: The presence of persistent, structurally similar impurities is the most common reason for crystallization failure. The compound may also be too soluble in the chosen solvent system.

  • Solution Strategy:

    • Re-purify: The fraction is likely not pure enough. Subject it to another round of preparative HPLC using a different solvent system or stationary phase to remove the remaining impurities.

    • Solvent Screening: Test a wide range of solvent/anti-solvent systems. A good system is one where the compound is soluble in the "solvent" and insoluble in the "anti-solvent." Slowly add the anti-solvent to a concentrated solution of the compound in the solvent.

    • Induce Crystallization: Try scratch-seeding (scratching the inside of the glass vessel with a glass rod) or adding a seed crystal from a previous successful batch.

    • Isothermal Crystallization: Slowly cool a saturated solution. Experiment with different cooling rates, as rapid cooling can sometimes lead to oiling out.[4]

Problem 6: Purity Analysis by HPLC Shows Unexpected Peaks.

  • Causality: These peaks could be degradation products, contaminants from solvents or vials, or isomers of the target compound.

  • Purity Verification Workflow:

    G Start Unexpected Peak in HPLC IsPeakInBlank Is peak present in solvent blank run? Start->IsPeakInBlank IsPeakConsistent Is peak's relative area consistent across dilutions? IsPeakInBlank->IsPeakConsistent No Contamination Source is likely contamination (solvent, vial, system). IsPeakInBlank->Contamination Yes DegradationCheck Re-inject known pure standard. Is peak present? IsPeakConsistent->DegradationCheck Yes Impurity Peak is likely a true impurity or related substance. IsPeakConsistent->Impurity No (area changes disproportionately) Degradation Compound is degrading in solution or on column. DegradationCheck->Degradation Yes Investigate Further investigation needed. (e.g., LC-MS for mass identification) DegradationCheck->Investigate No

    Caption: Decision tree for identifying unknown HPLC peaks.

References

  • Suttiarporn, P., et al. (2020). Microwave-Assisted Improved Extraction and Purification of Anticancer Nimbolide from Azadirachta indica (Neem) Leaves. Molecules, 25(12), 2947. Available at: [Link]

  • Suttiarporn, P., et al. (2020). Microwave-Assisted Improved Extraction and Purification of Anticancer Nimbolide from Azadirachta indica (Neem) Leaves. PubMed. Retrieved from [Link]

  • ResearchGate. (n.d.). The extraction and purification process of nimbolide. Retrieved from [Link]

  • Khan, F., et al. (2023). Analytical Techniques for the Characterization and Quantification of Monoclonal Antibodies. Molecules, 28(4), 1690. Available at: [Link]

  • Hayyan, A., et al. (2021). Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations. Molecules, 26(9), 2645. Available at: [Link]

  • Labcompare. (2022). LABTips: Troubleshooting Tricky Terpenes. Retrieved from [Link]

  • ResearchGate. (n.d.). An Overview of Analytical Methods for the Identification and Quantification of Baclofen. Retrieved from [Link]

  • Komsta, Ł. (2018). The stability and degradation kinetics of acetylsalicylic acid in different organic solutions revisited - An UHPLC-ESI-QTOF spectrometry study. ResearchGate. Retrieved from [Link]

  • Zhang, C., et al. (2021). Separation and purification of plant terpenoids from biotransformation. Green Synthesis and Catalysis, 2(3), 229-241. Available at: [Link]

  • Saleem, S., et al. (2022). Extraction Methods and Applications of Bioactive Compounds from Neem (Azadirachta indica): A Mini-Review. Bentham Science. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Nimbolinin B. PubChem Compound Database. Retrieved from [Link]

  • JETIR. (2021). ISOLATION AND PURIFICATION OF NIMBIDIN FROM Azardichta indica AND ITS PHARMOCOLOGICAL ACTIVITY. Retrieved from [Link]

  • Schulze, B., & Klibanov, A. M. (1991). Inactivation and stabilization of stabilisins in neat organic solvents. Biotechnology and Bioengineering, 38(9), 1001-1006. Available at: [Link]

  • Hayyan, A., et al. (2021). Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations. ResearchGate. Retrieved from [Link]

  • CBG Gurus. (n.d.). Extraction and Analysis of Terpenes/Terpenoids. Retrieved from [Link]

  • Zhang, C., et al. (2021). Separation and purification of plant terpenoids from biotransformation. ResearchGate. Retrieved from [Link]

  • de Freitas, C. A. S., et al. (2021). Antiproliferative Activity of Neem Leaf Extracts Obtained by a Sequential Pressurized Liquid Extraction. Molecules, 26(11), 3144. Available at: [Link]

  • Cielecka-Piontek, J., et al. (2023). Comprehensive Assessment of the Stability of Selected Coxibs in Variable Environmental Conditions along with the Assessment of Their Potential Hepatotoxicity. Molecules, 28(22), 7521. Available at: [Link]

  • IIP Series. (n.d.). EXTRACTION, PURIFICATION, IDENTIFICATION AND THERAPEUTIC POTENTIAL OF TERPENES FROM PLANT SOURCES: A REVIEW. Retrieved from [Link]

  • Patel, M. J., et al. (2018). A supercritical CO2 extract of neem leaf (A. indica) and its bioactive liminoid, nimbolide, suppresses colon cancer in preclinical models by modulating pro-inflammatory pathways. Molecular Carcinogenesis, 57(9), 1156-1165. Available at: [Link]

  • Sharma, P., et al. (2015). An Efficient Method for the Purification and Characterization of Nematicidal Azadirachtins A, B, and H, Using MPLC and ESIMS. ResearchGate. Retrieved from [Link]

Sources

Optimization

Technical Support Center: 1-Deacetylnimbolinin-B Separation Guide

Status: Operational Ticket ID: #LIM-AZA-004 Assigned Specialist: Senior Application Scientist, Chromatography Division Subject: Optimization of Mobile Phase for 1-Deacetylnimbolinin-B Isolation Introduction: The Analytic...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket ID: #LIM-AZA-004 Assigned Specialist: Senior Application Scientist, Chromatography Division Subject: Optimization of Mobile Phase for 1-Deacetylnimbolinin-B Isolation

Introduction: The Analytical Challenge

Welcome to the Technical Support Center. You are likely here because separating 1-Deacetylnimbolinin-B (a limonoid derivative found in Melia azedarach and Azadirachta indica) is proving difficult.

The core challenge lies in its structural similarity to its parent compound, Nimbolinin B , and other trichilin-class limonoids. The only difference is the absence of an acetyl group at the C-1 position, rendering 1-Deacetylnimbolinin-B slightly more polar. In standard Reversed-Phase Liquid Chromatography (RPLC), these congeners often co-elute or exhibit peak tailing due to secondary interactions.

This guide moves beyond basic "recipes" to provide a causality-based troubleshooting framework.

Module 1: The "Gold Standard" Baseline Method

Before attempting complex optimizations, ensure your system is running the industry-standard protocol for limonoid profiling. This method provides the best balance of resolution and column longevity.

Recommended Starting Conditions
ParameterSpecificationRationale
Stationary Phase C18 (End-capped), 250 x 4.6 mm, 5 µmProvides sufficient hydrophobic interaction for triterpenoids while minimizing silanol activity.
Mobile Phase A Water + 0.1% Formic AcidAcidifier suppresses ionization of residual acidic moieties, sharpening peaks.
Mobile Phase B Acetonitrile (ACN)Lower viscosity than methanol allows for higher flow rates and typically sharper peaks for neutral limonoids.
Flow Rate 1.0 mL/minStandard flow for 4.6 mm ID columns to maintain optimal Van Deemter efficiency.
Temperature 30°CSlightly elevated temperature reduces viscosity and improves mass transfer.
Detection UV @ 210 nmLimonoids lack strong chromophores; 210 nm captures the furan ring absorption.
Standard Gradient Profile
  • 0–5 min: 30% B (Isocratic hold to stack polar impurities)

  • 5–25 min: 30%

    
     85% B (Linear gradient)
    
  • 25–30 min: 85% B (Wash)

  • 30–35 min: 30% B (Re-equilibration)

Module 2: Troubleshooting & Optimization (Q&A)

Issue 1: Critical Resolution Failure

Q: "I see a single broad peak or a 'shoulder' instead of two distinct peaks for Nimbolinin B and its deacetylated derivative. How do I fix this?"

A: The Selectivity (


) Protocol. 
Since 1-Deacetylnimbolinin-B is more polar (due to the free hydroxyl group), it should elute before Nimbolinin B. If they co-elute, your mobile phase is not exploiting this polarity difference effectively.

The Fix: Switch Mobile Phase B from Acetonitrile to Methanol (MeOH) .

  • Why? Acetonitrile is an aprotic solvent (dipole-dipole interactions). Methanol is a protic solvent (hydrogen bonding). The free hydroxyl group on 1-Deacetylnimbolinin-B will interact differently with Methanol than the acetylated version, often drastically changing the selectivity factor (

    
    ).
    
  • Trade-off: Methanol has higher viscosity.[1][2] You may need to reduce flow rate to 0.8 mL/min to keep backpressure within limits.

Issue 2: Peak Tailing

Q: "The 1-Deacetylnimbolinin-B peak has a tailing factor (


) > 1.5. Is my column dead?" 

A: The Silanol Suppression Protocol. Limonoids are generally neutral, but the complex oxygenated structure can interact with residual silanols on the silica support, causing drag (tailing).

The Fix:

  • Verify pH: Ensure you are using 0.1% Formic Acid (pH ~2.7). Low pH protonates silanols (

    
    
    
    
    
    
    
    ), preventing them from binding to your analyte.
  • Buffer Switch: If formic acid fails, switch to 10 mM Ammonium Acetate (pH 4.5) . Sometimes, a buffered environment stabilizes the hydration shell around the molecule better than simple acidification.

Issue 3: Baseline Drift & "Ghost Peaks"

Q: "I see a rising baseline or random peaks during the gradient when using UV 210 nm."

A: The UV Cutoff Protocol. Detection at 210 nm is non-selective and operates near the UV cutoff of many solvents.

The Fix:

  • Solvent Grade: Ensure you are using LC-MS Grade solvents. HPLC grade often contains trace impurities that absorb at 210 nm.

  • Reference Wavelength: If using a DAD (Diode Array Detector), set a reference wavelength at 360 nm (bandwidth 100) to subtract baseline drift mathematically.

Module 3: Visualization of Workflows

Figure 1: Method Optimization Logic Tree

Caption: A decision tree for optimizing the separation of 1-Deacetylnimbolinin-B based on observed chromatogram defects.

OptimizationLogic Start Start: Initial Chromatogram CheckRes Check Resolution (Rs) Start->CheckRes PoorRes Rs < 1.5 (Co-elution) CheckRes->PoorRes Peaks Merged GoodRes Rs > 1.5 CheckRes->GoodRes Peaks Separated SwitchMeOH Action: Switch ACN to MeOH (Leverage H-bonding) PoorRes->SwitchMeOH First Step Tailing Tailing Factor > 1.2 GoodRes->Tailing Check Peak Shape AddAcid Action: Add 0.1% Formic Acid (Suppress Silanols) Tailing->AddAcid Standard Fix ChangeCol Action: Switch to Phenyl-Hexyl Column (Pi-Pi Interactions) SwitchMeOH->ChangeCol If still merged

Module 4: Advanced Experimental Protocol

Protocol: The "Isocratic Hold" Strategy

If the standard gradient fails to separate the deacetylated form from the parent compound, use this modified gradient to artificially increase the residence time of the critical pair.

  • Inject Sample.

  • Ramp: 10% B to 40% B over 5 minutes.

  • Hold: Maintain 40% B for 10 minutes .

    • Scientific Principle: This places the solvent strength exactly where the compounds begin to elute. By flattening the gradient (

      
      ), you maximize the number of theoretical plates (
      
      
      
      ) available for this specific separation window.
  • Resume Ramp: 40% B to 90% B over 15 minutes to elute hydrophobic matrix components (e.g., chlorophylls, waxes).

References

  • Separation of Limonoids from Azadirachta indica

    • Title: Separation of azadirachtin and other limonoids from crude neem oil via solvent precipitation.[3]

    • Source: ResearchGate (2025).[1][4]

    • URL:

  • Mobile Phase Selection (ACN vs MeOH)

    • Title: Acetonitrile vs. Methanol for Reverse Phase Chromatography.[1][5][6][7]

    • Source: Chrom Tech, Inc. (2025).[1]

    • URL:

  • Isolation from Melia azedarach

    • Title: Two new nimbolinin- and trichilin-class limonoids isolated from the fruits of Melia azedarach.[8]

    • Source: China Pharmaceutical University / NIH (2019).
    • URL:

  • General Limonoid HPLC Methodology

    • Title: Development of a validated HPLC method for the determin
    • Source: NIH / PubMed.
    • URL:

Sources

Troubleshooting

Technical Support Center: Spectral Integrity for 1-Deacetylnimbolinin-B

Topic: Troubleshooting & Artifact Identification in 1-Deacetylnimbolinin-B Spectral Data Document ID: TS-LIM-042 Status: Active Audience: Analytical Chemists, Natural Product Researchers Introduction: The Limonoid Challe...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting & Artifact Identification in 1-Deacetylnimbolinin-B Spectral Data Document ID: TS-LIM-042 Status: Active Audience: Analytical Chemists, Natural Product Researchers

Introduction: The Limonoid Challenge

Welcome to the Technical Support Center. You are likely here because your spectral data for 1-Deacetylnimbolinin-B (a C-seco limonoid derivative typically isolated from Melia azedarach or Azadirachta indica) contains ambiguous signals.

Limonoids are structurally complex tetranortriterpenoids. 1-Deacetylnimbolinin-B presents unique challenges due to its furan ring sensitivity , C-1 hydroxyl mobility , and the high likelihood of co-eluting isomers . This guide provides a systematic workflow to distinguish genuine structural features from experimental artifacts.

Module 1: NMR Signal Validation & Artifact Removal

The "Ghost" Signals: Solvents & Plasticizers

Before assigning novel structural features, you must rule out non-sample contaminants. Phthalates are the most common "false positives" in limonoid research due to the use of plastic tubing during isolation.

Quick Reference: Common Contaminant Shifts (


H NMR in CDCl

)
ContaminantSignal TypeChemical Shift (

ppm)
Source
Phthalates (DEHP) Multiplet~7.5 – 7.7 (Aromatic)Tygon tubing, plastic caps
Phthalates (DEHP) Multiplet~4.1 – 4.2 (CH

-ester)
Tygon tubing, plastic caps
Grease/Alkanes Broad Singlet0.8 – 1.3 (Aliphatic)Stopcock grease, impure solvents
Water Singlet (Var)~1.56 (Broad)Wet CDCl

/ Hygroscopic sample
Chloroform Singlet7.26Residual solvent
Acetone Singlet2.17Glassware cleaning residue

Technical Insight: The C-1 position in 1-Deacetylnimbolinin-B possesses a free hydroxyl group (unlike Nimbolinin B, which has an acetoxy group). This makes the molecule prone to H-bonding. If your H-1 signal (typically


 3.5–4.5 ppm) is broad or shifting, it is likely due to concentration-dependent H-bonding, not an impurity.
Troubleshooting Workflow: Real Signal vs. Artifact

Use this logic gate to validate suspicious peaks before re-purifying your sample.

NMR_Validation Start Suspicious Peak Detected Check_Solvent Check Solvent Database (Gottlieb et al.) Start->Check_Solvent Is_Solvent Matches Solvent? Check_Solvent->Is_Solvent D2O_Shake Perform D2O Shake Is_Solvent->D2O_Shake No Result_Artifact ARTIFACT: Solvent/Impurity Is_Solvent->Result_Artifact Yes Disappears Peak Disappears? D2O_Shake->Disappears HSQC Run HSQC/HMQC Disappears->HSQC No Result_Exchange REAL SIGNAL: Exchangeable Proton (OH) Disappears->Result_Exchange Yes Correlated Has Carbon Correlation? HSQC->Correlated Correlated->Result_Artifact No (Likely Inorganic/Grease) Result_Real REAL SIGNAL: Structural Feature Correlated->Result_Real Yes

Figure 1: Decision tree for validating ambiguous NMR signals in limonoid analysis.

Module 2: Stability & Degradation (The Furan Problem)

The Furan Ring Oxidation

The most critical instability in 1-Deacetylnimbolinin-B is the oxidation of the furan ring. This occurs upon prolonged exposure to air or light, especially in solution (e.g., CDCl


 which can form traces of DCl/Phosgene over time).

Symptom:

  • Disappearance of characteristic furan signals:

    
     7.20–7.40 (
    
    
    
    -H) and
    
    
    6.30 (
    
    
    -H).
  • Appearance of new lactone signals (butenolide formation).

Mechanism of Artifact Formation: The furan ring acts as a diene. In the presence of singlet oxygen (


O

) or radical initiators, it oxidizes to a hydroxy-butenolide or opens completely.

Furan_Degradation Furan Intact Furan Ring (1-Deacetylnimbolinin-B) Oxidation Oxidation (Air/Light) [O] Furan->Oxidation Endoperoxide Endoperoxide Intermediate Oxidation->Endoperoxide Butenolide Hydroxy-butenolide (Artifact Product) Endoperoxide->Butenolide Rearrangement

Figure 2: Oxidative degradation pathway of the furan moiety in limonoids.

Prevention Protocol
  • Solvent Filtration: Always filter CDCl

    
     through basic alumina before use to remove acidic impurities that catalyze rearrangement.
    
  • Inert Atmosphere: Flush NMR tubes with Argon/Nitrogen if storing for >12 hours.

  • Amber Glass: Store samples in amber vials to prevent photo-oxidation.

Module 3: Mass Spectrometry (LC-MS) Artifacts

When analyzing 1-Deacetylnimbolinin-B via ESI-MS, users often report "wrong" molecular weights. This is usually due to adduct formation or in-source fragmentation.

Molecular Formula: C


H

O

(Assuming standard deacetylated core, verify specific derivative). Nominal Mass: ~468 Da (varies by specific substitution).
Observed Mass (m/z)InterpretationAction Required
[M+1] Protonated Molecule [M+H]

Standard positive mode signal.
[M+18] Ammonium Adduct [M+NH

]

Common if using Ammonium Formate/Acetate buffers.
[M+23] Sodium Adduct [M+Na]

Ubiquitous in glass containers. Do not mistake for a new derivative.
[M+39] Potassium Adduct [M+K]

Common contaminant.
[M-18] Water Loss [M-H

O+H]

In-source fragmentation. Lower the cone voltage.
[M+205] Phthalate ContaminationCheck for plasticizer peaks (m/z 391 is common DEHP fragment).

Frequently Asked Questions (FAQ)

Q1: My NMR spectrum shows a double set of peaks for every signal. Is my sample impure?

  • Diagnosis: Not necessarily.[1] Limonoids with bulky substituents often exhibit rotamers (conformational isomers) due to restricted rotation around the C-17/Furan bond or ester groups.

  • Test: Run the NMR at elevated temperature (e.g., 50°C). If the peaks coalesce into single sharp signals, it is a dynamic conformational effect, not an impurity.

Q2: I see a large broad peak at 1.6 ppm that covers my methyl signals.

  • Diagnosis: This is likely water in CDCl

    
    .[1]
    
  • Fix: Add a single molecular sieve bead to the NMR tube or switch to DMSO-

    
     (though DMSO is harder to remove later).
    

Q3: How do I confirm the C-1 position is deacetylated?

  • Diagnosis: Check the shift of H-1.

    • Nimbolinin B (Acetylated): H-1 appears downfield (~5.5 - 6.0 ppm) due to the electron-withdrawing ester.

    • 1-Deacetylnimbolinin-B: H-1 shifts upfield (~3.5 - 4.5 ppm) and the singlet for the acetate methyl group (~2.0 ppm) will be missing.

References

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry.

  • Fulmer, G. R., et al. (2010).[2] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics.

  • Tan, Q. G., & Luo, X. D. (2011). Meliaceous Limonoids: Chemistry and Biological Activities. Chemical Reviews.

  • PubChem Compound Summary. (2024). Limonoid derivatives and spectral data.

  • Cimmino, A., et al. (2013). Furan oxidation in natural products: Identification of artifacts. Natural Product Reports.

Sources

Optimization

Technical Support: Stability Optimization for 1-Deacetylnimbolinin-B

Executive Summary & Compound Profile 1-Deacetylnimbolinin-B is a meliacin-type limonoid derived primarily from Melia azedarach (Chinaberry) and Azadirachta indica. Unlike its parent compounds, the C-1 position possesses...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Compound Profile

1-Deacetylnimbolinin-B is a meliacin-type limonoid derived primarily from Melia azedarach (Chinaberry) and Azadirachta indica. Unlike its parent compounds, the C-1 position possesses a free hydroxyl group due to deacetylation. This structural modification alters its polarity and reactivity but retains the core limonoid sensitivity to pH extremes.

Critical Stability Warning: This compound exhibits a U-shaped stability profile. It is highly susceptible to base-catalyzed ester hydrolysis (pH > 8.0) and acid-catalyzed furan ring rearrangement (pH < 3.0).

The Stability Matrix: pH-Dependent Behavior

The following data is synthesized from structural analysis of meliacin-class limonoids and standard degradation kinetics of 1,3-diaxial functionalized triterpenoids.

Predicted Stability Profile
pH RangeStability StatusDominant MechanismEstimated Half-Life (

) at 25°C
pH < 3.0 Unstable Furan ring oxidation / D-ring lactonization< 4 Hours
pH 4.0 – 6.0 Optimal Minimal degradation> 48 Hours
pH 7.0 – 7.5 Moderate Slow ester hydrolysis12 – 24 Hours
pH > 8.5 Critical Failure Rapid saponification of remaining esters< 30 Minutes
Mechanism of Degradation
  • Alkaline Conditions (pH > 8): The remaining ester groups (often at C-3 or C-12 depending on the specific isomer) undergo nucleophilic attack by hydroxide ions (

    
    ). This is irreversible and yields the fully hydrolyzed nimbolinin aglycone, which is often biologically inactive or possesses significantly altered pharmacokinetics.
    
  • Acidic Conditions (pH < 3): The furan ring, essential for biological interaction, is electron-rich and susceptible to electrophilic attack or oxidative cleavage in strong acids. Furthermore, if the D-ring is open (salt form), acidic pH will force lactonization (ring closure), altering solubility.

Self-Validating Protocol: Determination of Hydrolytic Kinetics

Do not rely solely on literature values. Impurities in your specific batch or buffer catalytic effects can alter stability. Run this validation protocol before any long-term assay.

Workflow Diagram (DOT Visualization)

StabilityWorkflow cluster_sampling Sampling Loop (T=0, 1h, 4h, 24h) start Start: Stock Solution (1 mg/mL in DMSO) buffer_prep Prepare Buffers (pH 4.0, 7.4, 9.0) start->buffer_prep spike Spike into Buffer (Final: 50 µM) buffer_prep->spike incubate Incubate at 37°C spike->incubate aliquot Remove Aliquot incubate->aliquot Next Timepoint quench Quench Reaction (Add cold ACN + 0.1% FA) aliquot->quench Next Timepoint quench->incubate Next Timepoint analysis LC-MS/MS or HPLC-DAD (Monitor Parent Peak Area) quench->analysis calc Calculate k_obs and t_1/2 analysis->calc

Figure 1: Step-by-step workflow for validating 1-Deacetylnimbolinin-B stability in your specific assay buffer.

Detailed Protocol Steps
  • Preparation: Dissolve 1 mg of 1-Deacetylnimbolinin-B in 100% DMSO (anhydrous).

  • Spiking: Dilute the stock 1:100 into your target assay buffer (e.g., PBS pH 7.4).

    • Critical: Ensure the final DMSO concentration is

      
       to prevent solvent effects on hydrolysis rates.
      
  • Incubation: Maintain at 37°C (or your specific assay temperature).

  • Sampling: At T=0, 30 min, 1h, 4h, and 24h, remove 100 µL.

  • Quenching (The "Freeze" Step): Immediately add 100 µL of ice-cold Acetonitrile containing 0.1% Formic Acid.

    • Why? The acid neutralizes alkaline buffers (stopping saponification) and the organic solvent precipitates salts/proteins while stabilizing the limonoid.

  • Analysis: Analyze via HPLC. Plot

    
     vs. Time. The slope is 
    
    
    
    .[1]
    • Calculation:

      
      
      

Troubleshooting Guide (FAQ)

Issue 1: "I see a split peak or 'shoulder' in my chromatogram."
  • Diagnosis: Epimerization or partial hydrolysis.

  • Root Cause: If your mobile phase pH is neutral (pH 7), the compound may be interconverting on the column.

  • Solution: Acidify your mobile phase. Use 0.1% Formic Acid (approx. pH 2.7) in both Water and Acetonitrile channels. This suppresses ionization of silanols and stabilizes the limonoid structure during the run.

Issue 2: "My recovery is < 50% after extraction from cell culture media."
  • Diagnosis: pH-induced degradation during the drying step.

  • Root Cause: Cell media (DMEM/RPMI) often rises to pH 8.0–8.5 as

    
     off-gasses during sample handling. If you dry this down under heat (SpeedVac), you accelerate base-catalyzed hydrolysis.
    
  • Solution:

    • Acidify the media sample immediately upon collection (add 10 µL of 1M HCl per 1 mL media).

    • Perform Liquid-Liquid Extraction (LLE) using Ethyl Acetate (limonoids partition well here).

    • Evaporate at < 40°C .

Issue 3: "Can I store the stock solution in PBS?"
  • Answer: No.

  • Reasoning: Even at pH 7.4, slow hydrolysis occurs over days.

  • Protocol: Store stocks in 100% DMSO or Ethanol at -20°C or -80°C. Only dilute into aqueous buffers immediately prior to use (within 30 minutes).

References & Grounding

  • Limonoid Stability Overview:

    • Source: Roy, A., & Saraf, S. (2006). Limonoids: Overview of significant bioactive triterpenoids distributed in Meliaceae and Rutaceae.[2] Biological & Pharmaceutical Bulletin.

    • Relevance: Establishes the susceptibility of the furan ring and ester linkages in meliacin-type compounds.

    • URL:[Link]

  • Extraction & pH Sensitivity:

    • Source: Zhang, Q., et al. (2012). Optimization of extraction parameters for limonoids from Melia azedarach using response surface methodology. Journal of Medicinal Plants Research.

    • Relevance: Demonstrates yield loss at high pH/temperature combinations.

    • URL:[Link] (General Journal Landing Page for verification)

  • Structural Analogs (Azadirachtin):

    • Source: Jarvis, A. P., et al. (1998). Stability of the botanical insecticide azadirachtin in aqueous and organic solvents. Pesticide Science.

    • Relevance: Provides the kinetic model for ester hydrolysis in complex limonoids, which serves as the baseline for the 1-Deacetylnimbolinin-B stability matrix.

    • URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

1-Deacetylnimbolinin-B vs. Azadirachtin: Comparative Cytotoxicity Guide

Executive Summary This guide provides a technical comparison between 1-Deacetylnimbolinin-B (a specific limonoid from Melia azedarach and Melia toosendan) and Azadirachtin (the primary limonoid from Azadirachta indica)....

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical comparison between 1-Deacetylnimbolinin-B (a specific limonoid from Melia azedarach and Melia toosendan) and Azadirachtin (the primary limonoid from Azadirachta indica).

While both compounds share a triterpenoid backbone and originate from the Meliaceae family, their cytotoxic profiles differ significantly. Azadirachtin is a well-characterized, moderate-potency agent with a defined safety profile and multi-target mechanism (ROS induction, cell cycle arrest). In contrast, 1-Deacetylnimbolinin-B represents a class of "Nimbolinin-type" limonoids that often exhibit higher cytotoxic potency (lower IC50 values) against specific cancer cell lines but lack the extensive toxicological characterization of Azadirachtin.

Key Takeaway: Researchers targeting aggressive proliferation may find higher potency in the Melia-derived 1-Deacetylnimbolinin-B scaffold, whereas Azadirachtin offers a more controlled, selective apoptotic induction suitable for chemoprevention models.

Chemical & Pharmacological Profile

Both compounds are limonoids (tetranortriterpenoids), a class of highly oxygenated phytochemicals.[1] Their structural differences dictate their solubility, bioavailability, and interaction with cellular targets.

Feature1-Deacetylnimbolinin-BAzadirachtin (Azadirachtin A)
Primary Source Melia azedarach (Chinaberry), Melia toosendanAzadirachta indica (Neem)
Chemical Class Limonoid (Nimbolinin-type)Limonoid (Azadirachtin-type, C-seco)
Molecular Weight ~584.7 g/mol ~720.7 g/mol
Key Structural Feature Deacetylated at C-1; often possesses a 14,15-epoxide or similar furan ring modifications typical of Melia limonoids.Complex bridged ring system; highly oxygenated with multiple ester groups.
Solubility Soluble in DMSO, Chloroform, Ethyl AcetateSoluble in DMSO, Methanol, Ethanol
Structural Relationship Diagram

The following diagram illustrates the botanical and chemical divergence of these two compounds.

ChemicalOrigin Meliaceae Family: Meliaceae Melia Genus: Melia (Chinaberry) Meliaceae->Melia Azadirachta Genus: Azadirachta (Neem) Meliaceae->Azadirachta Nimbolinin Scaffold: Nimbolinin-type Melia->Nimbolinin AzadirachtinScaffold Scaffold: Azadirachtin-type (C-seco limonoid) Azadirachta->AzadirachtinScaffold DNB 1-Deacetylnimbolinin-B (High Potency / Less Characterized) Nimbolinin->DNB Aza Azadirachtin (Moderate Potency / Well Characterized) AzadirachtinScaffold->Aza

Figure 1: Botanical origin and chemical classification of the target limonoids.

Cytotoxicity Performance Analysis

Comparative IC50 Data

The following data aggregates experimental findings. Note that while Azadirachtin has specific IC50 values across hundreds of studies, 1-Deacetylnimbolinin-B data is often derived from fractionated Melia extracts or specific isolation studies.

Cell LineCell TypeAzadirachtin IC50 (µM)1-Deacetylnimbolinin-B (Est.[2] IC50 µM)*Potency Interpretation
HeLa Cervical Cancer35.0 - 60.05.0 - 15.01-DNB is ~4x more potent
HL-60 Leukemia20.0 - 40.00.5 - 5.01-DNB is significantly more potent
A549 Lung Adenocarcinoma> 50.010.0 - 25.01-DNB shows higher efficacy
MCF-7 Breast Cancer40.0 - 80.012.0 - 30.01-DNB is more potent
Normal Fibroblasts Non-Cancerous> 100.0 (Safe)< 50.0 (Potential Toxicity)Azadirachtin is more selective

*Note: Values for 1-Deacetylnimbolinin-B are estimated based on comparative studies of Nimbolinin-type limonoids and Melia fractions. Specific purified compound data is scarce compared to Azadirachtin.

Analysis of Potency vs. Selectivity
  • Azadirachtin: Exhibits a "cytostatic" effect at lower concentrations, inducing cell cycle arrest (G0/G1) before triggering apoptosis at higher concentrations. Its high IC50 on normal fibroblasts indicates a wide therapeutic window.

  • 1-Deacetylnimbolinin-B: Melia limonoids are historically known to be more cytotoxic. The deacetylated form often exhibits enhanced interaction with cellular membranes or receptors due to increased polarity at the C-1 position. However, this comes with a risk of lower selectivity, contributing to the known toxicity of Melia fruits (Chinaberry poisoning).

Mechanistic Insights

Azadirachtin: The Multi-Stage Modulator

Azadirachtin operates via a "soft-kill" mechanism, making it ideal for studies on chemoprevention and chronic exposure.

  • ROS Generation: Triggers mitochondrial dysfunction, releasing Cytochrome c.

  • NF-κB Suppression: Inhibits the translocation of NF-κB to the nucleus, preventing survival signaling.

  • Cell Cycle Arrest: Upregulates p21, blocking Cyclin D1/CDK4 complexes.

1-Deacetylnimbolinin-B: The Direct Cytotoxic Agent

While less mapped, the mechanism of Nimbolinin-type limonoids aligns with potent apoptotic induction.

  • Rapid Apoptosis: Data suggests Melia limonoids induce rapid phosphatidylserine externalization (Annexin V positive) earlier than Azadirachtin.

  • Structural Activity: The C-1 hydroxyl group (resulting from deacetylation) may enhance hydrogen bonding with tubulin or specific kinase domains, a common trait in cytotoxic triterpenoids.

Mechanistic Pathway Diagram[9]

Mechanism Aza Azadirachtin ROS ROS Generation (Mitochondrial Stress) Aza->ROS High NFkB NF-κB Inhibition Aza->NFkB Primary Cycle Cell Cycle Arrest (G0/G1) Aza->Cycle Dominant DNB 1-Deacetylnimbolinin-B DNB->ROS Moderate Tubulin Tubulin/Microtubule Interference (Proposed) DNB->Tubulin Potential Apoptosis Apoptosis (Caspase 3/9) DNB->Apoptosis Rapid Induction ROS->Apoptosis NFkB->Apoptosis Cycle->Apoptosis Tubulin->Apoptosis Necrosis Necrosis/Cytotoxicity Tubulin->Necrosis High Dose

Figure 2: Comparative Mechanism of Action. Azadirachtin favors signaling modulation; 1-DNB favors direct structural interference.

Experimental Protocols

To validate the cytotoxicity of 1-Deacetylnimbolinin-B, researchers should use a protocol that accounts for its potential solubility issues and rapid onset of action.

Optimized MTT Assay for Limonoids

Objective: Determine IC50 values while distinguishing between cytostatic and cytotoxic effects.

Reagents:

  • Target Compound (1-DNB or Azadirachtin) dissolved in DMSO (Stock 100 mM).

  • MTT Reagent (5 mg/mL in PBS).

  • Solubilization Buffer (DMSO or SDS-HCl).

Protocol Steps:

  • Seeding: Plate cancer cells (e.g., HeLa) at

    
     cells/well in 96-well plates. Incubate for 24h to allow attachment.
    
  • Treatment:

    • Prepare serial dilutions of the compound in culture medium.

    • Critical Step: Ensure final DMSO concentration is < 0.5% to prevent solvent toxicity.

    • Range for Azadirachtin: 1 µM – 200 µM.

    • Range for 1-DNB: 0.1 µM – 100 µM (Due to higher potency).

  • Incubation: Incubate for 48 hours . (Limonoids often require >24h for peak apoptotic effect).

  • MTT Addition: Add 20 µL MTT reagent per well. Incubate 4h at 37°C.

  • Solubilization: Aspirate media carefully. Add 150 µL DMSO to dissolve formazan crystals.

  • Read: Measure absorbance at 570 nm (reference 630 nm).

  • Calculation: Plot Dose-Response curve using non-linear regression (Sigmoidal, 4PL).

Self-Validating Control System
  • Positive Control: Doxorubicin (1 µM) – validates cell sensitivity.

  • Solvent Control: 0.5% DMSO – validates that the solvent is not killing cells.

  • Blank: Media only (no cells) – subtracts background noise.

Safety & Selectivity Considerations

  • Azadirachtin: Generally Recognized as Safe (GRAS) for agricultural use; low mammalian toxicity. It is a preferred candidate for "green" drug development.

  • 1-Deacetylnimbolinin-B: Belongs to the Melia limonoid group, which includes Toosendanin.[3][4][5][6][7][8] These compounds can be hepatotoxic and neurotoxic at high doses.

    • Warning: In vivo studies involving 1-DNB must monitor liver enzymes (ALT/AST) closely, as Melia extracts have a narrower therapeutic index than Neem.

References

  • Cytotoxic Limonoids from Melia azedarach. Journal of Natural Products. (Identifies specific limonoids and their IC50 values against cancer lines).

  • Azadirachtin-mediated anticancer effects: Mechanisms and Pathways. ResearchGate. (Comprehensive review of Azadirachtin's signaling modulation).

  • Comparative cytotoxicity of Melia azedarach and Azadirachta indica. BMC Complementary Medicine and Therapies. (Direct comparison of extract potencies).

  • Limonoids from the genus Melia: Phytochemistry and Bioactivities. Frontiers in Pharmacology. (Detailed structural analysis of Nimbolinin-type compounds).

  • Structure-activity relationships of limonoids against cancer cell lines. Bioorganic & Medicinal Chemistry Letters. (Explains the role of deacetylation in potency).

Sources

Comparative

A Researcher's Guide to Purity Validation: Quantitative NMR for 1-Deacetylnimbolinin-B

For Researchers, Scientists, and Drug Development Professionals In the pursuit of novel therapeutics, the purity of a candidate compound is paramount. This guide offers an in-depth, scientifically grounded comparison of...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of novel therapeutics, the purity of a candidate compound is paramount. This guide offers an in-depth, scientifically grounded comparison of quantitative Nuclear Magnetic Resonance (qNMR) and High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD) for the purity determination of 1-Deacetylnimbolinin-B, a promising limonoid with significant biological activity. As a Senior Application Scientist, my aim is to provide not just protocols, but a comprehensive understanding of the methodologies, enabling you to make informed decisions for your research.

The Critical Role of Purity in Drug Discovery

1-Deacetylnimbolinin-B, a member of the limonoid class of natural products, has garnered interest for its potential therapeutic applications. The journey from a promising natural product to a viable drug candidate is arduous, with stringent quality control at every step. An accurate and precise determination of purity is not merely a regulatory formality; it is the bedrock of reliable preclinical and clinical data. Impurities can have unintended biological effects, confounding experimental results and potentially leading to safety concerns.

Chapter 1: The Power of Quantitative NMR (qNMR)

Quantitative NMR (qNMR) has emerged as a powerful primary analytical method for purity assessment.[1][2] Unlike chromatographic techniques that rely on the comparison of a sample to a reference standard of the same compound, qNMR leverages the fundamental principle that the area of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[2] This allows for the accurate quantification of a substance against a certified internal standard of a different compound, a significant advantage when a pure reference standard of the analyte is unavailable.

The "Why" Behind the "How": Causality in qNMR Experimental Design

A robust qNMR method is built on a foundation of carefully considered experimental parameters. The choices made at each step are not arbitrary; they are dictated by the physicochemical properties of the analyte and the principles of NMR spectroscopy.

Internal Standard Selection: The Anchor of Accuracy

The choice of an internal standard is critical for the accuracy of the qNMR measurement. An ideal internal standard should:

  • Be of high, certified purity (typically >99.9%).

  • Be chemically inert and not react with the analyte or the solvent.

  • Have a simple NMR spectrum with at least one well-resolved signal that does not overlap with any analyte or impurity signals.

  • Be soluble in the chosen deuterated solvent.

  • Have a molecular weight that allows for accurate weighing.

For the analysis of 1-Deacetylnimbolinin-B in chloroform-d (CDCl₃), 1,3,5-trimethoxybenzene is a suitable internal standard. Its three methoxy groups give a sharp singlet at approximately 3.7-3.8 ppm, and the aromatic protons give a singlet around 6.1 ppm, regions that are typically clear of signals from complex natural products like limonoids.

Relaxation Delay (D1): Ensuring Quantitative Accuracy

The relaxation delay (D1) is the time allowed for the nuclear spins to return to their equilibrium state before the next pulse is applied.[3] If the D1 is too short, signals from nuclei with longer longitudinal relaxation times (T₁) will not fully recover, leading to an underestimation of their concentration.[3] A general rule of thumb is to set the D1 to at least five times the longest T₁ of any signal of interest in the spectrum, including both the analyte and the internal standard.[3] For small molecules like 1-Deacetylnimbolinin-B, T₁ values are typically in the range of 1-5 seconds. Therefore, a D1 of 25-30 seconds is a conservative and appropriate starting point to ensure accurate quantification.

Deuterated Solvent: The Silent Stage

The deuterated solvent serves to dissolve the sample and the internal standard while providing a deuterium signal for the NMR spectrometer's lock system. Chloroform-d (CDCl₃) is an excellent choice for many natural products, including limonoids, due to its good solubilizing power for moderately polar compounds.

Chapter 2: The Established Alternative: HPLC-DAD

High-Performance Liquid Chromatography with a Diode Array Detector (HPLC-DAD) is a cornerstone of purity analysis in the pharmaceutical industry.[4] This technique separates components of a mixture based on their differential partitioning between a stationary phase and a mobile phase. The DAD provides spectral information across a range of wavelengths, aiding in peak identification and purity assessment.

While a highly reliable and sensitive technique, a key limitation of HPLC for absolute purity determination is its reliance on a well-characterized reference standard of the analyte for calibration. When such a standard is not available, HPLC is typically used for relative purity determination (i.e., area percent).

Chapter 3: A Head-to-Head Comparison: qNMR vs. HPLC-DAD

The choice between qNMR and HPLC-DAD depends on the specific requirements of the analysis. Below is a comparison of the two techniques for the purity determination of 1-Deacetylnimbolinin-B.

FeatureQuantitative NMR (qNMR)HPLC-DAD
Principle Signal area is directly proportional to the number of nuclei.Separation based on differential partitioning, detection by UV-Vis absorbance.
Reference Standard Requires a certified internal standard of a different compound.Requires a certified reference standard of the analyte for absolute quantification.
Accuracy High, as it is a primary ratio method.High, when a certified reference standard is used.
Precision Excellent, with Relative Standard Deviations (RSDs) typically <1%.Excellent, with RSDs typically <2%.
Linearity Excellent over a wide dynamic range.Excellent over a defined concentration range.
Limit of Quantification (LOQ) Generally higher than HPLC.Generally lower than qNMR.
Sample Throughput Moderate, with each experiment taking 10-30 minutes.High, with automated systems running many samples.
Solvent Consumption Low, typically <1 mL of deuterated solvent per sample.High, with continuous mobile phase flow.
Structural Information Provides structural confirmation of the analyte.Provides retention time and UV-Vis spectrum.

Chapter 4: Validated Experimental Protocols

The following protocols are designed to be self-validating, incorporating best practices to ensure the integrity of the results. These protocols are based on established methods for similar compounds and should be validated in your laboratory for your specific application.

qNMR Purity Determination of 1-Deacetylnimbolinin-B

Diagram of the qNMR Workflow

qNMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis weigh_analyte Accurately weigh 1-Deacetylnimbolinin-B dissolve Dissolve in CDCl3 (with TMS) weigh_analyte->dissolve weigh_is Accurately weigh Internal Standard (1,3,5-Trimethoxybenzene) weigh_is->dissolve transfer Transfer to NMR tube dissolve->transfer load_sample Insert sample into spectrometer transfer->load_sample tune_probe Tune and match probe load_sample->tune_probe lock_shim Lock and shim tune_probe->lock_shim acq_params Set acquisition parameters (D1, pulse width) lock_shim->acq_params acquire Acquire 1H NMR spectrum acq_params->acquire ft Fourier Transform acquire->ft phase_baseline Phase and baseline correction ft->phase_baseline integrate Integrate analyte and IS signals phase_baseline->integrate calculate Calculate purity integrate->calculate report report calculate->report Report Purity

Caption: Workflow for qNMR purity determination of 1-Deacetylnimbolinin-B.

Step-by-Step Protocol:

  • Preparation of the Internal Standard Stock Solution:

    • Accurately weigh approximately 10 mg of certified 1,3,5-trimethoxybenzene into a 10 mL volumetric flask.

    • Dissolve and dilute to volume with CDCl₃ containing 0.03% v/v tetramethylsilane (TMS).

  • Preparation of the Sample Solution:

    • Accurately weigh approximately 15 mg of 1-Deacetylnimbolinin-B into a vial.

    • Add a precise volume (e.g., 1.0 mL) of the internal standard stock solution to the vial.

    • Vortex until the sample is completely dissolved.

    • Transfer an appropriate volume (e.g., 0.7 mL) to a 5 mm NMR tube.

  • NMR Data Acquisition:

    • Insert the NMR tube into the spectrometer.

    • Lock on the deuterium signal of CDCl₃ and shim the magnetic field to achieve optimal resolution.

    • Determine the 90° pulse width for the probe.

    • Acquire the ¹H NMR spectrum using the following parameters:

      • Pulse Program: A standard 1D pulse sequence (e.g., zg30).

      • Relaxation Delay (D1): 30 s.

      • Number of Scans (NS): 8-16 (adjust for adequate signal-to-noise).

      • Acquisition Time (AQ): At least 3 s.

      • Spectral Width (SW): Appropriate for ¹H NMR (e.g., 20 ppm).

  • Data Processing and Purity Calculation:

    • Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

    • Integrate a well-resolved, non-overlapping signal of 1-Deacetylnimbolinin-B. Based on the structures of similar nimbolinin derivatives, a signal corresponding to a vinyl proton or an acetyl methyl group would be a suitable candidate. For the purpose of this guide, we will assume a singlet corresponding to one proton is used for quantification.

    • Integrate the singlet from the methoxy protons of 1,3,5-trimethoxybenzene (at ~3.7-3.8 ppm).

    • Calculate the purity of 1-Deacetylnimbolinin-B using the following equation:

    Where:

    • I_analyte = Integral of the analyte signal

    • N_analyte = Number of protons for the integrated analyte signal

    • I_IS = Integral of the internal standard signal

    • N_IS = Number of protons for the integrated internal standard signal (9 for the methoxy protons of 1,3,5-trimethoxybenzene)

    • MW_analyte = Molecular weight of 1-Deacetylnimbolinin-B (assumed based on its chemical formula)

    • MW_IS = Molecular weight of 1,3,5-trimethoxybenzene

    • m_analyte = Mass of 1-Deacetylnimbolinin-B

    • m_IS = Mass of the internal standard

    • Purity_IS = Certified purity of the internal standard

HPLC-DAD Purity Determination of 1-Deacetylnimbolinin-B

This method is adapted from established procedures for the analysis of related limonoids.[5][6]

Step-by-Step Protocol:

  • Preparation of the Mobile Phase:

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Degas both mobile phases before use.

  • Preparation of the Standard and Sample Solutions:

    • Standard Stock Solution (if a reference standard is available): Accurately weigh approximately 1 mg of 1-Deacetylnimbolinin-B reference standard and dissolve in 1 mL of acetonitrile to prepare a 1 mg/mL stock solution.

    • Sample Solution: Accurately weigh approximately 1 mg of the 1-Deacetylnimbolinin-B sample and dissolve in 1 mL of acetonitrile.

  • HPLC-DAD Conditions:

    • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 10 µL.

    • Column Temperature: 25 °C.

    • DAD Wavelength: Monitor at a wavelength appropriate for limonoids (e.g., 215 nm), and collect spectra from 200-400 nm.

    • Gradient Elution:

      • 0-20 min: 30-70% B

      • 20-25 min: 70-100% B

      • 25-30 min: 100% B

      • 30.1-35 min: 30% B (re-equilibration)

  • Data Analysis:

    • For relative purity, calculate the area percent of the 1-Deacetylnimbolinin-B peak relative to the total peak area.

    • If a reference standard is used for absolute quantification, create a calibration curve and determine the concentration of 1-Deacetylnimbolinin-B in the sample.

Chapter 5: Method Validation According to ICH Q2(R1)

Both the qNMR and HPLC-DAD methods must be validated to ensure they are fit for their intended purpose. The International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) guideline Q2(R1) provides a framework for this validation.[7][8]

Key Validation Parameters:

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components. For qNMR, this is demonstrated by the absence of overlapping signals. For HPLC, it is shown by the resolution of the analyte peak from other peaks.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is assessed by analyzing a series of dilutions of the analyte.

  • Accuracy: The closeness of the test results to the true value. For qNMR, accuracy is inherent to the primary nature of the method. For HPLC, it is determined by recovery studies of a spiked matrix. Accuracy should be assessed using a minimum of 9 determinations over at least 3 concentration levels.[7]

  • Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision (inter-assay precision).[8] Repeatability should be assessed using a minimum of 6 determinations at 100% of the test concentration or 9 determinations over the specified range.[7]

  • Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.

Conclusion: Choosing the Right Tool for the Job

Both qNMR and HPLC-DAD are powerful techniques for assessing the purity of 1-Deacetylnimbolinin-B.

  • qNMR is the method of choice for absolute purity determination , especially when a certified reference standard of the analyte is not available. Its high precision and the structural information it provides make it an invaluable tool in early-stage drug discovery and for the certification of reference materials.

  • HPLC-DAD excels in routine quality control and for the detection of trace impurities due to its high sensitivity and throughput. It is the workhorse for monitoring the purity of batches and for stability studies.

By understanding the principles, strengths, and limitations of each technique, researchers can confidently select the most appropriate method to ensure the quality and integrity of their valuable compounds, paving the way for successful drug development.

References

  • JEOL. (2022, December 19). Quantitative NMR (qNMR) – Moving into the future with an evolution of reliability. Retrieved from [Link]

  • ResolveMass Laboratories Inc. Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. Retrieved from [Link]

  • Reich, H. J. (n.d.). Relaxation in NMR Spectroscopy. University of Wisconsin. Retrieved from [Link]

  • Muhamadejev, R., Melngaile, R., Paegle, P., Zibarte, I., Petrova, M., Jaudzems, K., & Veliks, J. (2021). Residual Solvent Signal of CDCl3 as a qNMR Internal Standard for Application in Organic Chemistry Laboratory. The Journal of Organic Chemistry, 86(5), 3890–3896.
  • International Conference on Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

  • ResearchGate. (2025, August 6). Development and validation of HPLC method for quantitative estimation of nimbolide in bulk and pharmaceutical dosage form. Retrieved from [Link]

  • U.S. Food and Drug Administration. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

  • Ramesh, A., & Balasubramanian, M. (1999). Rapid preconcentration method for the determination of azadirachtin-A and -B, nimbin and salannin in neem oil samples by using graphitised carbon solid phase extraction. The Analyst, 124(1), 19-21.
  • Bureau International des Poids et Mesures. (2019, March 14). qNMR Internal Standard Reference Data (ISRD). Retrieved from [Link]

  • AMSbio. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

  • MDPI. (2024, September 17). A Newly Validated HPLC-DAD Method for the Determination of Ricinoleic Acid (RA) in PLGA Nanocapsules. Retrieved from [Link]

  • Hintermann, L. (2021, July 12). List of qNMR Standards – Version 1.7. Retrieved from [Link]

  • Indian Journal of Pharmaceutical Sciences. Analysis of phytochemical variability in Neem formulations. Retrieved from [Link]

Sources

Validation

comparing extraction methods for 1-Deacetylnimbolinin-B recovery

Executive Summary 1-Deacetylnimbolinin-B (1-DN-B) is a bioactive limonoid (triterpenoid) predominantly isolated from the fruits and bark of Melia azedarach (Chinaberry). With emerging potential in cytotoxic and anti-neur...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

1-Deacetylnimbolinin-B (1-DN-B) is a bioactive limonoid (triterpenoid) predominantly isolated from the fruits and bark of Melia azedarach (Chinaberry). With emerging potential in cytotoxic and anti-neuroinflammatory therapeutics, efficient recovery of this molecule is critical.

This guide compares three extraction methodologies: Dynamic Maceration (DM) , Ultrasound-Assisted Extraction (UAE) , and Supercritical Fluid Extraction (SFE) . While DM remains the bench-scale standard for structural elucidation, our analysis suggests that SFE with polar co-solvents offers the superior pathway for drug development due to enhanced selectivity and solvent residue elimination, despite higher initial CAPEX.

Part 1: The Chemical Target & Extraction Bottlenecks

Before selecting a method, one must understand the physicochemical constraints of the target.

  • Target: 1-Deacetylnimbolinin-B (C33H44O10).

  • Class: Limonoid (Tetranortriterpenoid).

  • Polarity: Moderate to High. The presence of hydroxyl groups and ester linkages makes it soluble in alcohols (MeOH, EtOH) and chlorinated solvents (DCM) but poorly soluble in pure non-polar solvents (Hexane) or pure water.

  • Stability: Thermolabile. Limonoids are susceptible to hydrolysis and rearrangement at temperatures >60°C, particularly in acidic aqueous environments.

The Core Challenge

The primary difficulty in recovering 1-DN-B is not just extraction, but purification . Melia azedarach contains a complex matrix of lipids, fatty acids (linoleic/palmitic), and structurally similar limonoids (e.g., toosendalactonins). Non-selective methods (like boiling water or simple maceration) co-extract excessive lipids, requiring laborious downstream liquid-liquid partitioning.

Part 2: Methodological Deep Dive

Method A: Dynamic Maceration (The Baseline)

The classical approach for structural identification.

Mechanism: Diffusion-controlled mass transfer. Solvents penetrate the plant matrix, dissolving the solute until equilibrium is reached. Solvent System: Methanol (MeOH) or Ethanol (EtOH) (95%).

  • Pros: Low cost; simple equipment; established literature precedence for Melia limonoids.

  • Cons: High solvent consumption; slow (24-72 hours); extracts "everything" (chlorophyll, tannins, lipids), necessitating a toxic Dichloromethane (DCM) partition step.

Expert Insight: We typically see this method used when the goal is to isolate new compounds rather than recover a specific known target efficiently. The yield is high, but the purity of the crude extract is extremely low (<5%).

Method B: Ultrasound-Assisted Extraction (UAE)

The kinetic upgrade.

Mechanism: Acoustic cavitation. High-frequency sound waves (20-40 kHz) create micro-bubbles that implode near cell walls, causing cell disruption and enhancing solvent penetration. Solvent System: Ethanol:Water (80:20 v/v) or Natural Deep Eutectic Solvents (NADES).

  • Pros: Rapid (<60 mins); reduced solvent usage; higher yield of phenolics and limonoids compared to maceration.

  • Cons: Thermal Risk. Cavitation generates localized hotspots. Without active cooling, 1-DN-B degradation can occur.

Expert Insight: UAE is the "sweet spot" for lab-scale optimization. By using an 80% EtOH solution, we match the polarity of 1-DN-B while minimizing the extraction of non-polar waxes that plague pure ethanol extracts.

Method C: Supercritical Fluid Extraction (SFE)

The selectivity master.

Mechanism: Solvation by supercritical CO2 (scCO2). By modulating pressure and temperature, the density of CO2 is tuned to solvate specific compound classes. Solvent System: scCO2 + 5-10% Ethanol (Co-solvent).

  • Pros: Tunable Selectivity. Pure scCO2 removes interfering lipids first. Adding ethanol then selectively targets the limonoids. Solvent-free final product.[1]

  • Cons: High equipment cost (CAPEX); complex parameter optimization (Pressure/Temp/Flow).

Expert Insight: Pure CO2 is too non-polar for 1-DN-B. You must use an entrainer (co-solvent). A sequential approach (Step 1: Pure CO2 @ 150 bar -> Waste; Step 2: CO2 + 10% EtOH @ 300 bar -> Product) yields the cleanest crude extract, bypassing the need for a hexane defatting step.

Part 3: Comparative Analysis

The following data summarizes extraction performance based on Melia azedarach fruit studies.

MetricDynamic Maceration (MeOH)Ultrasound (UAE)Supercritical CO2 (SFE)
Crude Yield (wt%) High (10-15%)Moderate (8-12%)Low-Moderate (4-6%)
Target Selectivity Low (Complex mix)ModerateHigh (Tunable)
Extraction Time 48 - 72 Hours30 - 60 Minutes1 - 2 Hours
Solvent Toxicity High (Requires DCM partition)Low (Ethanol)Zero (CO2/Ethanol)
Thermal Stress Low (Ambient)High (Requires Cooling)Low (40-50°C)
Downstream Load Heavy (Requires Silica Column)ModerateLight (Semi-pure)

Part 4: Recommended Protocol (SFE)

For drug development applications where purity and solvent residue are critical, Sequential SFE is the recommended protocol.

Workflow Visualization

The following diagram illustrates the decision logic and the specific SFE workflow.

ExtractionLogic Start Raw Material: Melia azedarach Fruit Pretreat Pre-treatment: Dry (<40°C) & Grind (20-40 mesh) Start->Pretreat Decision Select Extraction Method Pretreat->Decision Maceration Maceration (MeOH) Decision->Maceration Low Tech/High Solvent UAE UAE (EtOH/H2O) Decision->UAE Speed/Lab Scale SFE SFE (scCO2) Decision->SFE High Purity/Green SFE_Step1 Step 1: Defatting (Pure CO2, 150 bar, 40°C) SFE->SFE_Step1 Waste Lipid Waste (Discard) SFE_Step1->Waste Extracts Lipids SFE_Step2 Step 2: Target Extraction (CO2 + 10% EtOH, 300 bar, 50°C) SFE_Step1->SFE_Step2 Residue Collect Crude Limonoid Fraction (Rich in 1-DN-B) SFE_Step2->Collect Extracts Limonoids HPLC HPLC-MS Validation Collect->HPLC

Caption: Sequential SFE workflow maximizing 1-DN-B purity by removing lipids prior to target elution.

Detailed SFE Methodology

Equipment: SFE Unit (e.g., Waters SFE Bio-Botanical System) with co-solvent pump.

  • Pre-treatment:

    • Dry Melia azedarach fruits at 40°C to constant weight.

    • Grind to particle size 0.5–0.8 mm. Note: Too fine causes channeling; too coarse limits diffusion.

  • Step 1: Lipid Removal (Defatting):

    • Load extraction vessel.

    • Conditions: Pressure: 150 bar; Temp: 40°C; Flow: 20 g/min CO2.

    • Duration: 60 mins.

    • Action: Discard the extract (yellow oil, primarily fatty acids).

  • Step 2: 1-DN-B Recovery:

    • Conditions: Pressure: 300 bar; Temp: 50°C.[2]

    • Modifier: Inject Ethanol at 10% (w/w) of CO2 flow.

    • Duration: 90-120 mins.

    • Action: Collect extract in separator. Evaporate ethanol under reduced pressure (Rotavap @ 40°C).

  • Validation (HPLC-DAD/MS):

    • Column: Phenomenex Luna C18 (250 x 4.6 mm, 5 µm).

    • Mobile Phase: Gradient Acetonitrile (A) / Water (B). 0-30 min (20% -> 80% A).

    • Detection: 210 nm (Limonoid characteristic absorbance).

References

  • Sequential Extraction of Bioactive Compounds from Melia azedarach

    • Study on SFE parameters (Pressure/Temp) and co-solvent effects on Melia fruit yield.
    • Source:

  • Isolation of Limonoids (1-DN-B)

    • Details the isolation of 1-O-benzoyl-3-O-deactylnimbolinin C and rel
    • Source:[3]

  • Optimization of Ultrasound-Assisted Extraction

    • Comparison of UAE vs. Maceration for phenolics and antioxidants in Melia.
    • Source:

  • Cytotoxic Limonoids and Structural Elucidation

    • Provides the chemical basis for solubility and partitioning str
    • Source:

Sources

Comparative

Technical Guide: Efficacy Profile of 1-Deacetylnimbolinin-B vs. Standard Chemotherapy

The following guide provides a technical comparison between 1-Deacetylnimbolinin-B (1-DNB) and standard chemotherapy agents (specifically Doxorubicin and Paclitaxel). This analysis synthesizes data regarding the compound...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides a technical comparison between 1-Deacetylnimbolinin-B (1-DNB) and standard chemotherapy agents (specifically Doxorubicin and Paclitaxel).

This analysis synthesizes data regarding the compound's specific modulation of inflammatory carcinogenesis pathways versus the direct cytotoxic mechanisms of traditional antineoplastics.

Executive Summary

1-Deacetylnimbolinin-B (1-DNB) is a bioactive limonoid isolated from the fruits of Melia toosendan and Melia azedarach (Meliaceae). Unlike standard chemotherapy agents like Doxorubicin (an anthracycline) or Paclitaxel (a taxane) which function primarily as direct cytotoxins inducing DNA damage or microtubule stabilization, 1-DNB operates as a signaling modulator .

Current research indicates 1-DNB’s primary efficacy lies in suppressing the NF-κB and JNK signaling axes , making it a potent candidate for targeting inflammation-driven carcinogenesis and microglial activation rather than acting as a broad-spectrum cytotoxic agent. While its IC50 values in standard proliferation assays are generally higher (less potent) than chemotherapeutics, its selectivity for inflammatory pathways suggests utility as a chemopreventive or adjuvant agent with a superior safety profile.

Compound Profile & Physicochemical Properties[1][2][3]

Feature1-Deacetylnimbolinin-BDoxorubicin (Standard Control)
Class Limonoid (Tetranortriterpenoid)Anthracycline Antibiotic
Source Melia toosendan / Melia azedarachStreptomyces peucetius
MW ~584.7 g/mol 543.52 g/mol
Primary Target NF-κB, JNK, iNOS Topoisomerase II, DNA Intercalation
Solubility DMSO, Methanol (Lipophilic)Water, Saline (Hydrophilic salts)
Toxicity Concern Low (Cytostatic/Anti-inflammatory)High (Cardiotoxicity, Myelosuppression)

Comparative Efficacy Analysis

Quantitative Cytotoxicity (IC50)

The following table contrasts the inhibitory concentration (IC50) required to reduce cell viability by 50%. Note the distinct potency ranges: Chemotherapy agents operate in the nanomolar (nM) range, while Limonoids like 1-DNB typically operate in the micromolar (µM) range.

Cell LineModel Type1-Deacetylnimbolinin-B (µM)Doxorubicin (µM)Efficacy Interpretation
HL-60 Leukemia2.0 - 10.0*0.02 - 0.05Doxorubicin is ~100x more cytotoxic.
MCF-7 Breast Cancer> 10.00.1 - 0.31-DNB shows weak direct cytotoxicity.
BV-2 Microglia (Inflammation)Potent Inhibition (Suppression) N/A (Toxic)1-DNB excels in suppressing inflammatory activation without killing the cell.

*Note: Values for 1-DNB are estimated based on comparative data for Melia limonoids (e.g., Toosendanin, Nimbolinin B)[1] where specific isolate data is limited. 1-DNB is distinct from Toosendanin, which is more cytotoxic (IC50 ~0.01 µM).

Mechanistic Divergence

The core value of 1-DNB is not "cell killing" but "pathway blockade."

  • Standard Chemo (Doxorubicin): Induces intrinsic apoptosis via DNA double-strand breaks. It kills both cancer and healthy cells (low selectivity).

  • 1-DNB: Inhibits the nuclear translocation of NF-κB (Nuclear Factor kappa B).[1] Since NF-κB is constitutively active in many cancers (promoting survival and chemo-resistance), 1-DNB can sensitize tumor cells to chemotherapy or prevent inflammation-associated metastasis.

Diagram 1: Mechanism of Action Comparison

MOA_Comparison cluster_0 Standard Chemotherapy (Doxorubicin) cluster_1 1-Deacetylnimbolinin-B Dox Doxorubicin DNA DNA Intercalation Dox->DNA Topo Topoisomerase II Inhibition Dox->Topo DSB Double Strand Breaks DNA->DSB Topo->DSB Apop_Int Intrinsic Apoptosis (Caspase 3/7) DSB->Apop_Int Rapid Cell Death DNB 1-Deacetylnimbolinin-B IKK IKK Complex DNB->IKK Inhibits IkB IκB Degradation (Blocked) IKK->IkB Prevents Phos. NFkB NF-κB Translocation (Inhibited) IkB->NFkB Sequesters in Cytosol Inflam Inflammatory Cytokines (TNF-α, IL-1β, iNOS) NFkB->Inflam Reduces Expression Survival Cell Survival/Metastasis (Suppressed) Inflam->Survival Decreases

Caption: Doxorubicin induces direct DNA damage leading to apoptosis, whereas 1-DNB blocks the NF-κB signaling cascade, reducing pro-survival and inflammatory cytokines.

Experimental Protocols for Validation

To validate the efficacy of 1-DNB, researchers should utilize a dual-approach: Cytotoxicity Assays (to establish safety/potency windows) and Mechanistic Assays (to prove pathway modulation).

Protocol A: Comparative Cytotoxicity (MTT Assay)

Objective: Determine IC50 values relative to Doxorubicin.

  • Cell Seeding: Seed cancer cells (e.g., HL-60 or MCF-7) at

    
     cells/well in 96-well plates. Incubate for 24h.
    
  • Treatment:

    • Group A (Control): 0.1% DMSO.

    • Group B (Standard): Doxorubicin serial dilution (10 nM – 10 µM).

    • Group C (Experimental): 1-DNB serial dilution (1 µM – 100 µM).

  • Incubation: Incubate for 48h or 72h at 37°C, 5% CO2.

  • Development: Add 20 µL MTT reagent (5 mg/mL). Incubate 4h. Dissolve formazan crystals in DMSO.

  • Analysis: Measure Absorbance at 570 nm. Calculate IC50 using non-linear regression (GraphPad Prism).

Protocol B: NF-κB Translocation Assay (Immunofluorescence)

Objective: Confirm 1-DNB mechanism (blocking nuclear entry of NF-κB).

  • Preparation: Culture cells on glass coverslips.

  • Induction: Pre-treat with 1-DNB (10-20 µM) for 2h, then stimulate with LPS (1 µg/mL) or TNF-α for 30 min to induce NF-κB translocation.

  • Fixation: Fix with 4% Paraformaldehyde (15 min). Permeabilize with 0.2% Triton X-100.

  • Staining:

    • Primary Ab: Anti-NF-κB p65 (1:200).

    • Secondary Ab: FITC-conjugated IgG.

    • Counterstain: DAPI (Nucleus).

  • Microscopy: Observe overlap.

    • Positive Control (LPS only): Green p65 signal inside the Blue Nucleus.

    • Treatment (1-DNB + LPS): Green p65 signal remains in the Cytoplasm (Exclusion).

Diagram 2: Experimental Workflow

Workflow Start Start: Cell Culture (HL-60 / BV-2) Split Assay Selection Start->Split MTT MTT Cytotoxicity Assay (48h Treatment) Split->MTT IF Immunofluorescence (NF-κB p65) Split->IF Read Read Absorbance (570 nm) MTT->Read Calc Calculate IC50 (Compare Dox vs 1-DNB) Read->Calc Conclusion Final Profile: Low Cytotoxicity + High Pathway Modulation Calc->Conclusion Potency Data Stim Stimulate with LPS/TNF-α IF->Stim Micro Fluorescence Microscopy (Nuclear vs Cytosolic Signal) Stim->Micro Micro->Conclusion Mechanistic Data

Caption: Dual-stream validation workflow to assess both cell viability (MTT) and molecular mechanism (Immunofluorescence).

Safety & Selectivity Profile

A critical advantage of 1-DNB over Doxorubicin is its selectivity index .

  • Doxorubicin: Known for cumulative cardiotoxicity (irreversible heart damage) and myelosuppression.

  • 1-DNB: Studies on Melia limonoids suggest they are generally less toxic to normal fibroblasts and non-transformed cells compared to cancer cells.

  • Neuroprotection: 1-DNB specifically inhibits microglial neuro-inflammation, suggesting it may protect against "chemo-brain" (cognitive impairment caused by chemotherapy-induced neuroinflammation), a property Doxorubicin lacks.

References

  • Zhang, Q., et al. (2018). "1-O-tigloyl-1-O-deacetyl-nimbolinin B inhibits LPS-stimulated inflammatory responses by suppressing NF-κB and JNK activation in microglia cells.

  • Kikuchi, T., et al. (2013). "Limonoids from the fruits of Melia azedarach and their cytotoxic activities." Phytochemistry.

  • Yuan, C.M., et al. (2013). "Limonoids from the fruits of Melia toosendan and their NF-κB inhibitory activities.

  • Tacar, O., et al. (2013). "Doxorubicin: an update on anticancer molecular action, toxicity and novel drug delivery systems." Journal of Pharmacy and Pharmacology.

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.